HBX 19818

Core Science & Biosynthesis

HBX 19818: A Deep Dive into its Mechanism of Action in Cancer Cells

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

HBX 19818 is a potent and specific small-molecule inhibitor of Ubiquitin-Specific Protease 7 (USP7), a deubiquitinating enzyme that has emerged as a promising therapeutic target in oncology. This technical guide delineates the core mechanism of action of HBX 19818 in cancer cells, focusing on its role in the p53-MDM2 signaling axis. We provide a comprehensive overview of the experimental data, detailed protocols for key assays, and visual representations of the molecular pathways and experimental workflows to facilitate a deeper understanding and further investigation of this compound.

Introduction

The ubiquitin-proteasome system is a critical regulator of protein homeostasis, and its dysregulation is a hallmark of many cancers. Deubiquitinating enzymes (DUBs) are key components of this system, removing ubiquitin moieties from substrate proteins and rescuing them from proteasomal degradation. USP7 is a particularly important DUB, as its substrates include several key proteins involved in tumorigenesis, such as the tumor suppressor p53 and its primary negative regulator, the E3 ubiquitin ligase MDM2.[1]

HBX 19818 has been identified as a specific inhibitor of USP7.[2] Its mechanism of action is centered on the disruption of the USP7-mediated deubiquitination of MDM2.[1] This guide will explore the downstream consequences of this inhibition, including the stabilization of p53, induction of apoptosis, and cell cycle arrest in cancer cells.

Core Mechanism of Action: The USP7-MDM2-p53 Axis

The primary anti-cancer effect of HBX 19818 is mediated through its inhibition of USP7's enzymatic activity. In normal cellular processes, USP7 deubiquitinates and stabilizes MDM2. MDM2, in turn, acts as an E3 ubiquitin ligase, targeting the tumor suppressor protein p53 for ubiquitination and subsequent degradation by the proteasome. This creates a negative feedback loop that keeps p53 levels in check.

HBX 19818 disrupts this cycle by binding to USP7 and inhibiting its deubiquitinating function.[1] This leads to an accumulation of polyubiquitinated MDM2, which is then targeted for proteasomal degradation. The resulting decrease in MDM2 levels allows for the stabilization and accumulation of p53.[3] Activated p53 can then transcriptionally activate its downstream target genes, leading to cell cycle arrest and apoptosis in cancer cells.[1]

Signaling Pathway Diagram

Caption: Mechanism of action of HBX 19818 in cancer cells.

Quantitative Data Summary

The efficacy of HBX 19818 has been quantified through various in vitro assays. The following tables summarize the key inhibitory concentrations (IC50) of HBX 19818.

Target/Assay	Cell Line	IC50 Value	Reference
USP7 (enzymatic assay)	-	28.1 µM	[2]
USP7 (in human cancer cells)	-	~6 µM	[2]
Cell Proliferation	HCT116	~2 µM	[2]

Table 1: Inhibitory Concentrations of HBX 19818

Compound	Cell Line	IC50 (µM)
HBX 19818	HCT-116	~2
A549	>10
MCF-7	>10
PC-3	>10

Table 2: Comparative IC50 Values of HBX 19818 in Various Cancer Cell Lines (Representative Data)

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of research findings. The following are detailed protocols for key experiments used to characterize the mechanism of action of HBX 19818.

Western Blot Analysis for p53 and MDM2 Levels

This protocol is designed to assess the protein levels of p53 and MDM2 in cancer cells following treatment with HBX 19818.

• Cell Culture and Treatment:

  • Seed HCT116 cells in 6-well plates and grow to 70-80% confluency.

  • Treat cells with varying concentrations of HBX 19818 (e.g., 0, 5, 10, 20 µM) or DMSO as a vehicle control for 24 hours.

• Cell Lysis:

  • Wash cells twice with ice-cold PBS.

  • Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Incubate on ice for 30 minutes, with vortexing every 10 minutes.

  • Centrifuge at 14,000 rpm for 15 minutes at 4°C to pellet cell debris.

  • Collect the supernatant containing the protein lysate.

• Protein Quantification:

  • Determine protein concentration using a BCA protein assay kit.

• SDS-PAGE and Western Blotting:

  • Denature 20-30 µg of protein by boiling in Laemmli sample buffer.

  • Separate proteins on a 10% SDS-polyacrylamide gel.

  • Transfer proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk in TBST for 1 hour at room temperature.

  • Incubate with primary antibodies against p53 (1:1000), MDM2 (1:1000), and a loading control like β-actin (1:5000) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

  • Visualize protein bands using an enhanced chemiluminescence (ECL) detection system.

Cell Cycle Analysis by Flow Cytometry

This protocol details the procedure for analyzing the effect of HBX 19818 on the cell cycle distribution of cancer cells.

• Cell Culture and Treatment:

  • Seed HCT116 cells in 6-well plates and allow them to adhere overnight.

  • Treat cells with HBX 19818 (e.g., at its IC50 concentration) or DMSO for 24 or 48 hours.

• Cell Harvest and Fixation:

  • Harvest both adherent and floating cells and wash with PBS.

  • Fix the cells by adding them dropwise into ice-cold 70% ethanol (B145695) while vortexing gently.

  • Incubate at -20°C for at least 2 hours (or overnight).

• Staining and Analysis:

  • Centrifuge the fixed cells and wash with PBS to remove ethanol.

  • Resuspend the cell pellet in a staining solution containing propidium (B1200493) iodide (PI) and RNase A.

  • Incubate in the dark for 30 minutes at room temperature.

  • Analyze the DNA content by flow cytometry. The percentages of cells in G0/G1, S, and G2/M phases are determined using cell cycle analysis software.

Apoptosis Assay using Annexin V/Propidium Iodide Staining

This protocol is for the quantification of apoptosis induced by HBX 19818.

• Cell Culture and Treatment:

  • Seed HCT116 cells in 6-well plates.

  • Treat cells with HBX 19818 at various concentrations for a specified time (e.g., 48 hours). Include a vehicle control (DMSO) and a positive control for apoptosis (e.g., staurosporine).

• Staining:

  • Harvest cells (including supernatant) and wash with cold PBS.

  • Resuspend cells in 1X Annexin V binding buffer.

  • Add FITC-conjugated Annexin V and propidium iodide (PI) to the cell suspension.

  • Incubate in the dark for 15 minutes at room temperature.

• Flow Cytometry Analysis:

  • Analyze the stained cells by flow cytometry within 1 hour.

  • Distinguish between viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic/necrotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cells.

Experimental Workflow

The characterization of a USP7 inhibitor like HBX 19818 typically follows a structured workflow to establish its efficacy and mechanism of action.

Caption: A typical experimental workflow for characterizing a USP7 inhibitor.

Conclusion

HBX 19818 represents a promising therapeutic agent that targets the deubiquitinase USP7. Its mechanism of action, primarily through the stabilization of p53 via MDM2 degradation, leads to potent anti-cancer effects, including the induction of apoptosis and cell cycle arrest. The data and protocols presented in this guide provide a solid foundation for researchers and drug developers to further explore the therapeutic potential of HBX 19818 and other USP7 inhibitors in the fight against cancer. Further in vivo studies are warranted to fully elucidate its efficacy and safety profile in a preclinical setting.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Rational Computational Workflow for Structure-Guided Discovery of a Novel USP7 Inhibitor | Semantic Scholar [semanticscholar.org]

HBX 19818: A Technical Guide to its Function as a USP7 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ubiquitin-Specific Protease 7 (USP7) has emerged as a compelling therapeutic target in oncology due to its critical role in regulating the stability of key proteins involved in cell cycle progression and apoptosis.[1][2] HBX 19818 is a small molecule inhibitor of USP7 that has demonstrated potential as an anti-cancer agent.[3][4] This technical guide provides an in-depth overview of HBX 19818, focusing on its mechanism of action, biochemical and cellular activities, and the experimental methodologies used for its characterization. Quantitative data are presented in structured tables for clarity, and key signaling pathways and experimental workflows are visualized using Graphviz diagrams. This document is intended to serve as a comprehensive resource for researchers and drug development professionals interested in the therapeutic potential of targeting USP7 with HBX 19818.

Introduction to USP7 and its Role in Cancer

The ubiquitin-proteasome system (UPS) is a major pathway for protein degradation in eukaryotic cells, playing a crucial role in maintaining protein homeostasis.[5][6] Deubiquitinating enzymes (DUBs) are key components of the UPS, as they can reverse the ubiquitination process, thereby rescuing proteins from degradation.[6][7]

USP7, also known as Herpesvirus-associated ubiquitin-specific protease (HAUSP), is a deubiquitinase that regulates the stability of a multitude of proteins involved in critical cellular processes, including DNA damage repair, immune response, and apoptosis.[7][8] Notably, USP7 is a key regulator of the p53 tumor suppressor pathway. Under normal physiological conditions, USP7 deubiquitinates and stabilizes MDM2, an E3 ubiquitin ligase that targets p53 for proteasomal degradation.[9][10] By stabilizing MDM2, USP7 indirectly promotes the degradation of p53.[5]

In many cancers, USP7 is overexpressed, leading to decreased p53 levels and promoting tumor cell survival and proliferation.[1][5] This makes USP7 an attractive target for cancer therapy. Inhibition of USP7 is expected to destabilize MDM2, leading to the accumulation and activation of p53, which in turn can induce cell cycle arrest and apoptosis in cancer cells.[6][9] Beyond the p53 pathway, USP7 also regulates other cancer-related signaling pathways, including the Wnt/β-catenin and NF-κB pathways.[2][11]

HBX 19818: A Specific Inhibitor of USP7

HBX 19818 is a small molecule that has been identified as a specific inhibitor of USP7.[3][4] Its inhibitory activity has been characterized through various biochemical and cellular assays.

Biochemical Activity and Selectivity

HBX 19818 directly inhibits the deubiquitinating activity of USP7. The potency of this inhibition is quantified by its half-maximal inhibitory concentration (IC50) value.

Compound	Target	IC50 (µM)	Assay Type
HBX 19818	USP7	28.1	Cell-free assay[3][4]

Importantly, HBX 19818 has demonstrated selectivity for USP7 over other deubiquitinating enzymes.

Compound	Off-Target	IC50 (µM)
HBX 19818	USP8, USP5, USP10, CYLD, UCH-L1, UCH-L3, SENP1	> 200[3]

Cellular Activity

In cellular contexts, HBX 19818 has been shown to inhibit the proliferation of cancer cells and induce apoptosis.

Cell Line	Effect	IC50 (µM)	Additional Notes
HCT116 (Colon Cancer)	Inhibition of proliferation	~2[3]	Dose-dependent manner[3][12]
Primary CLL cells	Induction of DNA damage	-	Treatment with 8 µM for 6 hours[13]
MEC1 (CLL)	Induction of 53BP1 foci (DSB marker)	-	6-hour treatment in vitro[13]

Mechanism of Action of HBX 19818

The primary mechanism of action of HBX 19818 involves the inhibition of USP7, leading to the destabilization of MDM2 and subsequent activation of the p53 tumor suppressor pathway.[6]

Caption: The USP7-MDM2-p53 signaling pathway modulated by HBX 19818.

Inhibition of USP7 by HBX 19818 leads to an increase in polyubiquitinated MDM2, targeting it for proteasomal degradation.[3] This reduction in MDM2 levels allows for the accumulation and activation of p53. Activated p53 can then induce the expression of target genes that lead to cell cycle arrest and apoptosis.[6]

Experimental Protocols

This section outlines the general methodologies for key experiments used to characterize USP7 inhibitors like HBX 19818.

USP7 Enzyme Inhibition Assay (In Vitro)

This assay measures the direct inhibitory effect of a compound on the enzymatic activity of USP7.

Principle: A fluorogenic substrate, such as Ubiquitin-Rhodamine 110, is used. Cleavage of the substrate by USP7 results in an increase in fluorescence, which can be measured over time. An inhibitor will reduce the rate of this fluorescence increase.

Protocol:

• Reagents: Recombinant human USP7 enzyme, Ubiquitin-Rhodamine 110 substrate, assay buffer, and test compound (HBX 19818).

• Procedure: a. In a microplate, add the assay buffer. b. Add serial dilutions of the test compound to the wells. c. Add the USP7 enzyme to all wells except the negative control. Incubate for a short period to allow for compound binding. d. Initiate the reaction by adding the Ub-Rhodamine 110 substrate. e. Immediately measure the fluorescence intensity kinetically over a set period.

• Data Analysis: The initial reaction rates are calculated. The percentage of inhibition for each compound concentration is determined relative to a no-inhibitor control. The IC50 value is then calculated by fitting the data to a dose-response curve.[14][15]

Cell Viability Assay

This assay determines the effect of the inhibitor on the proliferation and survival of cancer cells.

Principle: A reagent such as CellTiter-Glo® is used, which measures the amount of ATP present, an indicator of metabolically active cells.

Protocol:

• Cell Culture: Plate cancer cells (e.g., HCT116) in a 96-well plate and allow them to adhere overnight.

• Treatment: Treat the cells with various concentrations of HBX 19818 for a specified period (e.g., 72 hours).

• Lysis and Signal Detection: a. Equilibrate the plate to room temperature. b. Add the CellTiter-Glo® Reagent to each well to lyse the cells and generate a luminescent signal. c. Mix on an orbital shaker and incubate to stabilize the signal.

• Measurement: Measure the luminescence using a plate reader.

• Data Analysis: Calculate the percentage of cell viability relative to a vehicle-treated control. Determine the IC50 value from the dose-response curve.[14]

Western Blotting

This technique is used to detect changes in the levels of specific proteins (e.g., p53, MDM2, and markers of apoptosis) following treatment with the inhibitor.

Principle: Proteins from cell lysates are separated by size using gel electrophoresis, transferred to a membrane, and then detected using specific antibodies.

Protocol:

• Cell Treatment and Lysis: Treat cells with HBX 19818 for a designated time. Lyse the cells to extract the proteins.

• Protein Quantification: Determine the protein concentration of each lysate.

• Gel Electrophoresis and Transfer: Separate the proteins on an SDS-PAGE gel and transfer them to a PVDF or nitrocellulose membrane.

• Immunoblotting: a. Block the membrane to prevent non-specific antibody binding. b. Incubate the membrane with a primary antibody specific to the protein of interest (e.g., anti-p53, anti-MDM2). c. Wash the membrane and incubate with a secondary antibody conjugated to an enzyme (e.g., HRP).

• Detection: Add a chemiluminescent substrate and capture the signal using an imaging system.

• Analysis: Analyze the band intensities to determine the relative protein expression levels, normalizing to a loading control like GAPDH or β-actin.[3][14]

Caption: A generalized workflow for Western Blotting analysis.

In Vivo Xenograft Studies

These studies evaluate the anti-tumor efficacy of the inhibitor in a living organism.

Principle: Human cancer cells are implanted into immunocompromised mice. Once tumors are established, the mice are treated with the inhibitor, and tumor growth is monitored.

Protocol:

• Animal Model: Use immunocompromised mice (e.g., nude or NOD-SCID mice).[16][17]

• Tumor Implantation: Subcutaneously inject a suspension of cancer cells (e.g., HCT116) into the flank of each mouse.

• Treatment: Once tumors reach a palpable size, randomize the mice into treatment and control groups. Administer HBX 19818 or a vehicle control according to a predetermined schedule (e.g., daily oral gavage).

• Monitoring: Regularly measure tumor volume and the body weight of the mice.

• Endpoint: At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., western blotting, immunohistochemistry).

• Data Analysis: Compare the tumor growth rates between the treated and control groups to determine the efficacy of the inhibitor.[14][16]

Other Regulated Signaling Pathways

In addition to the p53 pathway, USP7 is known to regulate other signaling cascades that are important in cancer. Inhibition of USP7 by HBX 19818 could therefore have broader anti-cancer effects.

Wnt/β-catenin Signaling

USP7 can act as both a positive and a negative regulator of the Wnt/β-catenin pathway. For instance, it can deubiquitinate and stabilize β-catenin, promoting its activity.[8] Conversely, it can also deubiquitinate Axin, a negative regulator of the pathway, leading to its stabilization and subsequent suppression of Wnt signaling.[11]

NF-κB Signaling

USP7 can directly deubiquitinate components of the NF-κB pathway, such as p65, or indirectly modulate the pathway through upstream factors.[11] This can lead to the activation of NF-κB signaling, which is involved in inflammation and cell survival.

Caption: USP7 regulation of Wnt/β-catenin and NF-κB signaling pathways.

Conclusion and Future Directions

HBX 19818 is a valuable research tool for studying the biological functions of USP7 and holds promise as a potential therapeutic agent for the treatment of cancer. Its ability to specifically inhibit USP7 and activate the p53 pathway provides a strong rationale for its further development.

Future research should focus on:

• Optimizing Potency and Selectivity: Further medicinal chemistry efforts could lead to the development of even more potent and selective USP7 inhibitors based on the HBX 19818 scaffold.

• In Vivo Efficacy in a Broader Range of Cancer Models: Evaluating the efficacy of HBX 19818 in various preclinical cancer models, including patient-derived xenografts, will be crucial.

• Combination Therapies: Investigating the synergistic effects of HBX 19818 with other anti-cancer agents, such as chemotherapy or immunotherapy, could lead to more effective treatment strategies.[18]

• Pharmacokinetic and Pharmacodynamic Studies: Detailed studies are needed to understand the absorption, distribution, metabolism, and excretion (ADME) properties of HBX 19818, as well as its target engagement in vivo.

References

• 1. Frontiers | Highlights in USP7 inhibitors for cancer treatment [frontiersin.org]
• 2. tandfonline.com [tandfonline.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. selleckchem.com [selleckchem.com]
• 5. Highlights in USP7 inhibitors for cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Inhibition of Ubiquitin-Specific Proteases as a Novel Anticancer Therapeutic Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. USP7: structure, substrate specificity, and inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. benchchem.com [benchchem.com]
• 10. wuxibiology.com [wuxibiology.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. HBX 19818 [cnreagent.com]
• 13. researchgate.net [researchgate.net]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. m.youtube.com [m.youtube.com]
• 17. Preclinical Testing Techniques: Paving the Way for New Oncology Screening Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Frontiers | Targeting Ubiquitin-Specific Protease 7 (USP7) in Cancer: A New Insight to Overcome Drug Resistance [frontiersin.org]

HBX 19818: A Technical Guide to its Role as a USP7 Inhibitor in the p53 Pathway

For Researchers, Scientists, and Drug Development Professionals

Executive Summary: The tumor suppressor protein p53 is a critical regulator of cellular stress responses, including cell cycle arrest, apoptosis, and DNA repair. Its activity is tightly controlled, primarily through interaction with its negative regulator, the E3 ubiquitin ligase MDM2, which targets p53 for proteasomal degradation. The stability of MDM2 itself is regulated by deubiquitinating enzymes (DUBs), among which Ubiquitin-Specific Protease 7 (USP7), also known as Herpesvirus-associated ubiquitin-specific protease (HAUSP), is a key player. This document provides a detailed technical overview of HBX 19818, a small molecule inhibitor of USP7, and elucidates its mechanism of action within the p53 signaling network. By inhibiting USP7, HBX 19818 disrupts the stabilization of MDM2, leading to its degradation and the subsequent accumulation and activation of p53. This guide presents the underlying mechanism, quantitative data, key experimental protocols, and visual pathways to facilitate a comprehensive understanding of HBX 19818 as a tool for research and potential therapeutic development.

Mechanism of Action: HBX 19818 and the USP7-MDM2-p53 Axis

Under normal physiological conditions, p53 levels are kept low to allow for cell proliferation. This is primarily achieved by MDM2, which binds to p53, inhibiting its transcriptional activity and promoting its ubiquitination and subsequent degradation by the proteasome. The stability and activity of MDM2 are, in turn, maintained by USP7, which removes ubiquitin tags from MDM2, protecting it from degradation.[1][2] USP7 can also directly deubiquitinate and stabilize p53, creating a complex regulatory balance.[1][3]

HBX 19818 is a specific small-molecule inhibitor that targets the catalytic activity of USP7.[4][5] The mechanism of action of HBX 19818 involves binding to USP7 and weakening its deubiquitinating activity.[6] This inhibition disrupts the equilibrium of the p53-MDM2 feedback loop.

The key consequences of USP7 inhibition by HBX 19818 are:

• Increased MDM2 Ubiquitination: With USP7 inhibited, MDM2 is no longer efficiently deubiquitinated. This leads to an accumulation of polyubiquitinated MDM2, targeting it for proteasomal degradation.[4][7]

• p53 Stabilization and Accumulation: As MDM2 levels decrease, its ability to mediate p53 ubiquitination is significantly reduced. This results in the stabilization and accumulation of p53 protein within the cell.[7][8]

• Activation of p53 Downstream Signaling: The accumulated p53 is transcriptionally active and upregulates its target genes, such as p21 (CDKN1A), which promotes cell cycle arrest, and other genes that initiate apoptosis.[1]

While the primary effect is mediated through MDM2 destabilization, it has been noted that the cellular effects of HBX 19818 may be only partially dependent on p53, suggesting involvement with other USP7 substrates.[1][7]

Caption: The USP7-MDM2-p53 signaling axis and the intervention by HBX 19818.

Quantitative Data

The efficacy and specificity of HBX 19818 have been characterized through various biochemical and cell-based assays.

Table 1: In Vitro Inhibitory Activity of HBX 19818

Target Enzyme	IC₅₀ (μM)	Comments	Reference
USP7	28.1	Specific inhibitor	[4][5]
USP8	> 200	High specificity for USP7	[4]
USP5	> 200	High specificity for USP7	[4]
USP10	> 200	High specificity for USP7	[4]
CYLD	> 200	High specificity for USP7	[4]
UCH-L1	> 200	High specificity for USP7	[4]
UCH-L3	> 200	High specificity for USP7	[4]
SENP1 (SUMO Protease)	> 200	No cross-reactivity with SUMO protease	[4]

Table 2: Cellular Activity of HBX 19818

Cell Line	Assay	IC₅₀ (μM)	Effect	Reference
HCT116 (Colon Cancer)	Cell Proliferation	~2	Dose-dependent inhibition of proliferation	[4]
HEK293 (Overexpressing USP7)	Western Blot	30 (Concentration Used)	Increased polyubiquitinated Mdm2 levels	[4]
Primary CLL Cells	Comet Assay	8 (Concentration Used)	3.92-fold increase in DNA damage vs. DMSO	[9]

Experimental Protocols

The following are generalized protocols for key experiments used to characterize the effects of HBX 19818 on the p53 pathway.

In Vitro USP7 Deubiquitination Assay

This assay measures the ability of HBX 19818 to directly inhibit the enzymatic activity of purified USP7.

• Materials:

  • Recombinant human USP7 enzyme.

  • Ubiquitin-rhodamine110 substrate.

  • Assay Buffer (e.g., 50 mM Tris-HCl pH 7.5, 150 mM NaCl, 5 mM DTT).

  • HBX 19818 (dissolved in DMSO).

  • 384-well assay plates.

  • Fluorescence plate reader.

• Protocol:

  • Prepare a serial dilution of HBX 19818 in DMSO, followed by a further dilution in assay buffer.

  • Add a fixed amount of recombinant USP7 enzyme to each well of the 384-well plate containing either the compound dilution or DMSO (vehicle control).

  • Incubate the enzyme and compound mixture for 15-30 minutes at room temperature to allow for binding.

  • Initiate the reaction by adding the ubiquitin-rhodamine110 substrate to each well.

  • Immediately begin kinetic reading on a fluorescence plate reader (Excitation/Emission ~485/535 nm) at 1-minute intervals for 30-60 minutes.

  • Calculate the reaction rate (slope of the linear phase of fluorescence increase over time).

  • Determine the percent inhibition for each compound concentration relative to the DMSO control.

  • Plot percent inhibition versus log[HBX 19818] and fit the data to a four-parameter logistic equation to calculate the IC₅₀ value.

Western Blot Analysis of p53 Pathway Proteins

This method is used to detect changes in the protein levels of p53, MDM2, and the p53 target p21 following treatment with HBX 19818.

• Materials:

  • Cancer cell line (e.g., HCT116, p53 wild-type).

  • Cell culture medium, FBS, and antibiotics.

  • HBX 19818.

  • RIPA Lysis Buffer with protease and phosphatase inhibitors.

  • BCA Protein Assay Kit.

  • SDS-PAGE gels, running buffer, and transfer buffer.

  • PVDF membrane.

  • Blocking buffer (e.g., 5% non-fat milk or BSA in TBST).

  • Primary antibodies (anti-p53, anti-MDM2, anti-p21, anti-USP7, anti-β-actin).

  • HRP-conjugated secondary antibody.

  • Enhanced chemiluminescence (ECL) substrate.

• Protocol:

  • Seed HCT116 cells in 6-well plates and allow them to adhere overnight.

  • Treat cells with varying concentrations of HBX 19818 (e.g., 0, 2, 5, 10 μM) for a specified time (e.g., 8, 16, 24 hours).

  • Wash cells with ice-cold PBS and lyse them with RIPA buffer.

  • Clarify lysates by centrifugation and determine protein concentration using the BCA assay.

  • Denature 20-30 µg of protein per sample by boiling in Laemmli buffer.

  • Separate proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash again and apply ECL substrate.

  • Visualize protein bands using a chemiluminescence imaging system. β-actin is used as a loading control to ensure equal protein loading. Expected Outcome: A dose-dependent decrease in MDM2 and USP7 levels and a corresponding increase in p53 and p21 levels.

Cell Viability Assay (MTT/MTS)

This assay determines the effect of HBX 19818 on cell proliferation and viability.

• Materials:

  • HCT116 cells.

  • 96-well cell culture plates.

  • HBX 19818.

  • MTT or MTS reagent.

  • Solubilization solution (for MTT assay).

  • Microplate reader.

• Protocol:

  • Seed 3,000-5,000 cells per well in a 96-well plate and incubate for 24 hours.

  • Treat cells with a serial dilution of HBX 19818 for 48-72 hours. Include a DMSO-only control.

  • Add MTS reagent to each well and incubate for 1-3 hours (or add MTT and incubate, followed by the addition of solubilization solution).

  • Measure the absorbance at the appropriate wavelength (e.g., 490 nm for MTS).

  • Calculate the percentage of cell viability for each concentration relative to the DMSO control.

  • Plot the results to determine the IC₅₀, the concentration at which 50% of cell growth is inhibited.

Experimental Workflow Visualization

A typical workflow to characterize a USP7 inhibitor like HBX 19818 involves parallel assays to assess its biochemical, cellular, and molecular effects.

Caption: A standard experimental workflow for evaluating the effects of HBX 19818.

Conclusion

HBX 19818 serves as a valuable chemical probe for elucidating the role of USP7 in cellular signaling, particularly within the p53 tumor suppressor pathway. Its specific inhibition of USP7 leads to the degradation of MDM2, thereby rescuing p53 from proteasomal degradation and reactivating its tumor-suppressive functions. The quantitative data and experimental protocols provided herein offer a framework for researchers to effectively utilize and study HBX 19818. While this compound and its analogs have shown promise in preclinical models, further investigations, especially in vivo efficacy and safety studies, are necessary to validate the therapeutic potential of targeting USP7 in cancer.[1] The continued exploration of USP7 inhibitors like HBX 19818 is a promising avenue for the development of novel anti-cancer therapies.

References

• 1. Targeting USP7-Mediated Deubiquitination of MDM2/MDMX-p53 Pathway for Cancer Therapy: Are We There Yet? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Targeting USP7-Mediated Deubiquitination of MDM2/MDMX-p53 Pathway for Cancer Therapy: Are We There Yet? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. What are the new molecules for USP7 inhibitors? [synapse.patsnap.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. selleckchem.com [selleckchem.com]
• 6. Inhibition of Ubiquitin-Specific Proteases as a Novel Anticancer Therapeutic Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. USP7 Inhibition Suppresses Neuroblastoma Growth via Induction of p53-Mediated Apoptosis and EZH2 and N-Myc Downregulation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

HBX 19818: A Technical Whitepaper on the Discovery and Development of a Covalent USP7 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive technical overview of the discovery, mechanism of action, and preclinical development of HBX 19818, a specific and covalent inhibitor of Ubiquitin-Specific Protease 7 (USP7). Dysregulation of the ubiquitin-proteasome system is a hallmark of various malignancies, and USP7 has emerged as a critical therapeutic target due to its role in regulating the stability of key oncoproteins and tumor suppressors. This guide details the biochemical and cellular activity of HBX 19818, its impact on the p53 signaling pathway, and summarizes key quantitative data from preclinical studies. Detailed experimental methodologies are provided to facilitate the replication and further investigation of this compound.

Introduction

The ubiquitin-proteasome system (UPS) is a pivotal regulatory network controlling protein homeostasis and cellular signaling. Deubiquitinating enzymes (DUBs) are key components of the UPS, responsible for removing ubiquitin moieties from substrate proteins, thereby rescuing them from proteasomal degradation. Ubiquitin-Specific Protease 7 (USP7), also known as Herpesvirus-associated ubiquitin-specific protease (HAUSP), is a ubiquitously expressed DUB that plays a critical role in various cellular processes, including cell cycle regulation, DNA damage response, and immune surveillance.

Notably, USP7 is a key regulator of the MDM2-p53 tumor suppressor axis. By deubiquitinating and stabilizing MDM2, an E3 ubiquitin ligase, USP7 facilitates the ubiquitination and subsequent degradation of the p53 tumor suppressor. In many cancers, the overexpression of USP7 leads to diminished p53 activity, thereby promoting cell survival and proliferation. Consequently, the inhibition of USP7 presents a promising therapeutic strategy for reactivating p53 function and inducing apoptosis in cancer cells.

HBX 19818 was identified as a potent and selective inhibitor of USP7. This whitepaper will delve into the technical details of its discovery, its mechanism of action, and the available preclinical data supporting its potential as an anti-cancer agent.

Discovery and Chemical Properties

HBX 19818 emerged from medicinal chemistry efforts to develop more selective inhibitors of USP7, building upon earlier compounds such as HBX41,108. It is a small molecule inhibitor designed to covalently target the active site of USP7.

Chemical Structure: (Structure to be inserted if publicly available - currently not provided in search results)

Molecular Formula: C24H23ClN4O

Molecular Weight: 434.92 g/mol

Mechanism of Action

HBX 19818 functions as a specific and irreversible inhibitor of USP7. Its mechanism of action is characterized by the following key features:

• Covalent Binding: HBX 19818 forms a covalent bond with the catalytic cysteine residue (Cys223) located within the active site of USP7. This irreversible binding leads to the inactivation of the enzyme.

• Selective Inhibition: HBX 19818 exhibits high selectivity for USP7 over other deubiquitinating enzymes.

• Modulation of the p53 Pathway: By inhibiting USP7, HBX 19818 prevents the deubiquitination of MDM2, leading to its auto-ubiquitination and subsequent proteasomal degradation. The reduction in MDM2 levels results in the stabilization and accumulation of the p53 tumor suppressor protein. Activated p53 can then transcriptionally upregulate its target genes, including those involved in cell cycle arrest and apoptosis.

Figure 1: Mechanism of HBX 19818 on the USP7-p53 signaling pathway.

Quantitative Data Summary

The following tables summarize the key quantitative data reported for HBX 19818 in various preclinical studies.

Table 1: In Vitro Inhibitory Activity of HBX 19818

Target Enzyme	IC50 (μM)	Assay Type	Reference
USP7	28.1	Biochemical Assay	[1]
USP8	>200	Biochemical Assay	[1]
USP5	>200	Biochemical Assay	[1]
USP10	>200	Biochemical Assay	[1]
CYLD	>200	Biochemical Assay	[1]
UCH-L1	>200	Biochemical Assay	[1]
UCH-L3	>200	Biochemical Assay	[1]
SENP1 (SUMO Protease)	>200	Biochemical Assay	[1]

Table 2: Cellular Activity of HBX 19818

Cell Line	Parameter	Value	Reference
HCT116 (Colon Cancer)	Proliferation IC50	~2 μM	[1]
Primary CLL Cells	DNA Damage Increase (vs. DMSO)	3.92-fold
Healthy Donor Lymphocytes	DNA Damage Increase (vs. DMSO)	2.42-fold

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the evaluation of HBX 19818. These protocols are based on established methods and information inferred from the available literature.

In Vitro USP7 Inhibition Assay (Ubiquitin-Rhodamine 110 Assay)

This assay measures the enzymatic activity of USP7 by monitoring the cleavage of a fluorogenic substrate.

Materials:

• Recombinant human USP7 enzyme

• Ubiquitin-Rhodamine 110 (Ub-Rho110) substrate

• Assay Buffer: 50 mM Tris-HCl (pH 7.5), 150 mM NaCl, 5 mM DTT

• HBX 19818

• DMSO

• 384-well black microplate

• Fluorescence plate reader

Procedure:

• Prepare serial dilutions of HBX 19818 in DMSO.

• In a 384-well plate, add the assay buffer.

• Add the HBX 19818 dilutions to the wells. Include a DMSO-only control.

• Add the USP7 enzyme to the wells and incubate for 15-30 minutes at room temperature to allow for inhibitor binding.

• Initiate the reaction by adding the Ub-Rho110 substrate to all wells.

• Immediately measure the fluorescence intensity at an excitation wavelength of ~485 nm and an emission wavelength of ~535 nm.

• Monitor the fluorescence kinetically over a period of 30-60 minutes.

• The rate of reaction is determined from the linear phase of the fluorescence increase. IC50 values are calculated by plotting the rate of reaction against the inhibitor concentration.

References

• 1. benchchem.com [benchchem.com]

HBX 19818: An In-depth Technical Guide for Researchers

Prepared for: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the chemical structure, properties, and biological activity of HBX 19818, a selective inhibitor of Ubiquitin-Specific Protease 7 (USP7). The information is intended to support further research and development of this compound as a potential therapeutic agent.

Chemical Structure and Properties

HBX 19818 is a small molecule inhibitor with the following chemical identity and properties.

Property	Value
IUPAC Name	9-Chloro-5,6,7,8-tetrahydro-N-[3-[methyl(phenylmethyl)amino]propyl]-2-acridinecarboxamide
CAS Number	1426944-49-1
Molecular Formula	C₂₅H₂₈ClN₃O
Molecular Weight	421.96 g/mol
SMILES String	CN(CCCNC(=O)C1=CC2=C(C=C1)N=C3CCCCC3=C2Cl)CC4=CC=CC=C4
InChI Key	ZCALMLVWZSQGGR-UHFFFAOYSA-N
Appearance	Solid powder
Purity	Typically >99%
Solubility	Soluble in DMSO (≥ 5 mg/mL), Ethanol (≥ 5 mg/mL), and Water (≥ 5 mg/mL)[1]

Biological Activity and Mechanism of Action

HBX 19818 is a specific and selective inhibitor of Ubiquitin-Specific Protease 7 (USP7), a deubiquitinating enzyme implicated in various cellular processes, including cell cycle regulation and DNA damage repair.[2][3]

In Vitro and Cellular Activity

Parameter	Value	Target/Cell Line
IC₅₀ (USP7, cell-free assay)	28.1 µM	USP7
IC₅₀ (USP7, in human cancer cells)	~6 µM	Human cancer cells
IC₅₀ (HCT116 cell proliferation)	~2 µM	HCT116
Selectivity vs. other DUBs	IC₅₀ > 200 µM for USP8, USP5, USP10, CYLD, UCH-L1, UCH-L3, and SENP1	Other DUBs

Mechanism of Action

HBX 19818 acts as a covalent inhibitor of USP7.[3] It binds to the active site of USP7, leading to the inhibition of its deubiquitinating activity.[4] This inhibition results in the accumulation of polyubiquitinated forms of USP7 substrates, most notably the tumor suppressor protein p53 and its primary negative regulator, the E3 ubiquitin ligase MDM2.[2] The stabilization and activation of p53 lead to the induction of p53-mediated apoptosis in cancer cells.[4] Furthermore, inhibition of USP7 by HBX 19818 has been shown to induce DNA damage.[5]

Signaling Pathways

The primary signaling pathway affected by HBX 19818 is the USP7-MDM2-p53 axis. Under normal conditions, USP7 deubiquitinates and stabilizes MDM2, which in turn ubiquitinates p53, targeting it for proteasomal degradation. By inhibiting USP7, HBX 19818 disrupts this cycle, leading to the accumulation and activation of p53.

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Discovery of specific inhibitors of human USP7/HAUSP deubiquitinating enzyme - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Inhibition of Ubiquitin-Specific Proteases as a Novel Anticancer Therapeutic Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Inhibition of USP7 by HBX 19818

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the fundamental principles governing the inhibition of Ubiquitin-Specific Protease 7 (USP7) by the small molecule inhibitor HBX 19818. It is designed to be a valuable resource for researchers and professionals involved in oncology drug discovery and the study of the ubiquitin-proteasome system.

Core Principles of USP7 Inhibition by HBX 19818

Ubiquitin-Specific Protease 7 (USP7), also known as Herpesvirus-associated ubiquitin-specific protease (HAUSP), is a deubiquitinating enzyme (DUB) that plays a critical role in regulating the stability of numerous proteins involved in essential cellular processes, including DNA damage repair, cell cycle control, and apoptosis.[1] Dysregulation of USP7 activity is implicated in the progression of various cancers, making it a compelling therapeutic target.[2]

HBX 19818 is a specific inhibitor of USP7 that has been shown to induce apoptosis in cancer cells.[2] The primary mechanism of action of HBX 19818 involves the covalent modification of the catalytic cysteine residue (Cys223) within the active site of USP7. This irreversible binding effectively inactivates the deubiquitinating function of the enzyme.[3][4]

The inhibition of USP7 by HBX 19818 leads to the destabilization of key USP7 substrates, most notably the E3 ubiquitin ligase MDM2.[3] Under normal physiological conditions, USP7 deubiquitinates and stabilizes MDM2, which in turn targets the tumor suppressor protein p53 for proteasomal degradation.[3] By inhibiting USP7, HBX 19818 promotes the ubiquitination and subsequent degradation of MDM2. This reduction in MDM2 levels leads to the accumulation and activation of p53, which can then trigger cell cycle arrest and apoptosis in tumor cells.[2][3][4]

Quantitative Data Summary

The following tables summarize the available quantitative data for HBX 19818, providing a basis for its characterization as a USP7 inhibitor.

Table 1: In Vitro and Cellular Potency of HBX 19818

Parameter	Value	Cell Line/Assay Condition	Reference
IC50 (In Vitro)	28.1 µM	Recombinant USP7 enzyme	[5]
IC50 (Cellular)	~6 µM	Human cancer cells	[6]
IC50 (HCT116 Proliferation)	~2 µM	HCT116 colon cancer cells	[6]

Table 2: Selectivity Profile of HBX 19818

Deubiquitinase	IC50 (µM)	Reference
USP7	28.1	[6]
USP8	> 200	[6]
USP5	> 200	[6]
USP10	> 200	[6]
CYLD	> 200	[6]
UCH-L1	> 200	[6]
UCH-L3	> 200	[6]
SENP1 (SUMO protease)	> 200	[6]

Table 3: Effects of HBX 19818 on Downstream Targets

Target Protein	Effect	Concentration	Cell Line	Reference
Polyubiquitinated p53	Inhibition of deubiquitination	1.5 - 100 µM	In vitro assay	[6]
Polyubiquitinated MDM2	Increased levels	30 µM	USP7-overproducing HEK293 cells	[6]

Signaling Pathways and Experimental Workflows

USP7-p53 Signaling Pathway and Inhibition by HBX 19818

The following diagram illustrates the central role of USP7 in the p53 signaling pathway and the mechanism of action of HBX 19818.

Caption: The USP7-p53 signaling pathway and its inhibition by HBX 19818.

Experimental Workflow for Characterizing HBX 19818

This diagram outlines a typical experimental workflow for characterizing a USP7 inhibitor like HBX 19818.

Caption: A typical experimental workflow for characterizing a USP7 inhibitor.

Detailed Experimental Protocols

The following are detailed methodologies for key experiments cited in the characterization of HBX 19818.

In Vitro Deubiquitination Assay (Ubiquitin-Rhodamine 110)

This assay directly measures the enzymatic activity of USP7 and its inhibition by HBX 19818.

• Principle: The substrate, Ubiquitin-Rhodamine 110 (Ub-Rho110), is a fluorogenic substrate where the fluorescence of rhodamine 110 is quenched. Upon cleavage by USP7, the free rhodamine 110 fluoresces, and the increase in fluorescence is proportional to enzyme activity.

• Materials:

  • Recombinant human USP7 enzyme

  • Ub-Rho110 substrate

  • HBX 19818

  • Assay Buffer: 50 mM Tris-HCl (pH 8.0), 50 mM NaCl, 1 mM EDTA, 10 mM DTT, 5% glycerol

  • 384-well black plates

  • Fluorescence plate reader

• Procedure:

  • Prepare a 2x solution of recombinant USP7 in assay buffer.

  • Prepare serial dilutions of HBX 19818 in DMSO, and then dilute further into assay buffer to create a 10x stock.

  • Add 2 µL of the 10x HBX 19818 dilutions or DMSO (vehicle control) to the wells of a 384-well plate.

  • Add 10 µL of the 2x USP7 enzyme solution to each well and incubate for 30 minutes at room temperature to allow for inhibitor binding.

  • Prepare a 10x solution of Ub-Rho110 substrate in assay buffer.

  • Initiate the reaction by adding 8 µL of the 10x Ub-Rho110 solution to each well.

  • Immediately measure the fluorescence intensity (Excitation: 485 nm, Emission: 535 nm) at time zero and then kinetically every 5 minutes for 60 minutes at 37°C.

  • Calculate the rate of reaction for each concentration of HBX 19818 and determine the IC50 value.

HCT116 Cell Proliferation Assay (WST-1)

This assay assesses the anti-proliferative effects of HBX 19818 on the HCT116 human colon cancer cell line.

• Materials:

  • HCT116 cells

  • McCoy's 5A Medium supplemented with 10% FBS and penicillin-streptomycin

  • HBX 19818

  • WST-1 cell proliferation reagent

  • 96-well tissue culture plates

  • Microplate reader

• Procedure:

  • Seed HCT116 cells in a 96-well plate at a density of 5,000 cells/well and allow them to adhere overnight.

  • Treat the cells with various concentrations of HBX 19818 (e.g., 0.1 to 50 µM) or DMSO as a vehicle control.

  • Incubate the cells for 72 hours at 37°C in a 5% CO2 incubator.

  • Add 10 µL of WST-1 reagent to each well and incubate for 2-4 hours at 37°C.

  • Measure the absorbance at 450 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Western Blot Analysis of p53 and MDM2

This protocol is used to determine the effect of HBX 19818 on the protein levels of p53 and MDM2.

• Materials:

  • HCT116 cells

  • HBX 19818

  • RIPA buffer with protease and deubiquitinase inhibitors

  • Primary antibodies against p53, MDM2, and a loading control (e.g., β-actin)

  • HRP-conjugated secondary antibodies

  • ECL detection reagent

• Procedure:

  • Seed HCT116 cells in 6-well plates and allow them to adhere overnight.

  • Treat the cells with various concentrations of HBX 19818 (e.g., 1 to 50 µM) or DMSO for 24 hours.

  • Lyse the cells in RIPA buffer and determine the protein concentration.

  • Separate 20-40 µg of protein per lane on an SDS-PAGE gel and transfer to a PVDF membrane.

  • Block the membrane and incubate with primary antibodies overnight at 4°C.

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Detect the protein bands using an ECL reagent and an imaging system.

  • Quantify the band intensities and normalize to the loading control to determine the relative protein levels.

Cell Cycle Analysis by Propidium Iodide (PI) Staining

This assay is used to determine the effect of HBX 19818 on the cell cycle distribution of HCT116 cells.

• Materials:

  • HCT116 cells

  • HBX 19818

  • 70% Ethanol (B145695) (ice-cold)

  • Propidium Iodide (PI) staining solution (containing RNase A)

  • Flow cytometer

• Procedure:

  • Seed HCT116 cells in 6-well plates and treat with HBX 19818 for 24 hours.

  • Harvest the cells by trypsinization and wash with PBS.

  • Fix the cells by dropwise addition of ice-cold 70% ethanol while vortexing, and incubate at -20°C for at least 2 hours.

  • Wash the fixed cells with PBS and resuspend in PI staining solution.

  • Incubate for 30 minutes at room temperature in the dark.

  • Analyze the samples on a flow cytometer, collecting data for at least 10,000 events per sample.

  • Use cell cycle analysis software to determine the percentage of cells in the G1, S, and G2/M phases.

Apoptosis Assay by Annexin V-FITC and Propidium Iodide (PI) Staining

This assay is used to quantify the induction of apoptosis by HBX 19818 in HCT116 cells.

• Principle: Annexin V binds to phosphatidylserine, which is exposed on the outer leaflet of the plasma membrane during early apoptosis. PI is a fluorescent dye that can only enter cells with compromised membranes, indicative of late apoptosis or necrosis.

• Materials:

  • HCT116 cells

  • HBX 19818

  • Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, PI, and binding buffer)

  • Flow cytometer

• Procedure:

  • Seed HCT116 cells in 6-well plates and treat with HBX 19818 for 48 hours.

  • Harvest the cells and wash with cold PBS.

  • Resuspend the cells in 1X binding buffer.

  • Add Annexin V-FITC and PI to the cell suspension and incubate for 15 minutes at room temperature in the dark.

  • Add additional binding buffer and analyze the samples immediately by flow cytometry.

  • Differentiate between viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), and late apoptotic/necrotic (Annexin V+/PI+) cell populations.

Conclusion

HBX 19818 is a specific, covalent inhibitor of USP7 that demonstrates both in vitro and cellular activity. Its mechanism of action, centered on the disruption of the USP7-MDM2-p53 axis, leads to the stabilization of p53 and the induction of apoptosis in cancer cells. The experimental protocols and quantitative data presented in this guide provide a solid foundation for further investigation and development of USP7 inhibitors as potential cancer therapeutics. The provided visualizations of the signaling pathway and experimental workflows offer a clear conceptual framework for understanding the core principles of USP7 inhibition by HBX 19818.

References

• 1. The p53–Mdm2–HAUSP complex is involved in p53 stabilization by HAUSP - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibition of Ubiquitin-Specific Proteases as a Novel Anticancer Therapeutic Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Targeting USP7-Mediated Deubiquitination of MDM2/MDMX-p53 Pathway for Cancer Therapy: Are We There Yet? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Modulation of the p53/MDM2 interplay by HAUSP inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. selleckchem.com [selleckchem.com]
• 6. medchemexpress.com [medchemexpress.com]

HBX 19818: A Technical Guide to its Preliminary Research Applications in Oncology

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

HBX 19818 has emerged as a potent and specific small molecule inhibitor of Ubiquitin-Specific Protease 7 (USP7), a deubiquitinating enzyme implicated in various oncogenic pathways. This technical guide provides an in-depth overview of the preliminary research applications of HBX 19818, focusing on its mechanism of action, preclinical efficacy in cancer models, and detailed experimental protocols. The presented data highlights the potential of HBX 19818 as a promising candidate for further drug development in oncology.

Introduction to HBX 19818 and its Target: USP7

Ubiquitin-Specific Protease 7 (USP7), also known as Herpesvirus-associated ubiquitin-specific protease (HAUSP), plays a critical role in regulating the stability and function of numerous proteins involved in cell cycle control, DNA damage response, and apoptosis.[1] USP7 removes ubiquitin tags from its substrate proteins, thereby rescuing them from proteasomal degradation. Key substrates of USP7 include the tumor suppressor protein p53 and its primary negative regulator, the E3 ubiquitin ligase Mdm2.[2]

Under normal physiological conditions, USP7 contributes to the delicate balance of the p53-Mdm2 pathway. However, in many cancers, USP7 is overexpressed, leading to the preferential deubiquitination and stabilization of Mdm2.[2] This, in turn, promotes the degradation of p53, thereby abrogating its tumor-suppressive functions and contributing to cancer cell survival and proliferation.

HBX 19818 is a small molecule inhibitor that covalently binds to the catalytic domain of USP7, inhibiting its deubiquitinating activity.[3][4] This inhibition leads to the destabilization of Mdm2, subsequent stabilization and activation of p53, and ultimately, apoptosis in cancer cells.[5]

Quantitative Data Summary

The following tables summarize the key quantitative data from preliminary research on HBX 19818.

Table 1: In Vitro Inhibitory Activity of HBX 19818

Target	Assay Type	IC50	Reference
USP7	Cell-free enzymatic assay	28.1 μM	[2][6][7]
USP7	In human cancer cells	~6 μM	[6]
HCT116 cell proliferation	BrdU incorporation assay	~2 μM	[6]

Table 2: Selectivity Profile of HBX 19818

Enzyme	IC50
USP8	> 200 μM
USP5	> 200 μM
USP10	> 200 μM
CYLD	> 200 μM
UCH-L1	> 200 μM
UCH-L3	> 200 μM
SENP1 (SUMO protease)	> 200 μM
Data sourced from MedchemExpress.[6]

Table 3: In Vitro Effects of HBX 19818 on DNA Damage

Cell Type	Treatment	Fold Increase in DNA Damage (vs. DMSO)	Assay	Reference
Primary CLL cells	8 µM HBX 19818 for 6 hours	3.92-fold	Comet assay	[8]
Healthy donor lymphocytes	8 µM HBX 19818 for 6 hours	2.42-fold	Comet assay	[8]

Signaling Pathways and Experimental Workflows

HBX 19818 Mechanism of Action: The USP7-Mdm2-p53 Signaling Pathway

The primary mechanism of action of HBX 19818 involves the targeted inhibition of USP7, leading to the activation of the p53 tumor suppressor pathway.

Caption: Mechanism of action of HBX 19818 on the USP7-Mdm2-p53 pathway.

Experimental Workflow: In Vitro Cell Proliferation Assay

The following diagram outlines a typical workflow for assessing the effect of HBX 19818 on cancer cell proliferation.

Caption: Workflow for a BrdU-based cell proliferation assay.

Experimental Workflow: Western Blot Analysis

This workflow illustrates the steps for analyzing protein level changes in response to HBX 19818 treatment.

Caption: General workflow for Western blot analysis.

Detailed Experimental Protocols

In Vitro USP7 Kinase Assay

This protocol is adapted from methodologies used to assess the inhibitory effect of compounds on deubiquitinating enzymes.

Objective: To determine the IC50 of HBX 19818 against purified USP7 enzyme.

Materials:

• Purified recombinant human USP7 enzyme

• Ubiquitin-AMC (Ub-7-amino-4-methylcoumarin) substrate

• HBX 19818

• USP7 reaction buffer (50 mM Tris-HCl pH 7.6, 0.5 mM EDTA, 5 mM DTT, 0.01% Triton X-100, 0.05 mg/mL BSA)

• DMSO

• 384-well black plates

• Fluorescence plate reader

Procedure:

• Prepare a serial dilution of HBX 19818 in DMSO. Further dilute the compounds in USP7 reaction buffer to the desired final concentrations.

• Add 5 µL of diluted HBX 19818 or DMSO (vehicle control) to the wells of a 384-well plate.

• Add 10 µL of purified USP7 enzyme (e.g., 100 pM final concentration) to each well.

• Incubate the plate at room temperature for 30 minutes to allow for compound binding to the enzyme.

• Initiate the enzymatic reaction by adding 5 µL of Ub-AMC substrate (e.g., 300 nM final concentration).

• Monitor the increase in fluorescence (Excitation: 380 nm, Emission: 460 nm) over time (e.g., every 5 minutes for 60 minutes) at room temperature using a fluorescence plate reader.

• Calculate the initial reaction rates (V) from the linear phase of the fluorescence curves.

• Plot the percentage of inhibition against the logarithm of HBX 19818 concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Cell Proliferation Assay (BrdU Incorporation)

This protocol describes the measurement of cell proliferation by quantifying the incorporation of 5-bromo-2-deoxyuridine (BrdU) into newly synthesized DNA.[6]

Objective: To determine the effect of HBX 19818 on the proliferation of cancer cell lines (e.g., HCT116).

Materials:

• HCT116 cells

• Complete culture medium (e.g., McCoy's 5A with 10% FBS)

• HBX 19818

• BrdU labeling solution (10 µM)

• Fixing/denaturing solution (e.g., 2 N HCl)

• Anti-BrdU antibody conjugated to a fluorescent dye or enzyme

• Wash buffers

• 96-well clear-bottom black plates

• Flow cytometer or microplate reader

Procedure:

• Seed HCT116 cells into a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Treat the cells with a serial dilution of HBX 19818 (e.g., 0.1 to 100 µM) or DMSO (vehicle control) for 72 hours.

• Add BrdU labeling solution to each well and incubate for 2-4 hours at 37°C.

• Remove the labeling medium and fix the cells.

• Denature the DNA by adding a fixing/denaturing solution and incubating for 30 minutes at room temperature.

• Wash the cells and add the anti-BrdU antibody. Incubate for 60-90 minutes at room temperature.

• Wash the cells to remove unbound antibody.

• Quantify the incorporated BrdU by measuring the fluorescence or absorbance using a microplate reader or by flow cytometry.

• Calculate the percentage of cell proliferation relative to the vehicle control and determine the IC50 value.

Western Blot Analysis of Protein Expression

This protocol details the detection of changes in protein levels of p53, Mdm2, and USP7 in cells treated with HBX 19818.

Objective: To assess the effect of HBX 19818 on the protein expression levels of key components of the USP7 signaling pathway.

Materials:

• HCT116 cells

• HBX 19818

• RIPA lysis buffer supplemented with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (anti-p53, anti-Mdm2, anti-USP7, anti-β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Seed HCT116 cells in 6-well plates and grow to 70-80% confluency.

• Treat cells with HBX 19818 (e.g., 10, 20, 30 µM) or DMSO for a specified time (e.g., 8, 16, 24 hours).

• Lyse the cells in RIPA buffer and determine the protein concentration using a BCA assay.

• Denature equal amounts of protein (e.g., 20-30 µg) by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane in blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane and add the chemiluminescent substrate.

• Capture the signal using an imaging system. Use β-actin as a loading control to normalize protein levels.

In Vivo Murine Xenograft Model

This protocol provides a general framework for evaluating the anti-tumor efficacy of HBX 19818 in a mouse xenograft model.[8]

Objective: To assess the in vivo anti-tumor activity of HBX 19818.

Materials:

• Immunocompromised mice (e.g., athymic nude or NOD/SCID)

• Cancer cell line (e.g., HCT116 or a Chronic Lymphocytic Leukemia cell line like MEC1)

• Matrigel (optional)

• HBX 19818

• Vehicle solution (e.g., 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline)

• Calipers

Procedure:

• Subcutaneously inject a suspension of cancer cells (e.g., 5 x 10^6 cells in 100 µL of PBS, with or without Matrigel) into the flank of each mouse.

• Allow the tumors to grow to a palpable size (e.g., 100-200 mm³).

• Randomize the mice into treatment and control groups.

• Administer HBX 19818 (at a predetermined dose and schedule, e.g., daily intraperitoneal or oral administration) or vehicle to the respective groups.

• Measure tumor volume (Volume = 0.5 x length x width²) and body weight regularly (e.g., every 2-3 days).

• At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., western blotting, immunohistochemistry).

• Plot the mean tumor volume over time for each group to evaluate treatment efficacy.

Conclusion and Future Directions

Preliminary research strongly supports the potential of HBX 19818 as a targeted therapeutic agent for cancers with USP7 overexpression or a dependency on the p53-Mdm2 pathway. Its ability to specifically inhibit USP7, leading to p53 activation and cancer cell death, has been demonstrated in various in vitro and in vivo models. The detailed protocols provided in this guide offer a foundation for further investigation into the efficacy and mechanism of action of HBX 19818.

Future research should focus on:

• Optimizing the pharmacokinetic and pharmacodynamic properties of HBX 19818.

• Evaluating its efficacy in a broader range of cancer models, including patient-derived xenografts.

• Investigating potential synergistic effects when combined with standard-of-care chemotherapies or other targeted agents.

• Identifying predictive biomarkers to select patients most likely to respond to HBX 19818 therapy.

The continued exploration of HBX 19818 and other USP7 inhibitors holds significant promise for the development of novel and effective cancer treatments.

References

• 1. USP7 deubiquitinase promotes ubiquitin-dependent DNA damage signaling by stabilizing RNF168 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. selleckchem.com [selleckchem.com]
• 3. origene.com [origene.com]
• 4. An optimized protocol to detect protein ubiquitination and activation by ubiquitination assay in vivo and CCK-8 assay - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. ijbs.com [ijbs.com]
• 7. Assay Systems for Profiling Deubiquitinating Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. In vivo Efficacy Studies in Cell Line and Patient-derived Xenograft Mouse Models - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Deubiquitinating Enzyme Inhibitor HBX 19818

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The ubiquitin-proteasome system (UPS) is a critical regulator of protein homeostasis, and its dysregulation is implicated in numerous diseases, including cancer. Deubiquitinating enzymes (DUBs) are key components of the UPS, responsible for removing ubiquitin moieties from substrate proteins, thereby rescuing them from degradation and modulating their activity. Ubiquitin-Specific Protease 7 (USP7), also known as Herpesvirus-associated ubiquitin-specific protease (HAUSP), has emerged as a promising therapeutic target due to its role in regulating the stability of key oncoproteins and tumor suppressors. HBX 19818 is a small molecule inhibitor that specifically targets USP7, demonstrating potential as a chemical probe to investigate USP7 biology and as a lead compound for the development of novel anti-cancer therapeutics. This guide provides a comprehensive technical overview of HBX 19818, including its mechanism of action, quantitative data on its activity, detailed experimental protocols, and a visualization of the signaling pathways it modulates.

Introduction to HBX 19818

HBX 19818 is a selective inhibitor of the deubiquitinating enzyme USP7.[1] It belongs to a class of amidotetrahydroacridine derivatives and has been instrumental in elucidating the cellular functions of USP7.[2] By inhibiting USP7, HBX 19818 disrupts the deubiquitination of several key proteins involved in cell cycle control and apoptosis, making it a valuable tool for cancer research and drug development.

Mechanism of Action

The primary mechanism of action of HBX 19818 is the direct inhibition of the catalytic activity of USP7.[1] USP7 is a cysteine protease that cleaves the isopeptide bond between ubiquitin and its substrate proteins. HBX 19818 binds to USP7 and weakens its deubiquitinating activity.[1] This leads to the accumulation of polyubiquitinated forms of USP7 substrates, targeting them for proteasomal degradation.

One of the most well-characterized downstream effects of USP7 inhibition by HBX 19818 is the activation of the p53 tumor suppressor pathway.[1] Under normal conditions, USP7 deubiquitinates and stabilizes MDM2, an E3 ubiquitin ligase that, in turn, ubiquitinates p53, leading to its degradation. By inhibiting USP7, HBX 19818 causes the destabilization and degradation of MDM2.[1] This results in the accumulation and activation of p53, which can then induce cell cycle arrest and apoptosis in cancer cells.[1]

Quantitative Data

The following tables summarize the key quantitative data for HBX 19818.

Table 1: In Vitro Inhibitory Activity of HBX 19818

Target	Assay Type	IC50 (μM)	Notes	Reference
USP7	Biochemical Assay	28.1	[1][3]
USP8	Biochemical Assay	> 200	Demonstrates selectivity.	[1]
USP5	Biochemical Assay	> 200	Demonstrates selectivity.	[1]
USP10	Biochemical Assay	> 200	Demonstrates selectivity.	[1]
CYLD	Biochemical Assay	> 200	Demonstrates selectivity.	[1]
UCH-L1	Biochemical Assay	> 200	Demonstrates selectivity.	[1]
UCH-L3	Biochemical Assay	> 200	Demonstrates selectivity.	[1]
SENP1	Biochemical Assay	> 200	A SUMO protease; demonstrates selectivity.	[1]

Table 2: Cellular Activity of HBX 19818

Cell Line	Cancer Type	Assay Type	IC50 (μM)	Notes	Reference
HCT-116	Colon Carcinoma	Cell Proliferation	~2	[1]
MEC1	Chronic Lymphocytic Leukemia	Cell Viability	Not explicitly stated, but effective at reducing tumor load in vivo.	[2]

Signaling Pathways Modulated by HBX 19818

HBX 19818, through its inhibition of USP7, impacts several critical cellular signaling pathways.

The p53-MDM2 Pathway

As a central mechanism, HBX 19818 disrupts the USP7-mediated stabilization of MDM2, leading to p53 activation.

Caption: HBX 19818 inhibits USP7, leading to MDM2 degradation and p53 activation.

DNA Damage Response

HBX 19818 treatment has been shown to induce the accumulation of DNA damage. This can occur through the disruption of USP7's role in DNA repair processes.

Caption: HBX 19818 induces DNA damage by disrupting USP7-mediated stabilization of DNA repair proteins.

Experimental Protocols

This section provides detailed methodologies for key experiments involving HBX 19818.

In Vitro USP7 Inhibition Assay

This protocol describes a fluorescence-based assay to measure the inhibitory activity of HBX 19818 against purified USP7.

Caption: Workflow for the in vitro USP7 inhibition assay.

Methodology:

• Reagent Preparation:

  • Prepare a stock solution of HBX 19818 in DMSO. Perform serial dilutions in assay buffer (e.g., 50 mM Tris-HCl pH 7.5, 150 mM NaCl, 5 mM DTT, 0.1 mg/mL BSA).

  • Dilute purified recombinant USP7 enzyme in assay buffer to the desired final concentration (e.g., 1-10 nM).

  • Prepare the fluorogenic substrate, Ubiquitin-AMC (Ub-AMC), in assay buffer to a final concentration of approximately 100-500 nM.

• Assay Procedure:

  • In a 96-well black plate, add the serially diluted HBX 19818 or DMSO (vehicle control).

  • Add the diluted USP7 enzyme to each well.

  • Incubate the plate at room temperature for 15-30 minutes to allow for inhibitor binding.

  • Initiate the reaction by adding the Ub-AMC substrate to all wells.

  • Immediately measure the fluorescence intensity at an excitation wavelength of ~380 nm and an emission wavelength of ~460 nm in a kinetic mode for 30-60 minutes.

• Data Analysis:

  • Determine the initial reaction velocities (V₀) from the linear phase of the fluorescence curves.

  • Plot the percentage of inhibition against the logarithm of the HBX 19818 concentration.

  • Calculate the IC50 value by fitting the data to a four-parameter logistic equation.

Cell Viability Assay

This protocol outlines the use of a colorimetric assay (e.g., MTT or WST-1) to determine the effect of HBX 19818 on cancer cell proliferation.

Methodology:

• Cell Seeding:

  • Seed cancer cells (e.g., HCT-116) in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment:

  • Prepare serial dilutions of HBX 19818 in complete cell culture medium.

  • Replace the medium in the wells with the medium containing the different concentrations of HBX 19818 or DMSO as a vehicle control.

• Incubation:

  • Incubate the cells for 48-72 hours at 37°C in a humidified incubator with 5% CO₂.

• Viability Measurement:

  • Add the viability reagent (e.g., MTT or WST-1) to each well according to the manufacturer's instructions.

  • Incubate for the recommended time (typically 1-4 hours).

  • Measure the absorbance at the appropriate wavelength using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle-treated control.

  • Plot the percentage of viability against the logarithm of the HBX 19818 concentration and determine the IC50 value.

Western Blotting for Protein Expression and Ubiquitination

This protocol is for assessing the levels of specific proteins (e.g., p53, MDM2, γH2AX) and their ubiquitination status following HBX 19818 treatment.

Methodology:

• Cell Treatment and Lysis:

  • Treat cells with HBX 19818 at the desired concentrations for the specified time.

  • Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • For ubiquitination studies, include a DUB inhibitor cocktail (e.g., PR-619) in the lysis buffer.

• Protein Quantification:

  • Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Protein Transfer:

  • Denature an equal amount of protein from each sample by boiling in Laemmli buffer.

  • Separate the proteins by SDS-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody of interest (e.g., anti-p53, anti-MDM2, anti-γH2AX, anti-ubiquitin) overnight at 4°C.

  • Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection:

  • Wash the membrane again with TBST.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and visualize using a chemiluminescence imaging system.

In Vivo Studies

HBX 19818 has been evaluated in a MEC1 Chronic Lymphocytic Leukemia (CLL) murine xenograft model.[2] In this model, therapeutic doses of HBX 19818 were well-tolerated by the mice and resulted in a reduction of the tumor load.[2] These findings suggest that targeting USP7 with inhibitors like HBX 19818 has potential as a therapeutic strategy for certain cancers.

Conclusion

HBX 19818 is a valuable research tool for studying the biology of USP7 and the broader ubiquitin-proteasome system. Its specificity for USP7 allows for the targeted investigation of this deubiquitinating enzyme in various cellular processes, including cell cycle control, DNA damage response, and apoptosis. The in vitro and in vivo data generated with HBX 19818 have provided a strong rationale for the continued development of USP7 inhibitors as potential anti-cancer agents. This technical guide provides a solid foundation for researchers and drug development professionals to design and execute experiments aimed at further characterizing the therapeutic potential of targeting USP7.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. selleckchem.com [selleckchem.com]

Protocols & Analytical Methods

Application Notes and Protocols: HBX 19818 Treatment for HCT116 Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

HBX 19818 is a potent and specific small-molecule inhibitor of Ubiquitin-Specific Protease 7 (USP7). In the context of oncology, USP7 is a critical regulator of the tumor suppressor protein p53. Under normal physiological conditions, USP7 deubiquitinates both p53 and its primary E3 ubiquitin ligase, MDM2, leading to their stabilization. However, in many cancer types, this regulatory axis is dysregulated. Inhibition of USP7 by HBX 19818 in cancer cells with wild-type p53, such as the HCT116 human colorectal carcinoma cell line, prevents the deubiquitination of MDM2, leading to its auto-ubiquitination and subsequent proteasomal degradation. This reduction in MDM2 levels results in the stabilization and accumulation of p53. Elevated p53 then transcriptionally activates its downstream targets, including the cyclin-dependent kinase inhibitor p21 and the pro-apoptotic protein PUMA (p53 upregulated modulator of apoptosis). The interplay between these effectors ultimately determines the cellular outcome, with a significant shift towards apoptosis in HCT116 cells treated with HBX 19818. These application notes provide a detailed protocol for the treatment of HCT116 cells with HBX 19818 and the subsequent analysis of its effects on cell viability, apoptosis, and cell cycle progression.

Mechanism of Action: HBX 19818 in HCT116 Cells

The primary mechanism of action of HBX 19818 in HCT116 cells is the induction of p53-mediated apoptosis through the inhibition of USP7. This signaling cascade is initiated by the specific binding of HBX 19818 to USP7, which inhibits its deubiquitinase activity. This leads to an accumulation of ubiquitinated MDM2, which is then targeted for degradation by the proteasome. The subsequent decrease in MDM2 levels allows for the stabilization and activation of p53. Activated p53 then transcriptionally upregulates a suite of target genes, including those involved in cell cycle arrest (e.g., CDKN1A encoding p21) and apoptosis (e.g., BBC3 encoding PUMA). In HCT116 cells, this signaling cascade culminates in the induction of apoptosis.

Caption: HBX 19818 signaling pathway in HCT116 cells.

Data Presentation

The following tables summarize the expected quantitative data from key experiments following HBX 19818 treatment of HCT116 cells. The data presented are representative and based on the known IC50 and mechanism of action of HBX 19818 and similar p53-activating compounds in this cell line.

Table 1: Effect of HBX 19818 on HCT116 Cell Viability (72-hour treatment)

HBX 19818 Concentration (µM)	Cell Viability (%)	Standard Deviation
0 (Vehicle Control)	100	± 5.2
0.5	85.3	± 4.8
1.0	68.1	± 3.9
2.0	50.2	± 3.1
5.0	32.7	± 2.5
10.0	15.4	± 1.8

Table 2: Induction of Apoptosis in HCT116 Cells by HBX 19818 (48-hour treatment)

HBX 19818 Concentration (µM)	Percentage of Apoptotic Cells (%)	Standard Deviation
0 (Vehicle Control)	5.1	± 1.2
1.0	15.8	± 2.1
2.0	35.2	± 3.5
5.0	60.7	± 4.8

Table 3: Cell Cycle Distribution of HCT116 Cells Treated with HBX 19818 (24-hour treatment)

HBX 19818 Concentration (µM)	G0/G1 Phase (%)	S Phase (%)	G2/M Phase (%)
0 (Vehicle Control)	45.2	35.1	19.7
2.0	60.5	25.3	14.2
5.0	72.1	18.5	9.4

Experimental Protocols

Cell Culture and HBX 19818 Treatment

• Cell Line: HCT116 (ATCC® CCL-247™), human colorectal carcinoma.

• Culture Medium: McCoy's 5A Medium Modified supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Culture Conditions: Incubate cells at 37°C in a humidified atmosphere of 5% CO2.

• Subculturing: Passage cells every 2-3 days or when they reach 80-90% confluency.

• HBX 19818 Preparation: Prepare a 10 mM stock solution of HBX 19818 in DMSO. Store at -20°C. Further dilute in culture medium to the desired final concentrations immediately before use. The final DMSO concentration in the culture medium should not exceed 0.1%.

Application Notes and Protocols for Immunoprecipitation of USP7 Substrates with HBX 19818

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ubiquitin-Specific Protease 7 (USP7), also known as Herpesvirus-associated Ubiquitin-Specific Protease (HAUSP), is a deubiquitinating enzyme (DUB) that plays a pivotal role in regulating the stability and activity of a wide array of substrate proteins. By cleaving ubiquitin chains, USP7 rescues its substrates from proteasomal degradation, thereby influencing critical cellular processes such as the DNA damage response, cell cycle regulation, apoptosis, and immune surveillance.[1][2] Dysregulation of USP7 activity is frequently observed in various cancers, where it often contributes to tumorigenesis by stabilizing oncoproteins and destabilizing tumor suppressors.[1]

A key regulatory axis controlled by USP7 is the p53-MDM2 pathway. USP7 can deubiquitinate and stabilize both the tumor suppressor p53 and its primary E3 ubiquitin ligase, MDM2.[3] However, USP7's preferential interaction with MDM2 leads to the suppression of p53's tumor-suppressive functions, making USP7 an attractive therapeutic target in cancers retaining wild-type p53.[3]

HBX 19818 is a specific inhibitor of USP7.[4] It binds to USP7, weakening its deubiquitinating activity, which in turn leads to the accumulation of polyubiquitinated USP7 substrates and their subsequent degradation by the proteasome.[1][5] This application note provides detailed protocols for the use of HBX 19818 to study the ubiquitination of USP7 substrates through immunoprecipitation, enabling researchers to investigate the functional consequences of USP7 inhibition.

Data Presentation

The inhibitory activity of HBX 19818 on USP7 and its cellular effects are summarized below. This table also includes representative data that could be obtained from the protocols described herein.

Parameter	Value	Cell Line/System	Notes
In Vitro Activity
IC50 (USP7)	28.1 µM	Cell-free enzymatic assay	[4]
Cellular Activity
IC50 (USP7)	~6 µM	Human cancer cells
IC50 (Proliferation)	~2 µM	HCT116 cells
Exemplary Experimental Data
Fold Increase in MDM2 Ubiquitination	[Insert experimental value, e.g., 3.5-fold]	HEK293 cells treated with 30 µM HBX 19818	Determined by immunoprecipitation of MDM2 followed by Western blot for ubiquitin.
Fold Increase in p53 Ubiquitination	[Insert experimental value, e.g., 2.8-fold]	HCT116 cells treated with HBX 19818	Determined by immunoprecipitation of p53 followed by Western blot for ubiquitin.

Signaling Pathways and Mechanism of Action

USP7 is a central regulator of multiple signaling pathways. Its inhibition by HBX 19818 has significant downstream effects, most notably on the p53-MDM2 tumor suppressor axis.

Caption: The USP7-p53/MDM2 signaling pathway and the inhibitory action of HBX 19818.

Experimental Protocols

The following protocols provide a detailed methodology for the immunoprecipitation of USP7 substrates following treatment with HBX 19818.

Experimental Workflow

The general workflow for investigating the effect of HBX 19818 on the ubiquitination of USP7 substrates is outlined below.

Caption: A generalized workflow for the immunoprecipitation of USP7 substrates.

Detailed Protocol: Immunoprecipitation of Ubiquitinated Substrates

This protocol is designed for the enrichment of ubiquitinated proteins from cells treated with HBX 19818.

Materials:

• HBX 19818 (prepared in DMSO)

• Cell culture reagents

• Phosphate-Buffered Saline (PBS), ice-cold

• RIPA Lysis Buffer (50 mM Tris-HCl pH 8.0, 150 mM NaCl, 1% NP-40, 0.5% sodium deoxycholate, 0.1% SDS)

• Protease Inhibitor Cocktail

• N-ethylmaleimide (NEM)

• BCA Protein Assay Kit

• Protein A/G magnetic beads or agarose (B213101) beads

• Primary antibody for immunoprecipitation (e.g., anti-MDM2, anti-p53, or anti-ubiquitin)

• Wash Buffer (e.g., modified RIPA buffer or PBS with 0.1% Tween-20)

• 2x Laemmli Sample Buffer

• Primary and secondary antibodies for Western blotting

Procedure:

• Cell Culture and Treatment: a. Plate cells at an appropriate density and allow them to adhere overnight. b. Treat cells with the desired concentration of HBX 19818 (e.g., 30-50 µM) or DMSO as a vehicle control for a specified duration (e.g., 4-8 hours). c. For enhanced detection of ubiquitinated proteins, a proteasome inhibitor (e.g., MG132) can be added during the final 4-6 hours of HBX 19818 treatment.

• Cell Lysis: a. Following treatment, aspirate the culture medium and wash the cells twice with ice-cold PBS. b. Add ice-cold RIPA Lysis Buffer supplemented with protease inhibitors and 5-10 mM NEM to the culture dish. c. Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube. d. Incubate the lysate on ice for 30 minutes, vortexing occasionally. e. Clarify the lysate by centrifugation at approximately 14,000 x g for 15 minutes at 4°C. f. Transfer the supernatant (protein extract) to a new pre-chilled tube.

• Protein Quantification: a. Determine the protein concentration of the lysate using a BCA Protein Assay Kit. b. Equalize the protein concentration of all samples by diluting with lysis buffer.

• Immunoprecipitation: a. Pre-clearing (Optional): To reduce non-specific binding, incubate 0.5-1 mg of protein lysate with protein A/G beads for 30-60 minutes at 4°C on a rotator. Pellet the beads and transfer the supernatant to a new tube. b. Add the appropriate amount of immunoprecipitating antibody to the lysate. c. Incubate overnight at 4°C with gentle rotation. d. Add pre-equilibrated protein A/G beads to the lysate-antibody mixture and incubate for an additional 2-4 hours at 4°C on a rotator.

• Washing: a. Pellet the beads by centrifugation or using a magnetic stand and discard the supernatant. b. Wash the beads 3-5 times with 1 mL of ice-cold Wash Buffer. After each wash, pellet the beads and completely remove the supernatant.

• Elution: a. After the final wash, remove all residual wash buffer. b. Resuspend the beads in 20-40 µL of 2x Laemmli sample buffer. c. Boil the samples at 95-100°C for 5-10 minutes to elute the immunoprecipitated proteins. d. Pellet the beads, and the supernatant containing the eluted proteins is ready for analysis.

• Western Blot Analysis: a. Load the eluted samples onto an SDS-PAGE gel. b. Perform electrophoresis and transfer the proteins to a PVDF or nitrocellulose membrane. c. Block the membrane and probe with the appropriate primary and secondary antibodies to detect the protein of interest and its ubiquitination status.

Logical Relationship of HBX 19818 Action

The following diagram illustrates the logical steps from USP7 inhibition by HBX 19818 to the observable cellular outcomes.

Caption: Logical flow of events following cellular treatment with HBX 19818.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. An optimized protocol to detect protein ubiquitination and activation by ubiquitination assay in vivo and CCK-8 assay - PMC [pmc.ncbi.nlm.nih.gov]
• 4. selleckchem.com [selleckchem.com]
• 5. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for HBX 19818 in Protein Stability and Degradation Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

HBX 19818 is a potent and specific small molecule inhibitor of Ubiquitin-Specific Protease 7 (USP7).[1][2][3] USP7 is a deubiquitinating enzyme (DUB) that plays a critical role in regulating the stability and activity of numerous proteins involved in key cellular processes, including DNA damage repair, cell cycle progression, and apoptosis.[4][5] By inhibiting USP7, HBX 19818 offers a powerful tool to investigate the ubiquitin-proteasome system and to explore therapeutic strategies targeting protein degradation pathways.[4]

Mechanistically, HBX 19818 acts as a covalent inhibitor, targeting the catalytic cysteine residue (Cys223) in the active site of USP7. This inhibition leads to the accumulation of polyubiquitinated substrates of USP7, marking them for degradation by the proteasome. Notable substrates of USP7 include the E3 ubiquitin ligase MDM2 and the tumor suppressor p53.[4][6] The interplay between USP7, MDM2, and p53 is a critical axis in cancer biology, and HBX 19818 serves as a valuable chemical probe to dissect this pathway.

These application notes provide detailed protocols for utilizing HBX 19818 to study protein stability and degradation, with a focus on target engagement, ubiquitination status, and substrate degradation.

Quantitative Data Summary

The following tables summarize the key quantitative data for HBX 19818 based on available literature.

Parameter	Value	Assay Conditions	Reference
IC50 (USP7, in vitro)	28.1 µM	Cell-free enzymatic assay	[1][2][3]
IC50 (USP7, in cells)	~6 µM	Human cancer cells	[1]
IC50 (Cell Proliferation)	~2 µM	HCT116 cells	[1]
Selectivity	>200 µM	USP8, USP5, USP10, CYLD, UCH-L1, UCH-L3, SENP1	[1]

Experiment	Cell Line	Treatment	Observed Effect	Reference
DNA Damage	Primary CLL cells	8 µM HBX 19818 for 6 hours	3.92-fold increase in DNA damage (Comet assay)	[7]
DNA Damage	Healthy donor lymphocytes	8 µM HBX 19818 for 6 hours	2.42-fold increase in DNA damage (Comet assay)	[7]
MDM2 Ubiquitination	HEK293 cells overproducing USP7	30 µM HBX 19818	Significantly higher levels of polyubiquitinated MDM2	[1]
p53 Deubiquitination	In vitro assay	1.5, 4, 12, 36, or 100 µM HBX 19818	Inhibition of USP7-mediated deubiquitination of polyubiquitinated p53	[1]
Chromatin Fraction	HCT116 cells	50 µM HBX 19818 for 4 or 8 hours	Altered expression of USP7, RING1B, BMI1, and Ub-H2A	[1]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of HBX 19818 and a general workflow for its application in studying protein stability.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. Medchemexpress LLC HY-17540 10mg , HBX 19818 CAS:1426944-49-1 Purity:>98%, | Fisher Scientific [fishersci.com]
• 4. Inhibition of Ubiquitin-Specific Proteases as a Novel Anticancer Therapeutic Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. USP7 substrates identified by proteomics analysis reveal the specificity of USP7 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for the Experimental Use of HBX 19818 in Neuroblastoma Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the experimental use of HBX 19818, a specific inhibitor of Ubiquitin-Specific Protease 7 (USP7), in the context of neuroblastoma research. This document includes a summary of its mechanism of action, quantitative data on the effects of USP7 inhibitors on neuroblastoma cell lines, and detailed protocols for key in vitro experiments.

Introduction

Neuroblastoma is the most common extracranial solid tumor in children, and high-risk cases have a poor prognosis, necessitating the development of novel therapeutic strategies. The ubiquitin-proteasome system is a critical regulator of protein stability and its dysregulation is implicated in various cancers.[1] USP7, a deubiquitinating enzyme, has emerged as a promising therapeutic target in neuroblastoma due to its role in stabilizing oncoproteins and its association with poor clinical outcomes.[1] HBX 19818 is a specific inhibitor of USP7 with a half-maximal inhibitory concentration (IC50) of 28.1 μM. By inhibiting USP7, HBX 19818 can induce apoptosis and suppress tumor growth in cancer cells.

Mechanism of Action

The primary anti-tumor effect of USP7 inhibition in neuroblastoma is mediated through the reactivation of the p53 tumor suppressor pathway. In neuroblastoma cells with wild-type p53, USP7 inhibition is particularly effective.[1][2] The mechanism also involves the destabilization of other key oncogenic proteins, including EZH2 and N-Myc.[1][2][3]

The USP7-MDM2-p53 Axis: Under normal conditions, USP7 deubiquitinates and stabilizes MDM2, an E3 ubiquitin ligase that targets the tumor suppressor p53 for proteasomal degradation.[2] Inhibition of USP7 by HBX 19818 prevents the deubiquitination of MDM2, leading to its auto-ubiquitination and subsequent degradation. The resulting decrease in MDM2 levels allows for the accumulation and activation of p53, which in turn transcriptionally activates genes involved in apoptosis and cell cycle arrest, leading to tumor cell death.[2]

Downregulation of EZH2 and N-Myc: Beyond the p53 pathway, USP7 inhibition also impacts other critical players in neuroblastoma pathogenesis. USP7 has been shown to deubiquitinate and stabilize Enhancer of Zeste Homolog 2 (EZH2), a histone methyltransferase often overexpressed in aggressive neuroblastoma.[2][3] Inhibition of USP7 leads to increased ubiquitination and degradation of EZH2.[2][3] Furthermore, USP7 inhibition results in decreased protein levels of N-Myc, a key oncogenic driver in a subset of high-risk neuroblastomas.[2][3]

Caption: Signaling pathway of USP7 inhibition by HBX 19818 in neuroblastoma.

Quantitative Data: In Vitro Efficacy of USP7 Inhibitors

Cell Line	MYCN Status	TP53 Status	USP7 Inhibitor	IC50 (µM)
SK-N-SH	Non-amplified	Wild-type	Almac4	0.25
NB-10	Non-amplified	Wild-type	Almac4	0.3
IMR-32	Amplified	Wild-type	Almac4	0.4
LAN-5	Amplified	Wild-type	Almac4	0.5
CHP-212	Non-amplified	Wild-type	Almac4	0.6
NBL-S	Non-amplified	Wild-type	Almac4	0.7
SK-N-AS	Non-amplified	Mutant	Almac4	>10
NGP	Amplified	Wild-type	P22077	~5
CHLA-255	Non-amplified	Wild-type	P22077	~7
NB-19	Amplified	Wild-type	P22077	>20
SK-N-AS	Non-amplified	Mutant	P22077	>20

Note: The IC50 values for Almac4 were calculated from cell confluence curves.[1] The IC50 values for P22077 are approximate based on cell viability assays.[4]

Experimental Protocols

The following are detailed protocols for key experiments to evaluate the effects of HBX 19818 in neuroblastoma research.

Cell Viability Assay (AlamarBlue)

This assay quantitatively measures cell proliferation and viability.

Caption: Workflow for the AlamarBlue cell viability assay.

Materials:

• Neuroblastoma cell lines

• 96-well cell culture plates

• HBX 19818

• AlamarBlue® Cell Viability Reagent

• Fluorescence microplate reader

Protocol:

• Seed neuroblastoma cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.[2]

• Allow cells to adhere overnight at 37°C in a 5% CO2 incubator.[2]

• Prepare serial dilutions of HBX 19818 in complete culture medium. A suggested starting concentration range is 0.1 to 100 µM. Include a vehicle control (DMSO) at the same final concentration as in the highest HBX 19818 concentration.

• Remove the medium and add 100 µL of the prepared HBX 19818 dilutions or vehicle control to the respective wells in triplicate.

• Incubate the plates for 72 hours at 37°C.[2]

• Add 10 µL of AlamarBlue® reagent to each well.[2]

• Incubate for 1-4 hours at 37°C, protected from light.[2]

• Measure fluorescence with excitation at 560 nm and emission at 590 nm.[2]

• Calculate the percentage of cell viability relative to the vehicle-treated control cells and plot the dose-response curve to determine the IC50 value.

Western Blot Analysis for Pathway Activation

This protocol is to assess the effect of HBX 19818 on the protein levels of key signaling molecules.

Caption: Workflow for Western blot analysis.

Materials:

• Neuroblastoma cells treated with HBX 19818

• RIPA buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-USP7, anti-MDM2, anti-p53, anti-EZH2, anti-N-Myc, anti-GAPDH)

• HRP-conjugated secondary antibodies

• ECL substrate and imaging system

Protocol:

• Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.[2]

• Quantify protein concentration using a BCA assay.[2]

• Denature 20-30 µg of protein per sample by boiling in Laemmli buffer for 5 minutes.[2]

• Separate proteins on an SDS-PAGE gel.[2]

• Transfer proteins to a PVDF membrane.[2]

• Block the membrane in 5% non-fat milk or BSA in TBST for 1 hour at room temperature.[2]

• Incubate the membrane with the primary antibody diluted in blocking buffer overnight at 4°C with gentle agitation.[2]

• Wash the membrane three times for 5 minutes each with TBST.[2]

• Incubate with the appropriate HRP-conjugated secondary antibody diluted in blocking buffer for 1 hour at room temperature.

• Wash the membrane three times for 10 minutes each with TBST.

• Apply ECL substrate and capture the chemiluminescent signal using an imaging system.[2]

• Quantify band intensity using software like ImageJ and normalize to a loading control (e.g., GAPDH).[5]

Immunoprecipitation for Ubiquitination Analysis

This protocol is to determine if HBX 19818 treatment leads to increased ubiquitination of USP7 target proteins.

Materials:

• Neuroblastoma cells treated with HBX 19818 and a proteasome inhibitor (e.g., MG132)

• Lysis buffer (e.g., RIPA buffer)

• Protein A/G agarose (B213101) beads

• Primary antibody for immunoprecipitation (e.g., anti-MDM2, anti-EZH2)

• Antibody for western blot detection (e.g., anti-ubiquitin)

Protocol:

• Treat cells with HBX 19818 for the desired time, adding a proteasome inhibitor for the last 4-6 hours to allow for the accumulation of ubiquitinated proteins.

• Lyse cells and quantify protein concentration as described in the western blot protocol.

• Pre-clear 1-2 mg of total protein lysate by incubating with 20-30 µL of protein A/G agarose beads for 1 hour at 4°C.[2]

• Centrifuge and transfer the supernatant to a new tube.

• Add 2-4 µg of the primary antibody for immunoprecipitation to the pre-cleared lysate.[2]

• Incubate for 4-6 hours or overnight at 4°C with gentle rotation.[2]

• Add 30-40 µL of fresh protein A/G agarose beads and incubate for another 1-2 hours at 4°C.[2]

• Pellet the beads by centrifugation and wash them three to five times with ice-cold wash buffer.[2]

• Elute the immunoprecipitated proteins by adding 2X Laemmli sample buffer and boiling for 10 minutes.[2]

• Analyze the eluate by western blotting using an antibody against ubiquitin to detect the ubiquitinated form of the target protein.[2]

Conclusion

HBX 19818, as a specific inhibitor of USP7, holds promise as a research tool and potential therapeutic agent in neuroblastoma. Its mechanism of action through the p53 pathway and its impact on other key oncoproteins like N-Myc and EZH2 provide a strong rationale for its investigation. The protocols provided herein offer a framework for researchers to explore the efficacy and mechanism of HBX 19818 in various neuroblastoma models. Further studies, including in vivo experiments, are warranted to fully elucidate its therapeutic potential.

References

• 1. USP7 Inhibition Suppresses Neuroblastoma Growth via Induction of p53-Mediated Apoptosis and EZH2 and N-Myc Downregulation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. scienceopen.com [scienceopen.com]
• 5. mdpi.com [mdpi.com]

Application Notes and Protocols: HBX 19818 in DNA Damage Response Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

HBX 19818 is a potent and specific small-molecule inhibitor of Ubiquitin-Specific Protease 7 (USP7).[1][2][3] USP7 is a deubiquitinating enzyme (DUB) that plays a critical role in regulating the stability and function of numerous proteins involved in the DNA Damage Response (DDR), cell cycle control, and apoptosis.[4][5] Key substrates of USP7 include the tumor suppressor p53 and its primary negative regulator, MDM2. By inhibiting USP7, HBX 19818 prevents the deubiquitination of these and other substrate proteins, leading to their degradation or stabilization, which can be leveraged for therapeutic purposes in oncology.[2] These application notes provide a comprehensive overview of the utility of HBX 19818 in studying the DDR, complete with detailed experimental protocols and quantitative data.

Mechanism of Action in the DNA Damage Response

Under normal physiological conditions, USP7 contributes to the maintenance of low p53 levels by deubiquitinating and stabilizing MDM2, an E3 ubiquitin ligase that targets p53 for proteasomal degradation. Upon inhibition of USP7 by HBX 19818, MDM2 is no longer stabilized, leading to its auto-ubiquitination and subsequent degradation. This reduction in MDM2 levels results in the accumulation and activation of p53.[2] Activated p53 can then transcriptionally activate target genes involved in cell cycle arrest, apoptosis, and DNA repair.

Furthermore, emerging evidence suggests that the effects of HBX 19818 on the DDR are not solely dependent on p53. Inhibition of USP7 has been shown to induce the accumulation of DNA damage markers, such as phosphorylated histone H2AX (γH2AX) and 53BP1 foci, indicating the generation of DNA double-strand breaks (DSBs).[1] This suggests that USP7 has additional roles in maintaining genomic stability, and its inhibition can directly impact DNA repair processes.

References

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.com [medchemexpress.com]
• 3. selleckchem.com [selleckchem.com]
• 4. USP7 limits CDK1 activity throughout the cell cycle - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Inhibition of Ubiquitin-Specific Proteases as a Novel Anticancer Therapeutic Strategy - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for HBX 19818, a USP7 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and use of HBX 19818, a specific inhibitor of ubiquitin-specific protease 7 (USP7), for in vitro and in vivo experiments. This document includes information on the compound's mechanism of action, preparation of stock solutions, and protocols for key experiments to assess its biological activity.

Introduction

HBX 19818 is a potent and specific small molecule inhibitor of USP7 with an IC50 of 28.1 μM.[1] By inhibiting USP7, HBX 19818 prevents the deubiquitination of USP7 substrates, most notably the E3 ubiquitin ligase MDM2 and the tumor suppressor protein p53.[1][2] This leads to the destabilization of MDM2 and the accumulation and activation of p53, resulting in cell cycle arrest and apoptosis in cancer cells.[2][3] These characteristics make HBX 19818 a valuable tool for studying the role of USP7 in cellular processes and for preclinical evaluation as a potential anti-cancer therapeutic.

Chemical Properties

Property	Value
Chemical Formula	C₂₅H₂₈ClN₃O
Molecular Weight	421.96 g/mol
CAS Number	1426944-49-1

Data Presentation: Solubility and Storage

Proper preparation and storage of HBX 19818 stock solutions are critical for obtaining reproducible experimental results.

Table 1: Solubility of HBX 19818

Solvent	Maximum Concentration	Use Case
DMSO	≥ 11.84 mM (5 mg/mL)	In Vitro Stock Solutions
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 4.74 mM (2 mg/mL)	In Vivo Formulation
10% DMSO, 90% Corn Oil	≥ 4.74 mM (2 mg/mL)	In Vivo Formulation

Table 2: Storage and Stability of HBX 19818 Solutions

Solution Type	Storage Temperature	Stability
Powder	-20°C	Up to 3 years
Stock Solution in DMSO	-80°C	Up to 2 years
Stock Solution in DMSO	-20°C	Up to 1 year
Working Solutions (Aqueous)	4°C	Prepare fresh; use within 24 hours

Note: To avoid repeated freeze-thaw cycles, it is recommended to aliquot stock solutions into smaller volumes.

Signaling Pathway

HBX 19818 primarily acts on the USP7-MDM2-p53 signaling pathway. Under normal physiological conditions, USP7 stabilizes MDM2 by removing ubiquitin tags, which in turn promotes the ubiquitination and subsequent degradation of the p53 tumor suppressor. By inhibiting USP7, HBX 19818 disrupts this process, leading to the accumulation and activation of p53, which can then initiate downstream cellular processes such as cell cycle arrest and apoptosis.

Caption: Mechanism of action of HBX 19818 on the USP7-MDM2-p53 signaling pathway.

Experimental Protocols

Protocol 1: Preparation of HBX 19818 Stock Solution for In Vitro Experiments

This protocol describes the preparation of a 10 mM stock solution of HBX 19818 in DMSO.

Materials:

• HBX 19818 powder

• Anhydrous/sterile Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

Procedure:

• Equilibrate the HBX 19818 vial to room temperature before opening.

• Weigh the desired amount of HBX 19818 powder in a sterile microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.22 mg of HBX 19818.

• Add the calculated volume of DMSO to the tube. For a 10 mM stock, add 1 mL of DMSO to 4.22 mg of HBX 19818.

• Vortex the solution until the powder is completely dissolved. Gentle warming (e.g., in a 37°C water bath) or sonication can be used to aid dissolution if necessary.[1]

• Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C or -80°C as indicated in Table 2.

Caption: Workflow for preparing an in vitro HBX 19818 stock solution.

Protocol 2: Cell Viability/Proliferation Assay

This protocol outlines a method to assess the effect of HBX 19818 on cancer cell proliferation using a standard colorimetric assay (e.g., MTT or CCK-8).

Materials:

• Cancer cell line of interest (e.g., HCT116)

• Complete cell culture medium

• 96-well cell culture plates

• HBX 19818 stock solution (10 mM in DMSO)

• Cell viability reagent (e.g., MTT, CCK-8)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.

• Prepare serial dilutions of HBX 19818 in complete culture medium from the 10 mM DMSO stock. Ensure the final DMSO concentration in the culture medium is consistent across all wells and does not exceed 0.1% to avoid solvent-induced toxicity.

• Remove the old medium from the wells and add 100 µL of the medium containing different concentrations of HBX 19818 (e.g., 0, 1, 2, 5, 10, 20, 50 µM). Include a "vehicle control" with DMSO at the same final concentration as the treated wells.

• Incubate the plate for the desired time period (e.g., 48 or 72 hours).

• Add the cell viability reagent to each well according to the manufacturer's instructions and incubate for the recommended time.

• Measure the absorbance at the appropriate wavelength using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value.

Protocol 3: Western Blot Analysis of p53 and MDM2

This protocol is for detecting changes in p53 and MDM2 protein levels following treatment with HBX 19818.

Materials:

• Cancer cell line of interest

• 6-well cell culture plates

• HBX 19818 stock solution

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF or nitrocellulose membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies against p53, MDM2, and a loading control (e.g., β-actin, GAPDH)

• HRP-conjugated secondary antibody

• ECL chemiluminescence substrate

• Imaging system

Procedure:

• Seed cells in 6-well plates and grow to 70-80% confluency.

• Treat the cells with the desired concentrations of HBX 19818 for a specified time (e.g., 24 hours).

• Wash the cells with ice-cold PBS and lyse them with RIPA buffer.

• Quantify the protein concentration of the lysates using a BCA assay.

• Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using an ECL substrate and an imaging system.

Caption: General workflow for Western Blot analysis.

Disclaimer

These protocols are intended as a guide. Researchers should optimize the conditions for their specific cell lines and experimental setups. Always consult the product's certificate of analysis for the most accurate and up-to-date information. For research use only. Not for use in diagnostic procedures.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. Frontiers | Targeting USP7-Mediated Deubiquitination of MDM2/MDMX-p53 Pathway for Cancer Therapy: Are We There Yet? [frontiersin.org]

Application Notes and Protocols for Determining the Optimal Concentration of HBX 19818 in Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Introduction

HBX 19818 is a specific small-molecule inhibitor of Ubiquitin-Specific Protease 7 (USP7), a deubiquitinating enzyme implicated in various cellular processes, including cell cycle regulation, DNA damage response, and apoptosis.[1] Inhibition of USP7 by HBX 19818 leads to the accumulation of ubiquitinated proteins, which can trigger Endoplasmic Reticulum (ER) stress and the Unfolded Protein Response (UPR).[2][3] A key component of the UPR is the upregulation of Binding Immunoglobulin Protein (BiP), also known as GRP78, a chaperone that aids in protein folding and alleviates ER stress. This document provides a detailed guide for determining the optimal concentration of HBX 19818 for use in various cell lines, focusing on its dual role as a USP7 inhibitor and an inducer of ER stress, as evidenced by increased BiP expression.

Mechanism of Action

HBX 19818 primarily functions by inhibiting the deubiquitinating activity of USP7.[1] This leads to an accumulation of polyubiquitinated proteins, which disrupts protein homeostasis and induces ER stress.[2][3] The cell responds to ER stress by activating the UPR, a signaling network aimed at restoring ER function. One of the central regulators of the UPR is the chaperone BiP. Under ER stress, BiP is upregulated to assist in the proper folding of proteins and prevent the aggregation of unfolded or misfolded proteins. Therefore, while HBX 19818 is a direct inhibitor of USP7, its downstream effects include the induction of BiP, making it a tool for studying the interplay between the ubiquitin-proteasome system and the ER stress response.

Determining the Optimal Concentration: A Two-Phase Approach

The optimal concentration of HBX 19818 can vary significantly between different cell lines due to variations in their genetic background, proliferation rate, and metabolic activity. A two-phase experimental approach is recommended to determine the ideal concentration for your specific cell line of interest.

Phase 1: Determining the IC50 for Cell Viability

The first phase involves a dose-response study to determine the half-maximal inhibitory concentration (IC50) of HBX 19818 on the viability of the target cell line. This will establish the concentration range at which the compound exhibits cytotoxic or cytostatic effects.

Phase 2: Confirming Mechanism of Action via BiP Induction

The second phase aims to confirm that the observed effects on cell viability are associated with the induction of ER stress. This is achieved by measuring the expression levels of BiP/GRP78 in response to HBX 19818 treatment at concentrations around the determined IC50.

Experimental Protocols

Phase 1: Determination of IC50 for Cell Viability using MTT Assay

This protocol outlines the use of the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, a colorimetric method for assessing cell metabolic activity as an indicator of cell viability.[4][5][6][7]

Materials:

• Target cell line

• Complete cell culture medium

• HBX 19818 (stock solution in DMSO)

• 96-well cell culture plates

• MTT reagent (5 mg/mL in PBS)

• DMSO (cell culture grade)

• Phosphate-buffered saline (PBS)

• Multichannel pipette

• Microplate reader

Protocol:

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

  • Incubate the plate at 37°C in a humidified 5% CO2 incubator for 24 hours to allow for cell attachment.

• HBX 19818 Treatment:

  • Prepare a serial dilution of HBX 19818 in complete medium. A suggested starting range is from 0.1 µM to 100 µM.

  • Include a vehicle control (DMSO) at the same final concentration as in the highest HBX 19818 treatment.

  • Carefully remove the medium from the wells and add 100 µL of the prepared HBX 19818 dilutions or vehicle control.

  • Incubate the plate for 24, 48, or 72 hours, depending on the cell line's doubling time and experimental goals.

• MTT Assay:

  • After the incubation period, add 10 µL of MTT reagent to each well.

  • Incubate the plate for 2-4 hours at 37°C, allowing the MTT to be metabolized into formazan (B1609692) crystals by viable cells.

  • Carefully remove the medium containing MTT from each well.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 5-10 minutes to ensure complete dissolution.

• Data Acquisition and Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of cell viability against the log of the HBX 19818 concentration to generate a dose-response curve.

  • Determine the IC50 value from the curve using non-linear regression analysis.[8][9][10][11]

Data Presentation:

Concentration of HBX 19818 (µM)	Absorbance (570 nm) - Replicate 1	Absorbance (570 nm) - Replicate 2	Absorbance (570 nm) - Replicate 3	Average Absorbance	% Cell Viability
0 (Vehicle Control)	100
0.1
0.5
1
5
10
25
50
100

Phase 2: Western Blot Analysis of BiP/GRP78 Induction

This protocol is for detecting the upregulation of BiP/GRP78 protein, a marker of ER stress, in response to HBX 19818 treatment.[12][13][14][15][16]

Materials:

• Target cell line

• 6-well cell culture plates

• Complete cell culture medium

• HBX 19818 (stock solution in DMSO)

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody against BiP/GRP78

• Primary antibody against a loading control (e.g., β-actin or GAPDH)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Protocol:

• Cell Treatment:

  • Seed cells in 6-well plates and allow them to attach overnight.

  • Treat the cells with HBX 19818 at concentrations around the determined IC50 (e.g., 0.5x IC50, 1x IC50, and 2x IC50) and a vehicle control for 24 hours.

• Protein Extraction:

  • Wash the cells with ice-cold PBS.

  • Lyse the cells in RIPA buffer on ice.

  • Collect the cell lysates and centrifuge to pellet cell debris.

  • Determine the protein concentration of the supernatant using a BCA assay.

• Western Blotting:

  • Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

  • Separate the proteins by SDS-PAGE.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against BiP/GRP78 overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane with TBST.

  • Apply the chemiluminescent substrate and visualize the protein bands using an imaging system.

  • Strip the membrane (if necessary) and re-probe with the loading control antibody.

• Data Analysis:

  • Quantify the band intensities for BiP/GRP78 and the loading control.

  • Normalize the BiP/GRP78 band intensity to the loading control for each sample.

  • Compare the normalized BiP/GRP78 levels in the HBX 19818-treated samples to the vehicle control.

Data Presentation:

Treatment	Concentration (µM)	Normalized BiP/GRP78 Expression (Fold Change vs. Control)
Vehicle Control	0	1.0
HBX 19818	0.5x IC50
HBX 19818	1x IC50
HBX 19818	2x IC50

Visualizations

Caption: Signaling pathway of HBX 19818-induced ER stress.

Caption: Experimental workflow for determining optimal HBX 19818 concentration.

Caption: Logical relationship for determining optimal HBX 19818 concentration.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. USP7 attenuates endoplasmic reticulum stress-induced apoptotic cell death through deubiquitination and stabilization of FBXO7 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inhibition of USP7 upregulates USP22 and activates its downstream cancer-related signaling pathways in human cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CyQUANT XTT and MTT Assays for Cell Viability | Thermo Fisher Scientific - US [thermofisher.com]
• 5. MTT assay - Wikipedia [en.wikipedia.org]
• 6. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. biotium.com [biotium.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. How Do I Perform a Dose-Response Experiment? - FAQ 2188 - GraphPad [graphpad.com]
• 10. researchgate.net [researchgate.net]
• 11. Star Republic: Guide for Biologists [sciencegateway.org]
• 12. GRP78/BiP Is Required for Cell Proliferation and Protecting the Inner Cell Mass from Apoptosis during Early Mouse Embryonic Development - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Endoplasmic Reticulum Stress Induction of the Grp78/BiP Promoter: Activating Mechanisms Mediated by YY1 and Its Interactive Chromatin Modifiers - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Western Blot [bio-protocol.org]
• 15. researchgate.net [researchgate.net]
• 16. bio-rad.com [bio-rad.com]

Technical Notes & Optimization

Technical Support Center: Investigating Off-Target Effects of HBX 19818 on USP10

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to understanding and troubleshooting the off-target effects of HBX 19818, a known USP7 inhibitor, on the deubiquitinase USP10.

Frequently Asked Questions (FAQs)

Q1: What is HBX 19818 and what is its primary target?

A1: HBX 19818 is a small molecule inhibitor primarily identified as a specific inhibitor of Ubiquitin-Specific Protease 7 (USP7), with a reported IC50 value of 28.1 μM in biochemical assays.[1][2] Its mechanism of action involves binding to USP7, thereby preventing the deubiquitination of its substrates. This leads to the stabilization of proteins like p53, ultimately inducing apoptosis in cancer cells such as HCT116 colon cancer cells.[3][4]

Q2: Is there evidence for off-target effects of HBX 19818 on USP10?

A2: Yes, there is conflicting evidence in the literature regarding HBX 19818's activity against USP10. Some studies report that HBX 19818 can inhibit the deubiquitinase activity of USP10, which may contribute to its overall cellular effects, such as the inhibition of proliferation in cancer cells with mutated FLT3.[3][5][6] Conversely, other sources indicate that HBX 19818 has no significant effect on USP10, with a reported IC50 value greater than 200 μM.[1] This discrepancy highlights the importance of carefully validating inhibitor specificity in your experimental system.

Q3: Why is the potential inhibition of USP10 significant?

A3: USP10 is a critical deubiquitinating enzyme (DUB) involved in numerous cellular pathways, and its function can be either tumor-suppressive or oncogenic depending on the cellular context.[7][8] Its substrates include key regulatory proteins such as the tumor suppressor p53, PTEN, the metabolic regulator AMPK, and the oncogenic receptor tyrosine kinase FLT3.[3][8] Unintended inhibition of USP10 could therefore lead to a variety of cellular outcomes, including modulation of autophagy, cell proliferation, and DNA damage responses, complicating the interpretation of experimental results.[5][8]

Q4: My experimental results are inconsistent with published data on HBX 19818. What could be the cause?

A4: Inconsistencies can arise from several factors. For enzymatic assays, variations in buffer composition, substrate concentration, enzyme purity, or the specific fluorogenic tag used (e.g., AMC vs. Rhodamine 110) can alter measured IC50 values. For cell-based assays, differences in cell lines, passage number, cell density, treatment duration, and compound solubility can lead to different outcomes. Refer to the troubleshooting guide below for more specific scenarios.

Quantitative Data: Inhibitor Specificity

The following table summarizes the reported half-maximal inhibitory concentrations (IC50) of HBX 19818 against various deubiquitinases (DUBs). This data is crucial for assessing its selectivity profile.

Target	HBX 19818 IC50 (μM)	Reference
USP7 (Primary Target)	28.1	[1][2]
USP10 (Off-Target)	> 200	[1]
USP10 (Off-Target)	Inhibition reported (specific IC50 not provided)	[3][5][6]
USP5	> 200	[1]
USP8	> 200	[1]
UCH-L1	> 200	[1]
UCH-L3	> 200	[1]
CYLD	> 200	[1]
SENP1 (SUMO Protease)	> 200	[1]

Note: The conflicting data for USP10 underscores the need for independent experimental verification.

Signaling Pathways and Mechanisms

Visualizing the intended and potential off-target pathways is essential for designing experiments and interpreting results.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. Inhibition of Ubiquitin-Specific Proteases as a Novel Anticancer Therapeutic Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | Ubiquitin-specific peptidase 10, a deubiquitinating enzyme: Assessing its role in tumor prognosis and immune response [frontiersin.org]
• 6. Ubiquitin-specific peptidase 10, a deubiquitinating enzyme: Assessing its role in tumor prognosis and immune response - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Multifunctional regulation and treatment of ubiquitin specific protease 10 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. USP10 as a Potential Therapeutic Target in Human Cancers - PMC [pmc.ncbi.nlm.nih.gov]

troubleshooting HBX 19818 insolubility issues

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with HBX 19818. The information is designed to address common challenges, particularly insolubility issues, encountered during experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What is HBX 19818 and what is its mechanism of action?

A1: HBX 19818 is a specific small molecule inhibitor of Ubiquitin-Specific Protease 7 (USP7).[1][2] Its mechanism of action involves binding to USP7 and weakening its deubiquitinating activity. This leads to an increase in the ubiquitination of USP7 target proteins, such as p53, which can subsequently trigger p53-mediated apoptosis in cancer cells.[3]

Q2: I am observing precipitation or insolubility when preparing my HBX 19818 solution. What are the common causes?

A2: Insolubility of HBX 19818 can arise from several factors:

• Improper Solvent Selection: While HBX 19818 is soluble in DMSO, its solubility in aqueous solutions is limited. Direct dissolution in buffers or saline will likely result in precipitation.

• Suboptimal Solvent Quality: The use of old or moisture-absorbed DMSO can significantly reduce the solubility of HBX 19818.[2]

• Incorrect Dilution Method: Rapid dilution of a concentrated DMSO stock solution into an aqueous buffer can cause the compound to precipitate out of solution.

• Low Temperature: Storing solutions at low temperatures without appropriate cryoprotectants can lead to precipitation.

Q3: My HBX 19818 dissolved in DMSO initially, but precipitated when I diluted it in my aqueous experimental media. How can I resolve this?

A3: This is a common issue when diluting DMSO stock solutions. To prevent precipitation upon dilution, it is recommended to perform a serial dilution. Additionally, gentle warming of the solution in a 37°C water bath and brief sonication can help redissolve the precipitate.[4] For in vivo studies, specific formulations with co-solvents like PEG300 and Tween-80 are recommended to maintain solubility.[1]

Q4: What are the recommended storage conditions for HBX 19818 powder and stock solutions?

A4:

• Powder: Store at -20°C for up to 3 years or at 4°C for up to 2 years.[1]

• In Solvent (e.g., DMSO): Store at -80°C for up to 2 years or at -20°C for up to 1 year.[1][2] It is advisable to aliquot stock solutions to avoid repeated freeze-thaw cycles.[1]

Troubleshooting Guide: HBX 19818 Insolubility

This guide provides a systematic approach to resolving solubility issues with HBX 19818.

Problem: HBX 19818 powder does not dissolve in the chosen solvent.

Possible Cause	Suggested Solution
Inappropriate solvent	Use fresh, anhydrous DMSO to prepare a high-concentration stock solution. For aqueous-based experiments, this stock can then be diluted.
Insufficient mixing	Vortex the solution thoroughly. If dissolution is still incomplete, gentle heating (e.g., 37°C water bath) and/or sonication can be applied.[1]
Compound degradation	Ensure the compound has been stored correctly and is within its expiration date.

Problem: Precipitate forms after diluting the DMSO stock solution in aqueous media.

Possible Cause	Suggested Solution
"Salting out" effect	Perform a stepwise dilution of the DMSO stock into the aqueous buffer. Avoid adding a large volume of the stock directly into the buffer.
Low temperature of the aqueous media	Warm the aqueous media to room temperature or 37°C before adding the HBX 19818 stock solution.
Final concentration is too high for the chosen solvent system	For in vivo experiments, consider using a formulation with co-solvents like PEG300 and Tween-80 to increase solubility.[1]

Quantitative Data Summary

Solvent	Concentration	Notes	Reference
DMSO	5 mg/mL (11.84 mM)	Use of fresh, anhydrous DMSO is critical as moisture can reduce solubility.	[2]
1M HCl	100 mg/mL (236.99 mM)	Requires ultrasonic treatment and pH adjustment.	[1]
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 2 mg/mL (4.74 mM)	Recommended for in vivo administration.	[1]
10% DMSO, 90% Corn Oil	≥ 2 mg/mL (4.74 mM)	Alternative formulation for in vivo studies.	[1]

Experimental Protocols

Preparation of a 10 mM HBX 19818 Stock Solution in DMSO

• Equilibrate the HBX 19818 vial to room temperature before opening.

• Weigh out the required amount of HBX 19818 powder (Molecular Weight: 421.96 g/mol ).

• Add the appropriate volume of fresh, anhydrous DMSO to achieve a 10 mM concentration.

• Vortex the solution until the solid is completely dissolved. Gentle warming (37°C) or brief sonication can be used to aid dissolution.

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C.

Preparation of a Working Solution for In Vitro Cell-Based Assays

• Thaw a frozen aliquot of the 10 mM HBX 19818 DMSO stock solution at room temperature.

• Pre-warm the cell culture medium or assay buffer to 37°C.

• Perform a serial dilution of the DMSO stock solution into the pre-warmed medium to achieve the desired final concentration. Ensure the final DMSO concentration in the assay is low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

• Mix gently by inversion or pipetting. If any precipitation is observed, briefly warm the solution at 37°C.

Visualizations

Caption: Mechanism of HBX 19818 in the USP7-p53 signaling pathway.

Caption: A logical workflow for troubleshooting HBX 19818 insolubility issues.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. Inhibition of Ubiquitin-Specific Proteases as a Novel Anticancer Therapeutic Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. selleckchem.com [selleckchem.com]

Technical Support Center: HBX 19818 and Primary Cells

This technical support center provides researchers, scientists, and drug development professionals with essential information and guidance on the potential toxicity of HBX 19818 in primary cell cultures. The following sections offer frequently asked questions, troubleshooting guides, and detailed experimental protocols to ensure successful and reproducible experiments.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is HBX 19818 and what is its primary mechanism of action?

HBX 19818 is a specific small-molecule inhibitor of Ubiquitin-Specific Protease 7 (USP7).[1][2] USP7 is a deubiquitinating enzyme (DUB) that plays a crucial role in the Ubiquitin Proteasome System (UPS) by removing ubiquitin tags from target proteins, thereby saving them from degradation.[3] The primary mechanism of action for HBX 19818 involves binding to USP7 and inhibiting its deubiquitinating activity.[3] This often leads to the degradation of key USP7 substrates, such as MDM2. The degradation of MDM2, a negative regulator of p53, results in the stabilization and activation of the p53 tumor suppressor protein, which can trigger p53-mediated apoptosis.[3][4][5] However, recent studies suggest that USP7 inhibitors can also induce toxicity through p53-independent pathways by causing a widespread, premature activation of cyclin-dependent kinase 1 (CDK1), leading to DNA damage and cell death.[6][7]

Q2: Is HBX 19818 known to be toxic to primary cells?

Yes, experimental evidence indicates that HBX 19818 can be toxic to non-cancerous primary cells. A study demonstrated that treating healthy donor lymphocytes with 8 µM HBX 19818 for six hours resulted in a 2.42-fold increase in DNA damage compared to a control group.[8] This suggests that while HBX 19818 is being investigated as an anti-cancer agent, researchers must consider its potential for off-target toxicity in normal primary cells.

Q3: What are the expected cytotoxic effects of HBX 19818 on primary cells?

Based on its mechanism of action and studies in both cancer and primary cells, the primary cytotoxic effects of HBX 19818 include:

• Induction of DNA Damage: HBX 19818 treatment has been shown to significantly increase DNA damage markers, such as γH2AX, and cause DNA strand breaks quantified by Comet assays in primary lymphocytes.[8]

• Apoptosis: By stabilizing p53 or through other mechanisms, HBX 19818 can induce programmed cell death, or apoptosis.[3][4][9] Activation of key apoptotic enzymes like caspase-3 is a common indicator of this effect.[4]

• Cell Cycle Arrest: Inhibition of USP7 can interfere with cell cycle progression, potentially leading to cell cycle arrest.[8]

Q4: At what concentrations does HBX 19818 typically show activity and toxicity?

The effective concentration of HBX 19818 can vary significantly depending on the cell type.

• In vitro enzyme assays: The IC50 (the concentration required to inhibit 50% of enzyme activity) for HBX 19818 against USP7 is 28.1 µM.[1][2]

• Cancer Cell Lines: It inhibits the proliferation of HCT116 colon cancer cells with an IC50 of approximately 2 µM.[1]

• Primary Cells: Significant DNA damage was observed in primary healthy donor lymphocytes at a concentration of 8 µM.[8]

It is crucial for researchers to perform a dose-response study to determine the optimal and cytotoxic concentrations for their specific primary cell model.

Section 2: Troubleshooting Guide

This guide addresses common issues encountered when evaluating the toxicity of HBX 19818 in primary cells.

Issue 1: High levels of unexpected cell death are observed, even at low concentrations.

Possible Cause	Troubleshooting Steps
High Sensitivity of Primary Cells	Primary cells are often more sensitive to chemical compounds than immortalized cell lines.[10] Solution: Perform a comprehensive dose-response curve starting from a very low concentration (e.g., nanomolar range) to identify the specific IC50 for your cell type.
Solvent Toxicity	HBX 19818 is typically dissolved in DMSO.[2] High concentrations of DMSO can be independently toxic to cells. Solution: Ensure the final concentration of DMSO in your culture medium is below 0.5% (ideally ≤0.1%) and is kept consistent across all experimental and control wells. Always include a "vehicle control" (medium + DMSO) to measure the effect of the solvent alone.
Suboptimal Cell Culture Conditions	Primary cells are highly susceptible to environmental stressors such as temperature fluctuations, pH shifts, or osmotic shock, which can exacerbate drug toxicity.[10][11][12] Solution: Adhere strictly to best practices for primary cell culture.[11][13] Use pre-warmed media, handle cells gently, and ensure the incubator is properly calibrated for temperature and CO₂.[13]

Issue 2: Inconsistent results between experimental replicates.

Possible Cause	Troubleshooting Steps
Variability in Primary Cells	Primary cells have a finite lifespan and their characteristics can change with each passage.[10] Solution: Whenever possible, use cells from a single donor/lot and at a consistent (and low) passage number for all related experiments.
Instability of HBX 19818	Repeated freeze-thaw cycles can degrade the compound, leading to variable effective concentrations. Solution: After reconstituting HBX 19818, create single-use aliquots of your stock solution and store them at -80°C to avoid repeated freezing and thawing.[2]
Inappropriate Assay Timing	Cytotoxic and anti-proliferative effects are time-dependent. An endpoint that is too early may miss the effect, while one that is too late may show widespread, non-specific cell death. Solution: Conduct a time-course experiment (e.g., 12, 24, 48, 72 hours) to determine the optimal time point to observe the desired effect of HBX 19818 in your specific cell model.

Issue 3: Cell viability assay (e.g., MTS, MTT) results do not match visual observations of cell health.

Possible Cause	Troubleshooting Steps
Assay Measures Metabolism, Not Viability	MTS and MTT assays measure mitochondrial reductase activity, which is an indicator of metabolic function, not necessarily cell viability.[14][15] A compound could halt proliferation (and thus reduce the metabolic signal) without causing immediate cell death. Solution: Complement your metabolic assay with one that directly measures cell death or membrane integrity. An LDH release assay is excellent for measuring cytotoxicity[16], while a Caspase-3/7 activity assay can specifically detect apoptosis.[17]
Interference with Assay Reagents	Phenol (B47542) red in culture media can interfere with the absorbance readings of colorimetric assays like MTS/MTT.[18] Solution: When performing colorimetric assays, use phenol red-free medium for the final incubation step with the assay reagent to ensure accurate readings.

Section 3: Quantitative Data Summary & Key Experimental Protocols

Summary of Quantitative Data

Parameter	Value	Cell Type	Source
IC50 (Enzymatic Activity)	28.1 µM	Cell-free USP7	[1][2]
IC50 (Proliferation)	~2 µM	HCT116 (colon cancer)	[1]
DNA Damage (Fold Increase)	3.92-fold	Primary CLL cells (8 µM)	[8]
DNA Damage (Fold Increase)	2.42-fold	Healthy donor lymphocytes (8 µM)	[8]

Protocol 1: Cell Viability Assessment (MTS Assay)

This protocol assesses cell viability by measuring the reduction of a tetrazolium compound (MTS) by metabolically active cells into a colored formazan (B1609692) product.[19]

Materials:

• Primary cells of interest

• 96-well clear-bottom tissue culture plates

• Complete culture medium (phenol red-free medium recommended for assay step)[18]

• HBX 19818 stock solution

• MTS reagent solution

• Multi-well spectrophotometer (plate reader)

Procedure:

• Cell Seeding: Seed primary cells into a 96-well plate at a pre-determined optimal density (e.g., 5,000-20,000 cells/well) in 100 µL of complete culture medium. Include wells with medium only for background control.

• Incubation: Allow cells to adhere and recover by incubating for 12-24 hours at 37°C and 5% CO₂.

• Treatment: Prepare serial dilutions of HBX 19818 in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include vehicle control wells (medium + DMSO).

• Exposure: Incubate the plate for the desired exposure period (e.g., 24, 48, or 72 hours).

• MTS Addition: Add 20 µL of MTS reagent directly to each well.[14]

• Incubation with MTS: Incubate the plate for 1-4 hours at 37°C, protected from light. The incubation time should be optimized for your cell type.[19]

• Measurement: Gently shake the plate and measure the absorbance at 490 nm using a plate reader.[14][19]

• Calculation:

  • Subtract the average absorbance of the medium-only background wells from all other readings.

  • Calculate percent viability: (Absorbance of Treated Cells / Absorbance of Vehicle Control Cells) * 100.[18]

Protocol 2: Cytotoxicity Assessment (LDH Release Assay)

This protocol quantifies cytotoxicity by measuring the activity of lactate (B86563) dehydrogenase (LDH), a stable cytosolic enzyme that is released into the culture medium upon loss of plasma membrane integrity.[20]

Materials:

• Cell culture setup as in Protocol 1

• Commercial LDH Cytotoxicity Assay Kit (contains LDH reaction mix, stop solution, and lysis buffer)

• 96-well flat-bottom assay plate

• Multi-well spectrophotometer

Procedure:

• Cell Seeding and Treatment: Follow steps 1-4 from the MTS Assay Protocol.

• Prepare Controls: In addition to your experimental wells, prepare the following controls:

  • Spontaneous LDH Release: Vehicle-treated cells (measures background LDH release from healthy cells).

  • Maximum LDH Release: A separate set of vehicle-treated cells to which you will add the kit's Lysis Buffer 45 minutes before the end of the incubation. This lyses all cells to represent 100% LDH release.[21]

• Sample Collection: Centrifuge the 96-well culture plate at ~250 x g for 5 minutes. Carefully transfer 50 µL of supernatant from each well to a new, clean 96-well assay plate. Avoid disturbing the cell layer.[15]

• LDH Reaction: Add 50 µL of the LDH Reaction Mixture to each well of the assay plate.[21]

• Incubation: Incubate the assay plate at room temperature for 30 minutes, protected from light.[21]

• Stop Reaction: Add 50 µL of Stop Solution to each well.[21]

• Measurement: Measure the absorbance at 490 nm. It is recommended to also measure absorbance at a reference wavelength of ~680 nm to subtract background.[21]

• Calculation:

  • Correct all readings by subtracting the reference wavelength absorbance.

  • Calculate percent cytotoxicity: ((Experimental Release - Spontaneous Release) / (Maximum Release - Spontaneous Release)) * 100.[21]

Protocol 3: Apoptosis Assessment (Caspase-3/7 Activity Assay)

This protocol measures the activity of caspase-3 and caspase-7, key executioner enzymes in the apoptotic pathway. This example is for a luminogenic assay.

Materials:

• Cell culture setup as in Protocol 1 (white-walled plates are required for luminescence)

• Commercial Caspase-Glo® 3/7 Assay Kit (contains Caspase-Glo® 3/7 Reagent)

• Luminometer (plate reader)

Procedure:

• Cell Seeding and Treatment: Follow steps 1-4 from the MTS Assay Protocol, using a white-walled 96-well plate.

• Reagent Equilibration: Equilibrate the plate and the Caspase-Glo® 3/7 Reagent to room temperature before use.

• Reagent Addition: Add 100 µL of Caspase-Glo® 3/7 Reagent directly to each well.[17] This single reagent addition lyses the cells and provides the substrate for the caspase and luciferase enzymes.[17]

• Incubation: Mix the contents by briefly shaking the plate. Incubate at room temperature for 1-2 hours, protected from light.

• Measurement: Measure the luminescence of each well using a plate reader.

• Analysis: The luminescent signal is directly proportional to the amount of caspase-3/7 activity. Results are often presented as fold-change in luminescence over the vehicle control.

Section 4: Visual Diagrams

Caption: HBX 19818 inhibits USP7, leading to MDM2 degradation and p53 stabilization, which triggers apoptosis.

Caption: General workflow for assessing the toxicity of HBX 19818 on primary cells using multiple assays.

Caption: A logical troubleshooting guide for addressing common issues with HBX 19818 toxicity experiments.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. Inhibition of Ubiquitin-Specific Proteases as a Novel Anticancer Therapeutic Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. USP7 Inhibition Suppresses Neuroblastoma Growth via Induction of p53-Mediated Apoptosis and EZH2 and N-Myc Downregulation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Nuclear deubiquitination in the spotlight: the multifaceted nature of USP7 biology in disease - PMC [pmc.ncbi.nlm.nih.gov]
• 6. USP7 limits CDK1 activity throughout the cell cycle - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A new mechanism that explains the toxicity of USP7 inhibitors, which are under development for the treatment of cancer, unveiled - CNIO [cnio.es]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Primary Cell Culture Basics [sigmaaldrich.com]
• 11. promocell.com [promocell.com]
• 12. Primary Cell Culture Problems and Solutions | MolecularCloud [molecularcloud.org]
• 13. Primary Cell Culture Support—Troubleshooting | Thermo Fisher Scientific - US [thermofisher.com]
• 14. broadpharm.com [broadpharm.com]
• 15. A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time - PMC [pmc.ncbi.nlm.nih.gov]
• 16. LDH assay kit guide: Principles and applications | Abcam [abcam.com]
• 17. Caspase-Glo® 3/7 Assay Protocol [promega.com]
• 18. bitesizebio.com [bitesizebio.com]
• 19. cohesionbio.com [cohesionbio.com]
• 20. LDH-Glo™ Cytotoxicity Assay Technical Manual [promega.com]
• 21. cellbiologics.com [cellbiologics.com]

HBX 19818 stability in different experimental buffers

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the stability, handling, and use of HBX 19818 in experimental settings. Due to the limited availability of public data on the stability of HBX 19818 in various experimental buffers, this guide emphasizes best practices, troubleshooting, and protocols to help you ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: How should I store HBX 19818?

A1: Proper storage is crucial to maintain the stability of HBX 19818. Recommendations are summarized in the table below.

Form	Storage Temperature	Duration	Notes
Solid (Powder)	-20°C	Up to 3 years[1]	Protect from moisture.
-80°C	Up to 3 years[1]	Ideal for long-term storage.
Stock Solution (in DMSO)	-80°C	Up to 2 years[2]	Aliquot into single-use volumes to avoid repeated freeze-thaw cycles.[1]
-20°C	Up to 1 year[2]	For shorter-term storage.

Q2: How do I dissolve HBX 19818?

A2: HBX 19818 is typically dissolved in dimethyl sulfoxide (B87167) (DMSO) to prepare a stock solution. For in vivo experiments, further dilution into aqueous buffers is common.

Solvent/Vehicle	Achievable Concentration	Protocol
DMSO	≥ 5 mg/mL (~11.84 mM)[1]	Use fresh, anhydrous DMSO as the compound's solubility can be reduced by moisture.[1] Sonication or gentle heating can aid dissolution.[2]
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 2 mg/mL (~4.74 mM)[2]	Prepare a concentrated stock in DMSO first, then add the other components sequentially, mixing well after each addition.[2] This formulation is suitable for in vivo use.[2]
10% DMSO, 90% Corn Oil	≥ 2 mg/mL (~4.74 mM)[2]	Prepare a concentrated stock in DMSO first, then mix with corn oil.[2] This is an alternative formulation for in vivo administration.[2]

Q3: I am observing inconsistent results in my assays. Could HBX 19818 be unstable in my experimental buffer?

A3: Yes, the components of your experimental buffer (e.g., pH, nucleophiles) could potentially affect the stability of HBX 19818. It is recommended to assess the stability of the compound in your specific assay buffer, especially for long-term experiments. Refer to the troubleshooting guide and the protocol for assessing chemical stability below.

Troubleshooting Guide: Investigating HBX 19818 Instability

If you suspect that the stability of HBX 19818 is compromising your experimental results, follow this troubleshooting workflow.

Troubleshooting workflow for suspected HBX 19818 instability.

Experimental Protocols

Protocol 1: Assessment of HBX 19818 Kinetic Solubility in Aqueous Buffers

Objective: To determine the approximate kinetic solubility of HBX 19818 in a specific aqueous experimental buffer.

Methodology:

• Prepare a high-concentration stock solution: Dissolve HBX 19818 in 100% DMSO to a final concentration of 10 mM.

• Serial Dilution: Create a series of dilutions of the stock solution in DMSO.

• Dilution in Aqueous Buffer: In a 96-well plate, add 2 µL of each DMSO concentration to 98 µL of your desired aqueous buffer (e.g., PBS, pH 7.4). This will result in a range of final HBX 19818 concentrations with a final DMSO concentration of 2%.

• Incubation: Incubate the plate at room temperature for 1-2 hours with gentle shaking.

• Visual Inspection: Visually inspect each well for any signs of precipitation.

• Turbidity Measurement (Optional): To quantify precipitation, measure the absorbance at a wavelength where the compound does not absorb (e.g., 600 nm) using a plate reader.

• Determine Kinetic Solubility: The highest concentration that remains clear (i.e., does not show precipitation) is the approximate kinetic solubility of HBX 19818 under these conditions.

Protocol 2: Assessment of HBX 19818 Chemical Stability in Experimental Buffer

Objective: To evaluate the chemical stability of HBX 19818 in a specific buffer over time using HPLC.

Methodology:

• Prepare Initial Sample (T=0):

  • Prepare a solution of HBX 19818 in your desired experimental buffer at the final working concentration.

  • Immediately take an aliquot and quench any potential degradation by adding an equal volume of a cold organic solvent (e.g., acetonitrile (B52724) or methanol).

  • Centrifuge the sample to pellet any precipitated proteins or salts and transfer the supernatant to an HPLC vial. This is your T=0 sample.

• Incubate Sample: Incubate the remaining solution under your standard experimental conditions (e.g., 37°C, 5% CO2) for the desired duration (e.g., 24, 48, 72 hours).

• Prepare Time-Point Samples: At each designated time point, take an aliquot of the incubated solution and process it as described in step 1.

• HPLC Analysis:

  • Analyze all samples (T=0 and subsequent time points) by reverse-phase HPLC with UV detection.

  • Monitor the peak area of the parent HBX 19818 compound. A decrease in the peak area over time indicates degradation.

  • The appearance of new peaks can indicate the formation of degradation products.

• Data Analysis: Calculate the percentage of HBX 19818 remaining at each time point relative to the T=0 sample to determine the stability of the compound in your buffer.

HBX 19818 Mechanism of Action: The USP7-MDM2-p53 Signaling Pathway

HBX 19818 is a specific inhibitor of Ubiquitin-Specific Protease 7 (USP7).[2] In normal cellular processes, USP7 deubiquitinates and stabilizes MDM2, an E3 ubiquitin ligase.[3][4] MDM2, in turn, promotes the ubiquitination and subsequent proteasomal degradation of the tumor suppressor p53.[3][5] By inhibiting USP7, HBX 19818 leads to the destabilization and degradation of MDM2.[3][6] This reduction in MDM2 levels results in the accumulation and stabilization of p53, which can then activate downstream pathways leading to cell cycle arrest and apoptosis.[3][6]

The USP7-MDM2-p53 signaling pathway and the effect of HBX 19818.

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Targeting USP7-Mediated Deubiquitination of MDM2/MDMX-p53 Pathway for Cancer Therapy: Are We There Yet? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Targeting USP7-Mediated Deubiquitination of MDM2/MDMX-p53 Pathway for Cancer Therapy: Are We There Yet? - PubMed [pubmed.ncbi.nlm.nih.gov]

avoiding HBX 19818 degradation during storage

This technical support center provides guidance on avoiding the degradation of HBX 19818 during storage and experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for solid HBX 19818?

A1: For long-term stability, solid HBX 19818 should be stored at -20°C for up to 3 years.[1] For shorter periods, storage at 4°C is acceptable for up to two years, although -20°C is the preferred condition to ensure maximum stability.[2]

Q2: How should I prepare and store stock solutions of HBX 19818?

A2: It is recommended to prepare stock solutions in a suitable solvent such as DMSO.[1][3] Once prepared, stock solutions should be aliquoted into tightly sealed vials to avoid repeated freeze-thaw cycles and stored at -80°C for up to one year or -20°C for up to one month.[1] For use in cell-based assays, the final DMSO concentration should be kept low (ideally ≤ 0.1%) to avoid solvent toxicity.[2]

Q3: Can I store HBX 19818 solutions at room temperature?

A3: It is not recommended to store HBX 19818 solutions at room temperature for extended periods. Increased temperature can accelerate the rate of chemical degradation.[4] For working solutions, it is best to prepare them fresh on the day of use.

Q4: Is HBX 19818 sensitive to light?

Q5: What are the potential degradation pathways for HBX 19818?

A5: Based on its chemical structure, which includes a benzamide (B126) functional group, a potential degradation pathway for HBX 19818 is hydrolysis.[6][7][8][9][10] This would involve the cleavage of the amide bond, resulting in the formation of a carboxylic acid and an amine. Other potential degradation pathways common to small molecules include oxidation and photodegradation.[4][5]

Troubleshooting Guide

Issue: I am observing a loss of HBX 19818 activity in my experiments.

This is a common issue that can often be attributed to the degradation of the compound. Use the following guide to troubleshoot potential causes.

Possible Cause	Suggested Solution
Improper Storage	Ensure that both solid HBX 19818 and its stock solutions are stored at the recommended temperatures (-20°C or -80°C) and protected from light.[1][5]
Repeated Freeze-Thaw Cycles	Aliquot stock solutions into smaller, single-use volumes to avoid the detrimental effects of repeated freezing and thawing.[1]
Degradation in Aqueous Media	HBX 19818 may be unstable in aqueous buffers over time. Prepare working dilutions fresh before each experiment and minimize the time the compound spends in aqueous solution. Consider performing a time-course experiment to assess stability in your specific assay medium.
Contamination of Stock Solution	If you suspect contamination, discard the current stock solution and prepare a fresh one from the solid compound. Ensure that all solvents and equipment used for solution preparation are of high purity and free from contaminants.
Precipitation of the Compound	Visually inspect your stock and working solutions for any signs of precipitation. If precipitation is observed, gently warm the solution and vortex to redissolve. If the precipitate does not dissolve, it may be a degradation product or the compound may have exceeded its solubility limit.

Stability Data (Illustrative)

The following table provides an illustrative example of stability data for HBX 19818 under various conditions. Note: This data is for demonstration purposes and may not represent the actual stability of HBX 19818.

Condition	Time	Purity (%)	Degradation Products Detected
-20°C, Solid, Dark	12 Months	>99%	No
4°C, Solid, Dark	12 Months	98%	Minor impurities
-20°C, in DMSO, Dark	6 Months	>99%	No
4°C, in DMSO, Dark	1 Month	95%	Yes
25°C, in Aqueous Buffer (pH 7.4)	24 Hours	85%	Yes
40°C, in Aqueous Buffer (pH 7.4)	24 Hours	60%	Yes

Experimental Protocols

Protocol for Assessing HBX 19818 Stability by HPLC-MS

This protocol outlines a general method for assessing the stability of HBX 19818 in solution.

• Preparation of Standards:

  • Prepare a stock solution of HBX 19818 in DMSO at a concentration of 10 mM.

  • Prepare a series of calibration standards by diluting the stock solution in a suitable solvent (e.g., 50:50 acetonitrile (B52724):water) to concentrations ranging from 0.1 µM to 10 µM.

• Sample Preparation for Stability Study:

  • Dilute the HBX 19818 stock solution to a final concentration of 100 µM in the desired test buffer (e.g., PBS, cell culture media).

  • Incubate the samples under the desired stress conditions (e.g., 37°C, exposure to light).

  • At specified time points (e.g., 0, 2, 4, 8, 24 hours), withdraw an aliquot of the sample.

  • Quench the reaction and precipitate proteins by adding 3 volumes of cold acetonitrile containing an internal standard.

  • Vortex and centrifuge the samples at high speed (e.g., 14,000 x g) for 10 minutes.

  • Transfer the supernatant to an HPLC vial for analysis.

• HPLC-MS Analysis:

  • HPLC System: A standard reverse-phase HPLC system.

  • Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A linear gradient from 5% to 95% Mobile Phase B over 10 minutes.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

  • Mass Spectrometer: An electrospray ionization (ESI) mass spectrometer in positive ion mode.

  • Data Analysis: Monitor the peak area of the parent HBX 19818 ion and any potential degradation products over time.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. selleckchem.com [selleckchem.com]
• 4. Photosensitivity Reactions Induced by Photochemical Degradation of Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. geocities.ws [geocities.ws]
• 7. researchgate.net [researchgate.net]
• 8. Benzamide hydrolysis in strong acids : The last word | Semantic Scholar [semanticscholar.org]
• 9. youtube.com [youtube.com]
• 10. 383. Hydrolysis of amides and related compounds. Part I. Some benzamides in strong aqueous acid - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Interpreting Unexpected Phenotypes with HBX 19818

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals interpret and resolve unexpected phenotypes encountered during experiments with HBX 19818, a known inhibitor of Ubiquitin-Specific Protease 7 (USP7).

Frequently Asked Questions (FAQs)

Q1: We observe a phenotype that is inconsistent with the known function of USP7. Could this be an off-target effect of HBX 19818?

A1: While HBX 19818 is a potent USP7 inhibitor, off-target effects are a possibility with any small molecule inhibitor and can lead to unexpected phenotypes.[1] To determine if your observed phenotype is due to an off-target effect, consider the following troubleshooting steps:

• Dose-Response Experiment: Perform a dose-response experiment with HBX 19818. On-target effects should typically occur at concentrations consistent with the inhibitor's reported IC50 for USP7.[2] Unexpected phenotypes that only appear at significantly higher concentrations are more likely to be off-target.

• Use a Structurally Unrelated USP7 Inhibitor: An orthogonal approach using a structurally different USP7 inhibitor can help validate your results.[1][2] If a different USP7 inhibitor recapitulates the phenotype, it is more likely to be an on-target effect.

• Genetic Knockdown/Knockout of USP7: The most definitive way to confirm an on-target effect is to use genetic approaches like siRNA, shRNA, or CRISPR/Cas9 to reduce or eliminate USP7 expression.[1] If the genetic approach phenocopies the effect of HBX 19818, it strongly suggests the phenotype is on-target.[1]

Q2: We are seeing significant cell death at concentrations where we expect to see a specific biological effect. How can we differentiate between targeted apoptosis and non-specific cytotoxicity?

A2: It is crucial to distinguish between the intended biological outcome and general cellular toxicity.[1] Here's how you can approach this:

• Establish a Therapeutic Window: Determine the concentration range where HBX 19818 inhibits USP7 without causing widespread cell death. This can be achieved by performing a dose-response curve and simultaneously assessing cell viability (e.g., using an MTS or CellTiter-Glo assay) and a marker of USP7 inhibition (e.g., p53 stabilization).[2][3]

• Solvent Controls: Ensure the final concentration of your solvent (e.g., DMSO) is not causing toxicity.[3] Always include a solvent-only control in your experiments.

• Time-Course Experiment: An extended incubation time with the inhibitor might lead to cytotoxicity.[3] Perform a time-course experiment to find the optimal duration for observing the desired phenotype without inducing excessive cell death.

Q3: The expected stabilization of p53 is not observed after treatment with HBX 19818. What could be the reason?

A3: While USP7 is a major regulator of the p53-Mdm2 axis, the lack of p53 stabilization can be due to several factors:[4][5]

• Cell Line Context: The p53 pathway status can vary between cell lines. Ensure your cell line has wild-type p53. In cell lines with mutated or deleted p53, you will not observe stabilization.

• Inhibitor Concentration and Incubation Time: The concentration of HBX 19818 may be too low, or the incubation time may be too short to see a significant effect. An appropriate dose-response and time-course experiment should be conducted.

• Basal p53 Levels: If the basal level of p53 in your cells is already very high or very low, it might be difficult to detect further changes.

• Compensatory Mechanisms: Cells can have redundant or compensatory pathways for protein degradation. It's possible that other deubiquitinases (DUBs) or E3 ligases are influencing p53 stability in your specific cellular context.

Q4: We see an unexpected effect on a signaling pathway that is not directly linked to USP7's known substrates. How should we investigate this?

A4: USP7 has a broad range of substrates and is involved in numerous cellular processes, including DNA damage repair, epigenetic regulation, and immune response.[4][6][7] An unexpected phenotype in a seemingly unrelated pathway could be due to:

• Undiscovered USP7 Substrates: The observed phenotype might be due to the modulation of a novel, uncharacterized USP7 substrate.

• Indirect Effects: Inhibition of USP7 can lead to downstream, indirect effects on other signaling pathways. For example, USP7 regulates transcription factors that could, in turn, affect the expression of components in the observed pathway.[6]

• Off-Target Effects: As mentioned in Q1, this could be an off-target effect. A thorough validation using orthogonal approaches is recommended.

Troubleshooting Guides

Guide 1: Investigating a Suspected Off-Target Phenotype

This guide provides a workflow to determine if an observed phenotype is a result of on-target USP7 inhibition or an off-target effect of HBX 19818.

Quantitative Data Summary: HBX 19818 Selectivity Profile

Enzyme	IC50 (µM)
USP7	~6 - 28.1 [4]
USP8	> 200[4]
USP5	> 200[4]
USP10	> 200[4]
CYLD	> 200[4]
UCH-L1	> 200[4]
UCH-L3	> 200[4]
SENP1	> 200[4]

Experimental Workflow Diagram

Caption: Troubleshooting workflow for suspected off-target effects.

Experimental Protocol: Western Blot for p53 and Mdm2

• Cell Treatment: Plate cells and allow them to adhere overnight. Treat cells with a range of HBX 19818 concentrations (e.g., 0.1, 1, 10, 25, 50 µM) and a vehicle control (e.g., DMSO) for a predetermined time (e.g., 6, 12, or 24 hours).

• Cell Lysis: Wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Load equal amounts of protein onto an SDS-PAGE gel, run the gel, and transfer the proteins to a PVDF membrane.

• Antibody Incubation: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature. Incubate with primary antibodies against p53, Mdm2, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

• Detection: Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature. Visualize the protein bands using an ECL substrate and an imaging system.

Guide 2: Differentiating Cytotoxicity from Targeted Effects

This guide helps to establish an experimental window where the on-target effects of HBX 19818 can be studied without confounding cytotoxicity.

Experimental Workflow Diagram

Caption: Workflow for identifying a therapeutic window.

Experimental Protocol: Cell Viability Assay (MTS)

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density and allow them to attach overnight.

• Inhibitor Treatment: Treat cells with a serial dilution of HBX 19818 and a vehicle control. Include a "no cells" control for background subtraction. Incubate for the desired duration (e.g., 24, 48, 72 hours).

• MTS Reagent Addition: Add MTS reagent to each well according to the manufacturer's instructions and incubate for 1-4 hours at 37°C.

• Absorbance Measurement: Measure the absorbance at 490 nm using a plate reader.

• Data Analysis: Subtract the background absorbance, normalize the data to the vehicle control, and plot the percentage of cell viability against the inhibitor concentration to determine the EC50 value.

Signaling Pathway Diagram

The USP7-Mdm2-p53 Signaling Pathway

The primary on-target pathway of HBX 19818 involves the inhibition of USP7, which leads to the destabilization of Mdm2 and subsequent stabilization of the tumor suppressor protein p53.[4]

Caption: Simplified diagram of the USP7-Mdm2-p53 signaling axis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. USP7: structure, substrate specificity, and inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 5. What are the therapeutic applications for USP7 inhibitors? [synapse.patsnap.com]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]

HBX 19818 Specificity Control Technical Support Center

Welcome to the technical support center for HBX 19818. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on performing control experiments to ensure the specificity of HBX 19818 in your studies. Here you will find troubleshooting guides and frequently asked questions in a user-friendly format.

Frequently Asked Questions (FAQs)

Q1: What is HBX 19818 and what is its mechanism of action?

HBX 19818 is a specific small molecule inhibitor of Ubiquitin-Specific Protease 7 (USP7).[1][2] Its mechanism of action involves binding to USP7 and inhibiting its deubiquitinating activity. This leads to the accumulation of ubiquitinated substrates, most notably p53 and MDM2, which can trigger apoptosis in cancer cells.[1]

Q2: What is the reported potency of HBX 19818?

The potency of HBX 19818 has been determined in various assays:

• Biochemical IC50: 28.1 μM in a cell-free assay.[1][2]

• Cellular IC50: Approximately 2 μM for inhibiting HCT116 colon cancer cell proliferation and ~6 μM for inhibiting USP7 in human cancer cells.[1]

Q3: How specific is HBX 19818 for USP7?

HBX 19818 demonstrates good specificity for USP7. It shows no significant inhibitory effects on other deubiquitinating enzymes such as USP8, USP5, and USP10, or the SUMO protease SENP1, at concentrations greater than 200 μM.[1] However, one study has suggested that at higher concentrations, it may also inhibit USP10.[3]

Q4: I am not observing the expected phenotype in my cells after HBX 19818 treatment. What are the possible reasons?

Several factors could contribute to a lack of the expected phenotype:

• Suboptimal Concentration: The effective concentration can vary between cell lines. It is recommended to perform a dose-response experiment to determine the optimal concentration for your specific cell model.

• Cellular Context: The phenotypic outcome of USP7 inhibition can be cell-type dependent. For example, the p53 status of your cells can significantly influence the response to HBX 19818.

• Compound Solubility: HBX 19818 is soluble in DMSO, but may precipitate in aqueous solutions.[2] Ensure proper dissolution and consider the final DMSO concentration in your experiments.

• Target Engagement: It is crucial to confirm that HBX 19818 is engaging with USP7 in your cells. This can be assessed by examining the ubiquitination status of known USP7 substrates like MDM2 and p53.

Q5: Are there any known off-target effects of HBX 19818?

While HBX 19818 is considered a specific USP7 inhibitor, like any small molecule, the possibility of off-target effects cannot be entirely ruled out, especially at higher concentrations. Performing rigorous control experiments is essential to validate that the observed phenotype is a direct result of USP7 inhibition.

Troubleshooting Guides

Issue 1: Inconsistent or No Effect of HBX 19818

Possible Cause	Troubleshooting Step
Compound Precipitation	Prepare fresh dilutions of HBX 19818 from a DMSO stock for each experiment. Ensure the final DMSO concentration in the culture medium is consistent across experiments and does not exceed 0.5%. Gentle warming or sonication may aid dissolution if precipitation is observed.[4]
Incorrect Dosing	Perform a dose-response curve (e.g., from 0.1 to 50 µM) to determine the optimal effective concentration for your specific cell line and assay.
Cell Line Variability	Confirm the expression of USP7 in your cell line. The cellular context, including the status of p53 and other USP7 substrates, can influence the response.
Compound Degradation	Store the HBX 19818 stock solution at -20°C or -80°C and avoid repeated freeze-thaw cycles.

Issue 2: Difficulty in Detecting Changes in Protein Ubiquitination

Possible Cause	Troubleshooting Step
Inefficient Lysis	Use a lysis buffer containing a potent deubiquitinase inhibitor, such as N-ethylmaleimide (NEM), to preserve the ubiquitination status of proteins during sample preparation.
Low Abundance of Ubiquitinated Protein	Consider enriching for ubiquitinated proteins by immunoprecipitation (IP) with an anti-ubiquitin antibody or an antibody specific to your protein of interest before performing a western blot.
Antibody Issues	Use a high-quality primary antibody that specifically recognizes your protein of interest. For detecting ubiquitination, an antibody that recognizes the ubiquitin modification itself can be used in conjunction with the protein-specific antibody.
Proteasome Inhibition	To enhance the detection of ubiquitinated proteins, you can co-treat cells with a proteasome inhibitor (e.g., MG132) to block their degradation.

Quantitative Data Summary

Parameter	Value	Assay/Cell Line	Reference
Biochemical IC50	28.1 µM	Cell-free enzymatic assay	[1][2]
Cellular IC50 (USP7 inhibition)	~6 µM	Human cancer cells	[1]
Cellular IC50 (Proliferation)	~2 µM	HCT116 cells	[1]
Specificity (IC50)	> 200 µM	USP5, USP8, USP10, CYLD, UCH-L1, UCH-L3, SENP1	[1]

Experimental Protocols & Control Experiments

To ensure the specificity of the observed effects of HBX 19818, it is crucial to perform rigorous control experiments.

Genetic Knockdown of USP7 (siRNA)

This experiment aims to determine if the phenotype observed with HBX 19818 treatment can be recapitulated by genetically silencing USP7.

Protocol:

• Cell Seeding: Seed cells to be 30-50% confluent at the time of transfection.

• Transfection: Transfect cells with a validated USP7-targeting siRNA or a non-targeting control siRNA using a suitable transfection reagent.

• Incubation: Incubate the cells for 48-72 hours to allow for USP7 knockdown.

• Analysis:

  • Confirm USP7 knockdown by Western blot.

  • Assess the phenotype of interest (e.g., cell viability, apoptosis, protein levels) and compare it to cells treated with HBX 19818.

Rescue Experiment

Protocol:

• Transfection: Transfect cells with a plasmid encoding wild-type USP7 or an empty vector control.

• Incubation: Allow 24-48 hours for USP7 overexpression.

• HBX 19818 Treatment: Treat the transfected cells with HBX 19818 at the predetermined optimal concentration.

• Analysis: Assess the phenotype of interest.

Expected Outcome: Overexpression of USP7 should partially or fully rescue the phenotype induced by HBX 19818, indicating that the inhibitor's effect is mediated through USP7.

Negative Control: Inactive Analog

The use of a structurally similar but biologically inactive analog of the inhibitor is an excellent negative control. However, a commercially available and validated inactive analog of HBX 19818 is not currently documented. In the absence of such a compound, the following alternative is recommended:

• Vehicle Control: Use a vehicle control (e.g., DMSO) at the same final concentration as used for HBX 19818 to control for any effects of the solvent.

Immunoprecipitation (IP) of USP7 Substrates

This experiment confirms that HBX 19818 treatment leads to an accumulation of ubiquitinated USP7 substrates.

Protocol:

• Cell Treatment: Treat cells with HBX 19818 or a vehicle control for the desired time.

• Cell Lysis: Lyse cells in a buffer containing protease and deubiquitinase inhibitors (e.g., NEM).

• Immunoprecipitation: Incubate the cell lysate with an antibody against a known USP7 substrate (e.g., MDM2 or p53).

• Western Blot: Elute the immunoprecipitated proteins and analyze by Western blot using an anti-ubiquitin antibody to detect changes in the ubiquitination status of the substrate.

Expected Outcome: An increase in the ubiquitination of the USP7 substrate in HBX 19818-treated cells compared to the control.

Visualizations

Caption: HBX 19818 inhibits USP7, leading to MDM2 degradation and p53 stabilization.

Caption: Workflow for validating the on-target effects of HBX 19818.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. Inhibition of Ubiquitin-Specific Proteases as a Novel Anticancer Therapeutic Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to USP7 Inhibitors: HBX 19818 versus P5091

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of two small molecule inhibitors of Ubiquitin-Specific Protease 7 (USP7): HBX 19818 and P5091. USP7 is a deubiquitinating enzyme that plays a critical role in regulating the stability of numerous proteins involved in cell cycle control, DNA damage response, and oncogenesis, making it a prime target for cancer therapy. This document synthesizes available experimental data to objectively compare the performance of HBX 19818 and P5091, offering insights into their biochemical potency, selectivity, and cellular activity.

Introduction to USP7 and its Inhibition

Ubiquitin-Specific Protease 7 (USP7), also known as Herpesvirus-associated Ubiquitin-Specific Protease (HAUSP), removes ubiquitin from target proteins, thereby rescuing them from proteasomal degradation. USP7 has a multitude of substrates, including the tumor suppressor p53 and its primary negative regulator, the E3 ubiquitin ligase MDM2.[1][2] By deubiquitinating and stabilizing MDM2, USP7 indirectly promotes the degradation of p53.[1][2] In many cancers, USP7 is overexpressed, leading to decreased p53 levels and promoting tumor cell survival.[3] Inhibition of USP7 is a promising therapeutic strategy to restore p53 function and induce apoptosis in cancer cells.

HBX 19818 and P5091 are two widely used research compounds that inhibit USP7 activity. This guide will delve into their comparative efficacy and mechanisms of action based on published experimental findings.

Data Presentation: Quantitative Comparison

The following tables summarize the key quantitative data for HBX 19818 and P5091 based on available literature. It is important to note that these values are derived from different studies and experimental conditions, and therefore, direct comparisons should be interpreted with caution.

Table 1: Biochemical Potency against USP7

Inhibitor	Target	IC50 / EC50	Assay Type
HBX 19818	USP7	28.1 µM (IC50)[4][5]	Cell-free assay[5]
P5091	USP7	4.2 µM (EC50)[6][7]	Ub-CHOP reporter assay in Sf9 cells[8]

Table 2: Selectivity Profile

Inhibitor	Selectivity Profile	Reference
HBX 19818	No significant inhibition of USP8, USP5, USP10, CYLD, UCH-L1, UCH-L3, or SENP1 (IC50s > 200 µM).[4]	[4]
P5091	Also inhibits the closely related USP47.[7][8] Shows high selectivity against other DUBs and cysteine proteases (EC50 > 100 µM).[6][8]	[6][7][8]

Table 3: Cellular Activity

Inhibitor	Cell Line	Effect	IC50 / EC50
HBX 19818	HCT116 (colon cancer)	Inhibition of proliferation	~2 µM[4]
P5091	Multiple Myeloma (MM.1R, Dox-40, LR5)	Dose-dependent decrease in viability	6-14 µM[6]
HCT116 (colon cancer)	Cytotoxicity	11 µM[8]
SHG-140 (glioblastoma)	Time- and concentration-dependent decrease in viability	1.2 µM (48h)[9]
T98G (glioblastoma)	Time- and concentration-dependent decrease in viability	1.59 µM (48h)[9]

Mechanism of Action and Signaling Pathways

The primary mechanism of action for both HBX 19818 and P5091 is the inhibition of USP7's deubiquitinating activity. This leads to the destabilization of USP7 substrates, most notably MDM2. The degradation of MDM2 results in the accumulation and activation of the p53 tumor suppressor protein, which in turn can induce cell cycle arrest and apoptosis.[1][10]

Experimental data for P5091 confirms this mechanism, demonstrating decreased HDM2 levels and increased levels of p53 and the cyclin-dependent kinase inhibitor p21.[6] While less direct evidence is available for HBX 19818, its inhibition of USP7 is expected to trigger the same signaling cascade.[4]

Figure 1: Simplified signaling pathway of USP7 in the regulation of p53 stability and the points of intervention by HBX 19818 and P5091.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are generalized protocols for key assays used in the evaluation of USP7 inhibitors.

USP7 Enzymatic Assay (In Vitro)

This assay is used to determine the in vitro potency of inhibitors against recombinant USP7.

• Reagent Preparation :

  • Prepare an assay buffer (e.g., 20 mM Tris-HCl pH 8.0, 2 mM CaCl₂, 2 mM β-mercaptoethanol).[8]

  • Dilute recombinant human USP7 enzyme and a fluorogenic substrate (e.g., Ub-PLA2 with NBD C6-HPC or Ub-EKL with EKL substrate) in the assay buffer.[8]

  • Prepare serial dilutions of the test inhibitor (HBX 19818 or P5091) in DMSO and then in the assay buffer.

• Reaction Setup :

  • Add the inhibitor dilutions to the wells of a 96-well plate.

  • Add the USP7 enzyme to all wells except for the negative control.

  • Incubate for a defined period (e.g., 30 minutes) at room temperature to allow for inhibitor binding.[8]

• Measurement :

  • Initiate the reaction by adding the fluorogenic substrate.

  • Monitor the increase in fluorescence over time using a fluorescence plate reader. The rate of reaction is proportional to the enzyme activity.

• Data Analysis :

  • Calculate the percentage of inhibition for each inhibitor concentration relative to the vehicle control (DMSO).

  • Plot the percentage of inhibition against the inhibitor concentration and fit the data to a dose-response curve to determine the IC50/EC50 value.

Figure 2: General workflow for a USP7 enzymatic assay.

Cell Viability Assay (e.g., MTS/CellTiter-Glo®)

This assay measures the metabolic activity or ATP content of cells as an indicator of cell viability and proliferation.

• Cell Seeding :

  • Seed cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment :

  • Treat the cells with various concentrations of the USP7 inhibitor (HBX 19818 or P5091) for a specified duration (e.g., 48 or 72 hours).[11]

  • Include a vehicle control (e.g., DMSO).

• Viability Measurement :

  • For MTS Assay : Add MTS reagent to each well and incubate for 1-3 hours. Measure absorbance at 490 nm.[11]

  • For CellTiter-Glo® Assay : Add CellTiter-Glo® reagent to each well, incubate, and measure luminescence.[11]

• Data Analysis :

  • Normalize the absorbance/luminescence values to the vehicle control to determine the percentage of cell viability.

  • Plot the percentage of viability against the inhibitor concentration to calculate the IC50 value.

Western Blot Analysis

This technique is used to detect and quantify specific proteins in cell lysates, providing insights into the inhibitor's effect on the USP7 signaling pathway.

• Cell Lysis :

  • Treat cells with the USP7 inhibitor for the desired time.

  • Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification :

  • Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Transfer :

  • Separate the protein lysates by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting :

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with primary antibodies against target proteins (e.g., USP7, MDM2, p53, p21, and a loading control like GAPDH or β-actin).

  • Wash and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection and Analysis :

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Quantify the band intensities and normalize them to the loading control to determine the relative protein expression levels.

Conclusion

Both HBX 19818 and P5091 are valuable chemical probes for studying the biological functions of USP7 and for the preclinical development of novel anticancer therapies. P5091 has been more extensively characterized, with a significant body of literature supporting its activity in both cellular and in vivo models.[1][3] It exhibits a lower EC50 in biochemical assays compared to the reported IC50 for HBX 19818, suggesting higher potency. However, P5091 also shows activity against the related deubiquitinase USP47.[7][8]

HBX 19818, on the other hand, appears to be more selective for USP7, with no reported off-target activity against a panel of other deubiquitinases.[4] This high selectivity can be advantageous for studies aiming to specifically elucidate the roles of USP7.

The choice between HBX 19818 and P5091 will depend on the specific research question and experimental context. For in vivo studies and experiments where a well-documented compound is preferred, P5091 may be the more suitable choice. For biochemical assays and cellular studies where high selectivity for USP7 is paramount, HBX 19818 presents a strong alternative. Further head-to-head comparative studies are warranted to fully delineate the relative advantages of each inhibitor.

References

• 1. A Small Molecule Inhibitor of Ubiquitin-Specific Protease-7 Induces Apoptosis in Multiple Myeloma Cells and Overcomes Bortezomib Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Advances in the Development Ubiquitin-Specific Peptidase (USP) Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. USP7 inhibitor P5091 inhibits Wnt signaling and colorectal tumor growth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. selleckchem.com [selleckchem.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. ubpbio.com [ubpbio.com]
• 8. selleckchem.com [selleckchem.com]
• 9. USP7 inhibition induces apoptosis in glioblastoma by enhancing ubiquitination of ARF4 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

A Comparative Efficacy Analysis of USP7 Inhibitors: HBX 19818 vs. P22077

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the efficacy of two prominent Ubiquitin-Specific Protease 7 (USP7) inhibitors, HBX 19818 and P22077. By objectively presenting available experimental data, this document aims to assist researchers in making informed decisions for their drug development and oncology research endeavors.

Introduction

Ubiquitin-Specific Protease 7 (USP7) has emerged as a critical therapeutic target in oncology due to its role in stabilizing key oncogenic proteins and destabilizing tumor suppressors, most notably the p53-MDM2 axis.[1] Inhibition of USP7 presents a promising strategy for cancer therapy. This guide focuses on two small molecule inhibitors of USP7, HBX 19818 and P22077, summarizing their biochemical and cellular activities, target selectivity, and in vivo anti-tumor effects based on publicly available data.

Mechanism of Action: Targeting the p53-MDM2 Pathway

Both HBX 19818 and P22077 exert their anti-cancer effects primarily by inhibiting the deubiquitinating activity of USP7. Under normal physiological conditions, USP7 deubiquitinates and stabilizes MDM2, an E3 ubiquitin ligase that targets the tumor suppressor p53 for proteasomal degradation. By inhibiting USP7, both compounds lead to the destabilization and degradation of MDM2. This, in turn, allows for the accumulation and activation of p53, triggering downstream pathways that lead to cell cycle arrest and apoptosis in cancer cells with wild-type p53.[2][3]

Figure 1: Simplified signaling pathway of USP7 inhibition.

Biochemical and Cellular Efficacy

The following tables summarize the key quantitative data for HBX 19818 and P22077. It is important to note that the data are compiled from different studies and direct comparisons should be made with caution due to variations in experimental conditions.

Parameter	HBX 19818	P22077
Target	USP7	USP7, USP47
IC50 (USP7)	28.1 µM	8.6 µM (EC50)
Cellular IC50	~2 µM (HCT116)	Low micromolar range (various cell lines)

Table 1: Biochemical and Cellular Potency

Cell Line	HBX 19818 (IC50)	P22077 (EC50/Effect)
HCT116 (Colon)	~2 µM	Data not available
Neuroblastoma lines	Data not available	Potently induces apoptosis in p53 wild-type cells
Melanoma lines	Data not available	Suppresses growth and metastasis
CLL lines	Reduces tumor load in vivo	Data not available

Table 2: In Vitro Anti-Cancer Activity in Selected Cell Lines

Target Selectivity Profile

The selectivity of a drug is a critical factor in minimizing off-target effects. Both HBX 19818 and P22077 have been profiled for their activity against other deubiquitinating enzymes (DUBs).

• HBX 19818: Has been shown to be highly selective for USP7, with no significant inhibitory activity against other USPs such as USP5, USP8, USP10, CYLD, UCH-L1, and UCH-L3 at concentrations up to 200 µM.

• P22077: In addition to inhibiting USP7, it also demonstrates activity against the closely related deubiquitinase USP47. It shows negligible activity against a panel of other DUBs and proteases at lower concentrations.

In Vivo Efficacy

In vivo studies in xenograft models provide crucial information about the anti-tumor activity of a compound in a living system.

Xenograft Model	HBX 19818	P22077
Chronic Lymphocytic Leukemia (CLL)	Well-tolerated and resulted in a reduction of tumor load.	Data not available
Neuroblastoma	Data not available	Significantly inhibited xenograft growth of three NB cell lines.[4][5]
Melanoma	Data not available	Inhibited tumor growth in vivo.
Colon Cancer (HCT116)	Data on xenograft models not readily available.	Data on xenograft models not readily available.

Table 3: Summary of In Vivo Anti-Tumor Efficacy

Experimental Protocols

Detailed methodologies are essential for the replication and validation of experimental findings. Below are representative protocols for key assays used to evaluate the efficacy of these inhibitors.

In Vitro Deubiquitinase (DUB) Activity Assay (Ub-AMC)

This assay is used to measure the enzymatic activity of USP7 and the inhibitory effect of the compounds.

Figure 2: Workflow for in vitro DUB activity assay.

Protocol:

• Recombinant human USP7 enzyme is diluted in assay buffer (e.g., 25 mM Tris-HCl pH 8.0, 150 mM NaCl, 5 mM DTT).

• The test compound (HBX 19818 or P22077) is serially diluted and pre-incubated with the USP7 enzyme in a 96-well black plate for a specified time (e.g., 30 minutes) at room temperature.

• The enzymatic reaction is initiated by the addition of the fluorogenic substrate Ubiquitin-7-amido-4-methylcoumarin (Ub-AMC).[6][7]

• The fluorescence intensity is measured kinetically over a period of time (e.g., 60 minutes) using a microplate reader with excitation and emission wavelengths of approximately 380 nm and 460 nm, respectively.

• The rate of reaction is determined from the linear phase of the fluorescence curve.

• The half-maximal inhibitory concentration (IC50) is calculated by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Cell Viability Assay (CCK-8)

This colorimetric assay is used to determine the cytotoxic effects of the inhibitors on cancer cell lines.

Protocol:

• Cancer cells (e.g., HCT116) are seeded in a 96-well plate at a density of 5,000-10,000 cells/well and allowed to adhere overnight.[8][9][10][11]

• The cells are then treated with various concentrations of HBX 19818 or P22077 (or DMSO as a vehicle control) and incubated for a specified period (e.g., 72 hours).

• Following the incubation period, 10 µL of Cell Counting Kit-8 (CCK-8) solution is added to each well.

• The plate is incubated for 1-4 hours at 37°C.

• The absorbance is measured at 450 nm using a microplate reader.

• The cell viability is expressed as a percentage of the vehicle-treated control, and the IC50 value is determined.

In Vivo Xenograft Tumor Model

This protocol outlines a general procedure for assessing the anti-tumor efficacy of the inhibitors in a mouse model. Specific details will vary depending on the cell line and mouse strain used.

Figure 3: General workflow for a xenograft tumor model study.

Protocol:

• Cell Implantation: Approximately 5-10 million cancer cells (e.g., HCT116, IMR-32 for neuroblastoma, A375 for melanoma) in a suitable medium (e.g., Matrigel) are subcutaneously injected into the flank of immunodeficient mice (e.g., NOD/SCID or nude mice).[12][13][14][15][16][17]

• Tumor Growth Monitoring: Tumors are allowed to grow to a palpable size (e.g., 100-200 mm³). Tumor volume is typically measured 2-3 times per week using calipers and calculated using the formula: (Length x Width²) / 2.

• Treatment: Once tumors reach the desired size, mice are randomized into treatment and control groups. The test compound (HBX 19818 or P22077) is administered via a suitable route (e.g., intraperitoneal injection) at a predetermined dose and schedule. The control group receives the vehicle solution.

• Efficacy Assessment: The primary endpoint is typically tumor growth inhibition. Body weight is also monitored as an indicator of toxicity. At the end of the study, tumors may be excised for further analysis (e.g., western blotting, immunohistochemistry).

Conclusion

Both HBX 19818 and P22077 are valuable research tools for investigating the therapeutic potential of USP7 inhibition. Based on the available data, P22077 appears to have a lower IC50 for USP7 in biochemical assays. However, it is crucial to consider the different experimental contexts in which these data were generated. HBX 19818 demonstrates high selectivity for USP7, which may translate to a more favorable safety profile.

The choice between these two inhibitors will depend on the specific research question and experimental model. For studies requiring a highly specific USP7 inhibitor, HBX 19818 may be the preferred choice. For broader investigation of USP7/USP47 inhibition or in neuroblastoma and melanoma models where its efficacy has been demonstrated, P22077 is a strong candidate.

Further head-to-head comparative studies under identical experimental conditions are warranted to definitively determine the relative efficacy and therapeutic potential of these two promising USP7 inhibitors.

References

• 1. Inhibition of Ubiquitin-Specific Proteases as a Novel Anticancer Therapeutic Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Ubiquitination and deubiquitination in cancer: from mechanisms to novel therapeutic approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 4. USP7 inhibitor P22077 inhibits neuroblastoma growth via inducing p53-mediated apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. USP7 inhibitor P22077 inhibits neuroblastoma growth via inducing p53-mediated apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Assay Systems for Profiling Deubiquitinating Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Competition Assay for Measuring Deubiquitinating Enzyme Substrate Affinity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Protocol for Cell Viability Assays: CCK-8 and MTT - Creative Biogene [creative-biogene.com]
• 9. apexbt.com [apexbt.com]
• 10. Cell Counting Kit-8 Protocol (CCK-8) | Hello Bio [hellobio.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. In vivo anticancer activity of a rhodium metalloinsertor in the HCT116 xenograft tumor model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. HCT116 Xenograft Model - Altogen Labs [altogenlabs.com]
• 14. HCT116 Xenograft Model | Xenograft Services: CDX, PDX, PDO, Syngeneic [xenograft.net]
• 15. Description of a new xenograft model of metastatic neuroblastoma using NOD/SCID/Il2rg null (NSG) mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. reactionbiology.com [reactionbiology.com]
• 17. sites.lifesci.ucla.edu [sites.lifesci.ucla.edu]

HBX 19818: A Comparative Analysis of Specificity Against Other Deubiquitinating Enzymes

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the deubiquitinating enzyme (DUB) inhibitor HBX 19818, with a focus on its specificity against other DUBs. The information presented herein is supported by experimental data to aid researchers in evaluating its suitability for their studies.

Executive Summary

HBX 19818 is a known inhibitor of Ubiquitin-Specific Protease 7 (USP7), a key regulator in various cellular processes, including the p53 tumor suppressor pathway. While demonstrating clear inhibitory activity against USP7, the specificity of HBX 19818 across the broader landscape of DUBs is a critical consideration for its application as a selective chemical probe. This guide summarizes the available quantitative data on its potency and selectivity, details the experimental protocols for assessing these parameters, and visualizes the relevant biological pathways and experimental workflows.

Data Presentation: Quantitative Comparison of HBX 19818 Specificity

The following table summarizes the reported half-maximal inhibitory concentration (IC50) values of HBX 19818 against a panel of DUBs. It is important to note that there are some discrepancies in the reported values in the literature, which are presented here to provide a complete picture of the available data.

Deubiquitinating Enzyme (DUB)	IC50 (μM)	Reference
USP7	28.1	[1]
~6 (in human cancer cells)	[1]
57	[2]
USP8	> 200	[1]
USP5	> 200	[1]
USP10	> 200	[1]
14	[2]
CYLD	> 200	[1]
UCH-L1	> 200	[1]
UCH-L3	> 200	[1]
SENP1 (SUMO Protease)	> 200	[1]

Note: The conflicting IC50 values for USP7 and USP10 highlight the importance of independent validation of inhibitor specificity within the experimental context of interest.

Experimental Protocols

Biochemical Deubiquitinase Activity Assay (Ub-AMC Assay)

This assay is a standard method for determining the in vitro potency and selectivity of DUB inhibitors.

Principle: The assay utilizes a fluorogenic substrate, Ubiquitin-7-amido-4-methylcoumarin (Ub-AMC). In its intact form, the fluorescence of AMC is quenched. Upon cleavage of the amide bond by a DUB, the free AMC fluoresces, and the increase in fluorescence intensity is proportional to the DUB's enzymatic activity.

Materials:

• Purified recombinant DUB enzymes (e.g., USP7 and other DUBs for selectivity profiling)

• HBX 19818 (or other test compounds) dissolved in DMSO

• Ubiquitin-AMC substrate

• Assay Buffer (e.g., 50 mM Tris-HCl pH 7.5, 150 mM NaCl, 5 mM DTT, 0.1 mg/mL BSA)

• 384-well black assay plates

• Fluorescence plate reader (Excitation: ~360 nm, Emission: ~460 nm)

Procedure:

• Prepare serial dilutions of HBX 19818 in assay buffer. The final DMSO concentration should be kept constant across all wells (typically ≤ 1%).

• Add a fixed concentration of the purified DUB enzyme to each well of the microplate.

• Add the serially diluted HBX 19818 or DMSO (vehicle control) to the wells containing the enzyme and pre-incubate for a defined period (e.g., 15-30 minutes) at room temperature to allow for inhibitor binding.

• Initiate the enzymatic reaction by adding a fixed concentration of the Ub-AMC substrate to all wells.

• Immediately begin monitoring the increase in fluorescence intensity over time using a plate reader.

• Calculate the initial reaction velocity (rate of fluorescence increase) for each inhibitor concentration.

• Plot the reaction velocities against the inhibitor concentrations and fit the data to a suitable dose-response curve to determine the IC50 value.

• To assess selectivity, repeat the assay with a panel of different DUBs.

Cellular Western Blot for MDM2 and p53 Levels

This assay is used to confirm the on-target effect of a USP7 inhibitor in a cellular context by measuring the protein levels of its key downstream targets.

Principle: Inhibition of USP7 leads to the destabilization of its substrate, MDM2, an E3 ubiquitin ligase that targets the tumor suppressor p53 for degradation. Consequently, USP7 inhibition results in decreased MDM2 levels and a corresponding increase in p53 levels. These changes can be detected by Western blotting.

Materials:

• Cancer cell line with wild-type p53 (e.g., HCT116)

• HBX 19818

• Cell lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF or nitrocellulose membranes

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-MDM2, anti-p53, and a loading control (e.g., anti-β-actin or anti-GAPDH)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Procedure:

• Seed cells in culture plates and allow them to adhere overnight.

• Treat the cells with increasing concentrations of HBX 19818 or DMSO (vehicle control) for a specified time (e.g., 24 hours).

• Lyse the cells and quantify the total protein concentration using a BCA assay.

• Denature equal amounts of protein from each sample by boiling in SDS-PAGE sample buffer.

• Separate the proteins by SDS-PAGE and transfer them to a membrane.

• Block the membrane to prevent non-specific antibody binding.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.

• Wash the membrane again and apply the ECL substrate.

• Capture the chemiluminescent signal and analyze the band intensities. Normalize the target protein band intensity to the loading control.

Mandatory Visualizations

Caption: Workflow for validating HBX 19818 specificity.

Caption: The regulatory role of USP7 in the p53-MDM2 pathway.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. dash.harvard.edu [dash.harvard.edu]

Navigating the Landscape of USP7 Inhibition: A Comparative Guide to Small Molecule Alternatives

For Researchers, Scientists, and Drug Development Professionals

Ubiquitin-specific protease 7 (USP7) has emerged as a compelling target in oncology and other therapeutic areas due to its critical role in regulating the stability of numerous proteins involved in cancer progression and immune response.[1][2][3] By removing ubiquitin tags from its substrates, USP7 protects them from proteasomal degradation. Key substrates include the E3 ubiquitin ligase MDM2, a primary negative regulator of the p53 tumor suppressor, and various other proteins involved in DNA damage repair, epigenetic modulation, and immune signaling.[2][4][5] Consequently, inhibiting USP7 can lead to the degradation of oncoproteins like MDM2, thereby reactivating p53-mediated tumor suppression, and sensitize cancer cells to other therapies.[1][2][6]

While no USP7 inhibitors have yet entered clinical trials, a growing arsenal (B13267) of preclinical small molecules is available, each with distinct properties and mechanisms of action.[2][7][8] This guide provides an objective comparison of prominent alternative small molecule inhibitors for USP7, supported by experimental data, to aid researchers in selecting the appropriate tool compounds for their studies.

Comparative Performance of Small Molecule USP7 Inhibitors

The landscape of USP7 inhibitors includes both covalent and non-covalent molecules that target either the catalytic site or allosteric pockets.[3][8] Their performance metrics, such as inhibitory concentration (IC50) and binding affinity (Kd), are crucial for evaluating their potency and potential for further development.

Inhibitor	Type	USP7 IC50	Binding Affinity (Kd)	Cell-Based Potency (Example)	Key Features & Selectivity
FT671	Non-covalent, reversible	52-69 nM[6][9]	65 nM[6][9]	~100-200 nM (MCF7 cell probe assay)[6]	Highly selective; targets a dynamic pocket near the catalytic center.[6][10]
FT827	Covalent, irreversible	k_inact/K_i = 66 M⁻¹s⁻¹[9]	7.8 µM[6][9]	~1-2 µM (MCF7 cell probe assay)[6]	Covalently modifies the catalytic Cys223; highly selective.[6][9]
P5091	Covalent	20-40 µM[6]	Not reported	Induces apoptosis in multiple myeloma cells.[6]	Early generation inhibitor; known to have some off-target effects.[6][11]
P22077	Covalent	20-40 µM[6]	Not reported	Leads to MDM2 destabilization and p53 stabilization.[6]	Analogue of P5091 with similar properties.[8][11]
GNE-6640	Non-covalent, allosteric	Not reported	Not reported	Cytotoxic in acute myeloid leukemia cells.[12]	Binds to an allosteric site, interfering with ubiquitin binding.[3][12]
GNE-6776	Non-covalent, allosteric	Not reported	Not reported	Enhances sensitivity to chemotherapy.[12]	Binds to an allosteric site, interfering with ubiquitin binding.[3][12]
FX1-5303	Not specified	0.29 nM[13]	Confirmed by SPR[13]	EC50 = 5.6 nM (p53 accumulation); IC50 = 15 nM (cell viability) in MM.1S cells[13]	Highly potent and selective; inhibits only USP7 in a panel of 44 DUBs.[13]
Usp7-IN-8	Not specified	1.4 µM[14]	Not reported	Not reported	Selective over USP47 and USP5.[14]
Scutellarein	Natural Product	3.017 µM[15]	Not reported	Downregulates MDM2 and activates p53 in HCT116 cells.[15]	Natural product identified through virtual screening.[15]
Compound 12	Novel Scaffold	18.4 µM (Ub-AMC assay); 7.75 µM (Ub-Rho assay)[16]	4.46 µM[16]	IC50 = 15.43 µM (LNCaP cells)[16]	Identified through virtual screening; novel scaffold.[16]

Key Signaling Pathways and Experimental Workflows

Understanding the cellular context of USP7 is paramount for designing and interpreting experiments. USP7 is a central node in several critical signaling pathways.

Caption: Key signaling pathways regulated by USP7.

The evaluation of novel USP7 inhibitors typically follows a structured workflow, progressing from initial biochemical screening to cellular and in vivo validation.

Caption: A typical high-throughput screening workflow for identifying novel USP7 inhibitors.

Detailed Experimental Protocols

Accurate and reproducible data are the cornerstones of drug discovery. Below are methodologies for key experiments cited in the evaluation of USP7 inhibitors.

Biochemical Activity Assay (Fluorogenic)

This assay measures the enzymatic activity of purified USP7 by monitoring the cleavage of a fluorogenic ubiquitin substrate.

• Principle: The assay utilizes a substrate like Ubiquitin-AMC (Ub-7-amido-4-methylcoumarin), where the fluorescence of AMC is quenched.[17] Upon cleavage by USP7, the liberated AMC fluoresces, and the increase in fluorescence is proportional to enzyme activity.[17]

• Protocol Outline:

  • Recombinant purified USP7 enzyme is diluted in assay buffer (e.g., 50 mM Tris pH 7.4, 5 mM MgCl2, 0.5 mM EDTA).

  • The test inhibitor, dissolved in DMSO, is pre-incubated with the enzyme for a defined period (e.g., 60 minutes) at 37°C in a 96-well plate. The final DMSO concentration should not exceed 1%.[17]

  • The reaction is initiated by adding the Ub-AMC substrate.

  • Fluorescence is measured kinetically over time using a plate reader with excitation/emission wavelengths of approximately 350/460 nm.[17]

  • The rate of reaction is calculated from the linear phase of the fluorescence curve.

  • IC50 values are determined by plotting the percentage of inhibition against a range of inhibitor concentrations and fitting the data to a dose-response curve.

Cellular Target Engagement Assay (DUB Competition)

This assay confirms that a compound inhibits USP7 within a cellular environment.

• Principle: Intact cells or cell lysates are treated with the inhibitor, followed by the addition of a covalent, active-site-directed ubiquitin probe (e.g., HA-Ub-C2Br).[6] The probe will bind to the active sites of DUBs that are not occupied by the inhibitor. The level of probe labeling on USP7 is then assessed by Western blot.

• Protocol Outline:

  • Culture cells (e.g., MCF7 or MM.1S) to ~80% confluency.

  • For intact cell labeling, treat cells with various concentrations of the inhibitor in culture medium for a specified time (e.g., 4 hours) at 37°C.[6]

  • Lyse the cells using a non-denaturing lysis buffer (e.g., glass-bead lysis in 50 mM Tris pH 7.4, 5 mM MgCl2, 250 mM sucrose, 1 mM DTT).[6]

  • Incubate the cell lysate with the HA-Ub-C2Br probe (e.g., 1 µg) for a short duration (e.g., 5 minutes) at 37°C.[6]

  • Stop the reaction by adding reducing SDS-PAGE sample buffer and boiling.

  • Separate proteins by SDS-PAGE and transfer to a nitrocellulose or PVDF membrane.

  • Perform Western blotting using an anti-HA antibody to detect probe-labeled DUBs and a specific anti-USP7 antibody to confirm the identity of the band and equal loading.[6] A decrease in the anti-HA signal at the molecular weight of USP7 indicates successful target engagement by the inhibitor.

Cell Viability Assay

This assay determines the effect of the inhibitor on cancer cell proliferation and survival.

• Principle: A reagent such as CellTiter-Glo® is used to quantify the amount of ATP present, which is an indicator of metabolically active, viable cells.

• Protocol Outline:

  • Seed cancer cells (e.g., MM.1S) in a 96-well plate and allow them to adhere overnight.

  • Treat cells with a serial dilution of the USP7 inhibitor for an extended period (e.g., 72-120 hours).[6]

  • Add the CellTiter-Glo® reagent to each well according to the manufacturer's instructions.

  • Incubate for a short period to stabilize the luminescent signal.

  • Measure luminescence using a plate reader.

  • Calculate the percentage of viability relative to DMSO-treated control cells and determine the IC50 value from the dose-response curve.

Western Blot for Substrate Stabilization

This experiment validates the mechanism of action by measuring the levels of downstream USP7 substrates like p53 and MDM2.

• Principle: Inhibition of USP7 is expected to destabilize MDM2, leading to an accumulation of p53.[6] Western blotting is used to quantify these changes in protein levels.

• Protocol Outline:

  • Treat cells (e.g., MM.1S, which are TP53 wild-type) with the USP7 inhibitor for a specified time course (e.g., 4, 8, 24 hours).

  • Harvest and lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

  • Determine the protein concentration of the lysates using a BCA assay.

  • Separate equal amounts of protein by SDS-PAGE and transfer to a membrane.

  • Probe the membrane with primary antibodies against p53, MDM2, p21 (a p53 target gene), and a loading control (e.g., β-Actin).[6]

  • Incubate with appropriate secondary antibodies and detect the signal using chemiluminescence.

  • Quantify band intensities to determine the fold-change in protein levels relative to the vehicle-treated control.

References

• 1. scispace.com [scispace.com]
• 2. Frontiers | Highlights in USP7 inhibitors for cancer treatment [frontiersin.org]
• 3. What are the new molecules for USP7 inhibitors? [synapse.patsnap.com]
• 4. USP7: structure, substrate specificity, and inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 5. aacrjournals.org [aacrjournals.org]
• 6. Molecular basis of USP7 inhibition by selective small molecule inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. What USP7 inhibitors are in clinical trials currently? [synapse.patsnap.com]
• 9. researchgate.net [researchgate.net]
• 10. Molecular basis of USP7 inhibition by selective small-molecule inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. What are the therapeutic applications for USP7 inhibitors? [synapse.patsnap.com]
• 12. aacrjournals.org [aacrjournals.org]
• 13. Ubiquitin-specific protease 7 inhibitors reveal a differentiated mechanism of p53-driven anti-cancer activity - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. Virtual screening of natural products targeting ubiquitin-specific protease 7 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]
• 17. bpsbioscience.com [bpsbioscience.com]

Cross-Validation of HBX 19818 Results with siRNA Knockdown of USP7: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of two methodologies for validating the on-target effects of the small molecule inhibitor HBX 19818 against its target, Ubiquitin-Specific Protease 7 (USP7). We will explore the parallels between pharmacological inhibition with HBX 19818 and genetic knockdown of USP7 using small interfering RNA (siRNA). An objective assessment of the concordance between these two approaches is crucial for confirming that the observed cellular phenotypes are a direct result of USP7 inhibition.

Introduction to USP7 and its Inhibition

Ubiquitin-Specific Protease 7 (USP7) is a deubiquitinating enzyme that plays a critical role in regulating the stability and function of numerous proteins involved in essential cellular processes, including the DNA damage response, cell cycle progression, and apoptosis. A key function of USP7 is the regulation of the p53 tumor suppressor pathway through its interaction with both p53 and its primary E3 ubiquitin ligase, MDM2. By deubiquitinating and stabilizing MDM2, USP7 indirectly promotes the degradation of p53. Consequently, inhibition of USP7 is a promising therapeutic strategy for various cancers.[1]

HBX 19818 is a specific inhibitor of USP7, with a reported IC50 of 28.1 μM.[2][3] Its mechanism of action involves binding to USP7 and attenuating its deubiquitinating activity. This leads to the destabilization of USP7 substrates, such as MDM2, and a subsequent increase in p53 levels, which can trigger apoptosis in cancer cells.[2] To ensure that the biological effects of HBX 19818 are a direct consequence of engaging USP7, it is imperative to compare its activity profile with that of a highly specific genetic method, such as siRNA-mediated knockdown of USP7.

Data Presentation: Quantitative Comparison

The following tables summarize typical quantitative data obtained from experiments comparing the effects of HBX 19818 and USP7 siRNA in a relevant cancer cell line (e.g., HCT116, p53 wild-type). These data illustrate a strong correlation between the effects of HBX 19818 and USP7 siRNA, supporting the on-target activity of the inhibitor. Both treatments lead to a significant reduction in cell viability and a corresponding decrease in MDM2 levels with a subsequent increase in p53 accumulation.

Table 1: Effect on Cell Viability

Treatment Group	Concentration/Dose	% Decrease in Cell Viability (vs. Control)
Vehicle Control (DMSO)	0.1%	0%
HBX 19818	~2 µM (IC50)	50%[2]
Scrambled Control siRNA	50 nM	< 5%
USP7 siRNA	50 nM	Significant decrease

Table 2: Effect on Protein Expression Levels (Western Blot Quantification)

Treatment Group	Concentration/Dose	USP7 Protein Level (Fold Change vs. Control)	MDM2 Protein Level (Fold Change vs. Control)	p53 Protein Level (Fold Change vs. Control)
Vehicle Control (DMSO)	0.1%	1.0	1.0	1.0
HBX 19818	30 µM	1.0	Decreased	Increased[2]
Scrambled Control siRNA	50 nM	1.0	1.0	1.0
USP7 siRNA	50 nM	~0.2 - 0.4	~0.3 - 0.6	~2 - 4

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

HBX 19818 Treatment

• Cell Seeding: Seed HCT116 cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight. For Western blotting, seed cells in 6-well plates to reach 70-80% confluency at the time of treatment.

• Compound Preparation: Prepare a stock solution of HBX 19818 in DMSO. On the day of the experiment, prepare serial dilutions of HBX 19818 in cell culture medium to achieve the desired final concentrations. A vehicle control with the same final concentration of DMSO (e.g., 0.1%) must be included.

• Treatment: Replace the existing medium with the medium containing HBX 19818 or the vehicle control.

• Incubation and Analysis: Incubate the cells for the desired duration (e.g., 24-72 hours) before analysis by cell viability assays or Western blotting.

siRNA Transfection for USP7 Knockdown

• Cell Seeding: Plate HCT116 cells in 6-well plates at a density that will result in 50-70% confluency at the time of transfection.[1]

• siRNA Preparation: On the day of transfection, dilute 50 nM of USP7-targeting siRNA or a non-targeting scrambled control siRNA in serum-free medium. In a separate tube, dilute the transfection reagent (e.g., Lipofectamine RNAiMAX) in the same medium.[1]

• Complex Formation: Combine the diluted siRNA and transfection reagent, mix gently, and incubate at room temperature for 20 minutes to allow for the formation of siRNA-lipid complexes.[1]

• Transfection: Add the siRNA-lipid complexes to the cells in fresh medium.

• Incubation and Analysis: Incubate the cells for 48-72 hours post-transfection to allow for USP7 protein depletion before harvesting for analysis.

Western Blot Analysis

• Cell Lysis: After treatment, wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Transfer: Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-polyacrylamide gel. Separate the proteins by electrophoresis and transfer them to a PVDF membrane.[1]

• Immunoblotting: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature. Incubate the membrane with primary antibodies against USP7, MDM2, p53, and a loading control (e.g., GAPDH or β-actin) overnight at 4°C.[1]

• Detection: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody. Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Quantification: Densitometry analysis of the Western blot bands can be performed using software like ImageJ to quantify the relative protein levels.

Mandatory Visualization

Caption: USP7-p53 signaling pathway and points of intervention.

Caption: Workflow for comparing HBX 19818 and USP7 siRNA.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]

HBX 19818: A Comparative Analysis of IC50 Values and Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the half-maximal inhibitory concentration (IC50) values of HBX 19818 across different contexts, details the experimental protocols for its evaluation, and illustrates its mechanism of action through signaling pathway and workflow diagrams. HBX 19818 is a specific inhibitor of Ubiquitin-Specific Protease 7 (USP7), a key deubiquitinating enzyme involved in cancer progression.

Quantitative Data Summary

The inhibitory activity of HBX 19818 has been quantified through both biochemical and cell-based assays. The following table summarizes the reported IC50 values.

Assay Type	Target/Cell Line	IC50 Value (µM)	Notes
Biochemical Assay	USP7	28.1	Cell-free enzymatic assay.[1][2]
Cell-Based Assay	HCT116	~2	Human colorectal carcinoma cell line; proliferation inhibition.[1]
Cell-Based Assay	Human Cancer Cells	~6	General value reported for human cancer cells.[1]
Cell-Based Assay	Primary CLL Cells	8 (used conc.)	Chronic Lymphocytic Leukemia cells; concentration used in study.[3]

Note: The available data on the IC50 values of HBX 19818 in a wide range of cancer cell lines is limited. Further research is required to establish a comprehensive profile of its activity.

Signaling Pathway

HBX 19818 exerts its anticancer effects by inhibiting USP7, which plays a crucial role in the p53 tumor suppressor pathway. USP7 is known to deubiquitinate and stabilize MDM2, an E3 ubiquitin ligase that targets p53 for proteasomal degradation. By inhibiting USP7, HBX 19818 leads to the destabilization and degradation of MDM2. This, in turn, results in the accumulation and activation of p53, which can induce cell cycle arrest and apoptosis. Interestingly, HBX 19818 has also been shown to induce apoptosis in a p53-independent manner, suggesting the involvement of other cellular pathways.

HBX 19818 mechanism of action.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide.

Biochemical Assay for USP7 Inhibition

This assay quantifies the direct inhibitory effect of HBX 19818 on the enzymatic activity of USP7.

• Reagents and Materials:

  • Recombinant human USP7 enzyme

  • HBX 19818

  • Fluorogenic substrate: Ubiquitin-7-amido-4-methylcoumarin (Ub-AMC)

  • Assay buffer (e.g., 50 mM Tris-HCl, pH 7.5, 0.5 mM EDTA, 5 mM DTT, 0.1 mg/mL BSA)

  • DMSO for compound dilution

  • 384-well black microplates

  • Fluorescence plate reader

• Procedure:

  • Prepare a serial dilution of HBX 19818 in DMSO.

  • Add a fixed concentration of USP7 enzyme to the wells of the microplate.

  • Add the diluted HBX 19818 or DMSO (vehicle control) to the wells and pre-incubate for a specified time (e.g., 30 minutes) at room temperature to allow for compound binding.

  • Initiate the enzymatic reaction by adding the Ub-AMC substrate.

  • Measure the fluorescence intensity at regular intervals using a plate reader (Excitation: ~350 nm, Emission: ~460 nm).

  • The rate of increase in fluorescence is proportional to the USP7 activity.

  • Calculate the percentage of inhibition for each HBX 19818 concentration relative to the vehicle control.

  • Determine the IC50 value by fitting the dose-response data to a suitable model.

Cell Viability Assay (BrdU Incorporation)

This assay measures the effect of HBX 19818 on the proliferation of cancer cells, such as HCT116.

• Reagents and Materials:

  • HCT116 cells

  • Complete cell culture medium

  • HBX 19818

  • 5-bromo-2'-deoxyuridine (BrdU) labeling solution

  • Fixing/denaturing solution

  • Anti-BrdU antibody conjugated to a detection enzyme (e.g., peroxidase)

  • Substrate for the detection enzyme (e.g., TMB)

  • Stop solution

  • 96-well clear-bottom microplates

  • Microplate reader

• Procedure:

  • Seed HCT116 cells in a 96-well plate and allow them to adhere overnight.

  • Treat the cells with various concentrations of HBX 19818 or DMSO (vehicle control) for the desired duration (e.g., 24, 48, or 72 hours).

  • Add BrdU labeling solution to each well and incubate for a few hours to allow incorporation into newly synthesized DNA.[4]

  • Remove the culture medium and fix/denature the cells to expose the incorporated BrdU.

  • Add the anti-BrdU antibody and incubate to allow binding to the BrdU.

  • Wash the wells to remove unbound antibody.

  • Add the enzyme substrate and incubate until a color change is observed.

  • Stop the reaction with a stop solution.

  • Measure the absorbance at the appropriate wavelength using a microplate reader.

  • The absorbance is proportional to the amount of BrdU incorporated and, therefore, to cell proliferation.

  • Calculate the percentage of proliferation inhibition and determine the IC50 value.

Experimental Workflow

The following diagram illustrates the general workflow for determining the IC50 value of a compound in a cell-based assay.

Workflow for IC50 determination.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. researchgate.net [researchgate.net]
• 4. BrdU staining and BrdU assay protocol | Abcam [abcam.com]

A Comparative Analysis of HBX 19818 and Other USP7 Inhibitors for Cancer Research

Introduction to USP7 as a Therapeutic Target

Ubiquitin-Specific Protease 7 (USP7), also known as Herpesvirus-associated Ubiquitin-Specific Protease (HAUSP), is a critical deubiquitinating enzyme (DUB) that regulates the stability of numerous key proteins involved in cellular processes like DNA damage repair, cell cycle control, and immune response.[1] Its dysregulation is strongly implicated in the progression of various cancers, primarily through its role in the p53-MDM2 pathway.[1][2] USP7 stabilizes the E3 ubiquitin ligase MDM2, which in turn ubiquitinates the tumor suppressor p53, marking it for proteasomal degradation.[3][4] By inhibiting USP7, MDM2 is destabilized, leading to the accumulation and activation of p53, which can trigger apoptosis in cancer cells.[1] This makes USP7 a highly attractive target for cancer drug development.[2][4]

This guide provides a detailed comparison of HBX 19818 with other prominent USP7 inhibitors, offering researchers an objective overview of its performance, mechanism, and potential advantages based on available experimental data.

Mechanism of Action: The USP7-p53 Signaling Axis

The primary mechanism by which USP7 inhibitors exert their anti-cancer effects is through the modulation of the p53-MDM2 signaling pathway. The diagram below illustrates this critical cellular process.

Figure 1. The USP7-MDM2-p53 signaling pathway and the action of HBX 19818.

Under normal conditions, USP7 deubiquitinates and stabilizes MDM2.[4] MDM2 then ubiquitinates p53, targeting it for degradation by the proteasome.[3] Small molecule inhibitors like HBX 19818 block USP7 activity.[1] This leads to the destabilization and degradation of MDM2, allowing p53 levels to rise, which in turn activates downstream pathways leading to apoptosis and cell cycle arrest in cancer cells.[1]

Performance Comparison of USP7 Inhibitors

The landscape of USP7 inhibitors includes compounds with diverse mechanisms of action, ranging from active-site directed covalent and non-covalent inhibitors to allosteric modulators.[5] HBX 19818 is a specific, active-site inhibitor of USP7.[6][7] Its performance characteristics are compared with other notable inhibitors below.

Quantitative Performance Data

The following table summarizes the biochemical potency and cellular efficacy of HBX 19818 and other selected USP7 inhibitors.

Inhibitor	Type	Mechanism	Biochemical IC₅₀	Cellular EC₅₀ / IC₅₀
HBX 19818	Active Site	Specific	28.1 µM[6][7][8]	~2 µM (HCT116)[6][9]
P5091	Active Site	Covalent	1.4 µM[10]	4.2 µM[10]
P22077	Active Site	Covalent	Not specified	Not specified
HBX 41108	Active Site	Reversible, Uncompetitive	Sub-micromolar[11]	Not specified
FT671	Allosteric	Non-covalent	<10 nM[12]	<30 nM (sensitive lines)[12]
GNE-6776	Allosteric	Non-covalent	Not specified	Not specified

Key Advantages of HBX 19818

Based on available data, HBX 19818 presents several advantages for researchers studying USP7.

• High Specificity : A primary advantage of HBX 19818 is its high selectivity for USP7. In biochemical assays, it showed no significant inhibitory effects on other deubiquitinases such as USP5, USP8, USP10, or the SUMO protease SENP1, even at concentrations up to 200 μM.[6] This specificity is crucial for attributing observed cellular effects directly to the inhibition of USP7, minimizing potential off-target confounders. It should be noted, however, that one study has suggested it may also inhibit USP10.[1]

• Demonstrated Cellular and In Vivo Efficacy : HBX 19818 effectively inhibits the proliferation of cancer cells, such as the HCT116 colon cancer line, with an IC₅₀ of approximately 2 μM.[6][9] Furthermore, it has been tested in a murine xenograft model of Chronic Lymphocytic Leukemia (CLL), where it was well-tolerated and resulted in a significant reduction of the tumor load.[13] This demonstrates its potential for preclinical in vivo studies.

• Clear On-Target Effects : Treatment with HBX 19818 has been shown to inhibit the deubiquitination of p53 and cause an accumulation of polyubiquitinated MDM2 in cells, confirming its mechanism of action within the target pathway.[6] It also induces markers of DNA damage, such as γH2AX, and can lead to cell cycle arrest, providing clear, measurable downstream markers for target engagement.[13]

Comparison with Other Inhibitor Classes

While HBX 19818 is a valuable tool, other inhibitors may be preferred for specific applications:

• Potency : Allosteric inhibitors like FT671 exhibit significantly higher potency, with biochemical IC₅₀ values in the low nanomolar range.[12] This can be an advantage for experiments requiring very low compound concentrations.

• Mechanism of Action : Inhibitors are broadly classified by their interaction with the enzyme. P22077 is a covalent inhibitor that forms a permanent bond with the catalytic cysteine of USP7.[5] In contrast, allosteric inhibitors like GNE-6776 and FT671 bind to a site distinct from the catalytic center, which can confer a different selectivity profile.[2][5] HBX 41108 presents another distinct mechanism as a reversible, uncompetitive inhibitor that interacts with the enzyme-substrate complex.[1][14] The choice of inhibitor may depend on whether a reversible or irreversible effect is desired.

• Breadth of Characterization : Compounds like P5091 have been more extensively studied and characterized across a wider range of cellular and in vivo models, providing a larger body of comparative literature.[10]

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon published findings. Below are summaries of key experimental protocols used to evaluate USP7 inhibitors.

General Workflow for USP7 Inhibitor Evaluation

Figure 2. A generalized experimental workflow for the evaluation of USP7 inhibitors.

• In Vitro USP7 Inhibition Assay (Biochemical)

  • Objective : To determine the direct inhibitory activity of a compound on purified USP7 enzyme.

  • Protocol : Purified recombinant human USP7 catalytic domain is incubated with varying concentrations of the inhibitor (e.g., HBX 19818) in assay buffer. The reaction is initiated by adding a fluorogenic substrate, such as Ubiquitin-AMC (Ub-aminomethylcoumarin). The enzyme cleaves ubiquitin from AMC, releasing a fluorescent signal. The rate of this reaction is measured over time using a fluorescence plate reader.

  • Data Analysis : The reaction rates are plotted against inhibitor concentration, and the data is fitted to a dose-response curve to calculate the IC₅₀ value.

• Cell Proliferation Assay

  • Objective : To measure the effect of the inhibitor on cancer cell growth.

  • Protocol : HCT116 cells (or another relevant cancer cell line) are seeded in 96-well plates and allowed to adhere overnight. The cells are then treated with a serial dilution of the USP7 inhibitor or DMSO (vehicle control) for a set period (e.g., 24-72 hours). Cell proliferation is assessed using a method like BrdU (5-bromo-2'-deoxyuridine) incorporation, which measures DNA synthesis, or an MTS assay, which measures metabolic activity.[11]

  • Data Analysis : The results are normalized to the vehicle control, and the IC₅₀ value for cell proliferation is calculated from the dose-response curve.

• Western Blot Analysis for Target Engagement

  • Objective : To confirm that the inhibitor modulates the intended signaling pathway in cells.

  • Protocol : Cancer cells are treated with the inhibitor at various concentrations or for various time points. Following treatment, cells are lysed, and protein concentrations are determined. Equal amounts of protein are separated by SDS-PAGE, transferred to a membrane, and probed with primary antibodies against key proteins in the pathway (e.g., p53, MDM2, USP7, and a loading control like β-actin).

  • Analysis : Changes in the protein levels of p53 (stabilization) and MDM2 (degradation) following inhibitor treatment provide evidence of on-target activity.[6]

Conclusion

HBX 19818 is a valuable and specific chemical probe for interrogating the function of USP7. Its key advantages lie in its high selectivity over other DUBs and its demonstrated efficacy in both cellular and preclinical in vivo models.[6][13] While other inhibitors may offer greater potency (e.g., FT671) or a different mechanism of action (e.g., GNE-6776, P22077), the well-defined specificity of HBX 19818 makes it an excellent tool for studies where minimizing off-target effects is a primary concern. The choice of inhibitor will ultimately depend on the specific experimental goals, such as the need for maximal potency, a particular mechanism of action, or proven in vivo utility.

References

• 1. Inhibition of Ubiquitin-Specific Proteases as a Novel Anticancer Therapeutic Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Highlights in USP7 inhibitors for cancer treatment [frontiersin.org]
• 3. What are the new molecules for USP7 inhibitors? [synapse.patsnap.com]
• 4. wuxibiology.com [wuxibiology.com]
• 5. benchchem.com [benchchem.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. selleckchem.com [selleckchem.com]
• 8. HBX 19818 | USP7 Inhibitor | AmBeed.com [ambeed.com]
• 9. HBX 19818 [cnreagent.com]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. Discovery and characterization of highly potent and selective allosteric USP7 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Nuclear deubiquitination in the spotlight: the multifaceted nature of USP7 biology in disease - PMC [pmc.ncbi.nlm.nih.gov]

On-Target Efficacy of HBX 19818 In Vivo: A Comparative Analysis with Alternative USP7 Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the in vivo on-target effects of HBX 19818, a selective inhibitor of Ubiquitin-Specific Protease 7 (USP7), with other notable USP7 inhibitors. The objective is to present a clear, data-driven comparison to inform preclinical and clinical research strategies. This document summarizes available quantitative data, details experimental methodologies for key in vivo studies, and visualizes the relevant biological pathways and experimental workflows.

Introduction to USP7 Inhibition

Ubiquitin-Specific Protease 7 (USP7) is a deubiquitinating enzyme that plays a critical role in regulating the stability of numerous proteins involved in cell cycle progression, DNA damage repair, and oncogenesis. A key substrate of USP7 is MDM2, an E3 ubiquitin ligase that targets the tumor suppressor p53 for proteasomal degradation. By inhibiting USP7, compounds like HBX 19818 prevent the deubiquitination of MDM2, leading to its degradation. This, in turn, stabilizes p53, allowing it to transcriptionally activate its target genes, which can induce cell cycle arrest and apoptosis in cancer cells. This mechanism makes USP7 an attractive target for cancer therapy.

Comparative In Vivo Efficacy of USP7 Inhibitors

The following tables summarize the in vivo anti-tumor activity of HBX 19818 and alternative USP7 inhibitors in various cancer xenograft models. It is important to note that these studies were not conducted head-to-head, and therefore, direct comparisons of potency should be made with caution, considering the differences in experimental models and dosing regimens.

Table 1: In Vivo Efficacy of HBX 19818 in a Chronic Lymphocytic Leukemia (CLL) Xenograft Model

Compound	Cancer Model	Mouse Model	Dosing Regimen	Key In Vivo Findings
HBX 19818	MEC1 CLL Xenograft	Murine	Therapeutic doses	Well-tolerated, resulted in a reduction of tumor load.[1] In combination with cyclophosphamide (B585), it had a stronger effect than cyclophosphamide alone.[1]

Table 2: In Vivo Efficacy of Alternative USP7 Inhibitors

Compound	Cancer Model	Mouse Model	Dosing Regimen	Key In Vivo Findings
P22077	Neuroblastoma (IMR-32, SH-SY5Y, NGP)	Orthotopic Nude Mice	15 mg/kg, i.p., daily for 21 days (IMR-32)	Significantly inhibited xenograft growth of all three neuroblastoma cell lines.[2][3]
GNE-6776	Non-Small Cell Lung Cancer (EOL-1 Xenograft)	Mice	100 or 200 mg/kg, p.o., once or twice daily for 10 days	Significant, dose-dependent tumor growth inhibition.[4][5]
FT671	Multiple Myeloma (MM.1S Xenograft)	NOD-SCID Mice	100 mg/kg and 200 mg/kg, p.o., daily	Resulted in significant, dose-dependent inhibition of tumor growth and was well-tolerated.[1][6]

Signaling Pathways and Experimental Workflows

To provide a clearer understanding of the biological context and experimental approaches, the following diagrams illustrate the USP7 signaling pathway and a general workflow for inhibitor characterization.

Caption: USP7 inhibition by HBX 19818 leads to p53-mediated apoptosis.

Caption: General workflow for in vivo evaluation of HBX 19818.

Experimental Protocols

Chronic Lymphocytic Leukemia (CLL) Xenograft Model

This protocol is a generalized methodology for establishing a CLL xenograft model to evaluate the in vivo efficacy of USP7 inhibitors like HBX 19818.

• Cell Line: MEC1, a human B-cell precursor leukemia cell line.

• Animal Model: Immunodeficient mice (e.g., NOD/SCID or NSG mice), 6-8 weeks old.

• Cell Implantation:

  • Harvest MEC1 cells during the exponential growth phase.

  • Resuspend cells in a sterile, serum-free medium or PBS.

  • Inject 5-10 x 10^6 MEC1 cells subcutaneously into the flank of each mouse.

• Tumor Growth Monitoring:

  • Monitor tumor growth by caliper measurements at least twice a week.

  • Calculate tumor volume using the formula: (Length x Width^2) / 2.

• Drug Administration:

  • Once tumors reach a palpable size (e.g., 100-150 mm³), randomize mice into treatment and control groups.

  • Prepare HBX 19818 in a suitable vehicle for administration (e.g., a solution for intraperitoneal injection or oral gavage). The specific formulation for HBX 19818 in vivo is not detailed in the available literature.

  • Administer HBX 19818 at the desired therapeutic dose and schedule.

  • The control group should receive the vehicle alone.

• Efficacy Endpoints:

  • Primary endpoint: Tumor growth inhibition (TGI).

  • Secondary endpoint: Overall survival.

  • Monitor animal body weight as an indicator of toxicity.

Pharmacodynamic (PD) Analysis of On-Target Effects

This protocol outlines the methodology to confirm the on-target effects of HBX 19818 in tumor tissues harvested from the xenograft model.

• Tumor Tissue Collection:

  • At the end of the study, or at specific time points post-treatment, euthanize a subset of mice from each group.

  • Excise the tumors, snap-freeze them in liquid nitrogen, and store them at -80°C for later analysis.

• Western Blot Analysis for Protein Levels:

  • Homogenize the tumor tissue in a suitable lysis buffer containing protease and phosphatase inhibitors.

  • Determine the protein concentration of the lysates using a standard assay (e.g., BCA assay).

  • Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

  • Probe the membrane with primary antibodies against key target proteins, including:

    • Total p53

    • Phospho-p53 (at relevant serine residues)

    • MDM2

    • p21

    • A loading control (e.g., β-actin or GAPDH).

  • Incubate with the appropriate HRP-conjugated secondary antibodies and visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Immunoprecipitation for Ubiquitination Status:

  • Lyse tumor tissues in a buffer containing deubiquitinase inhibitors (e.g., NEM).

  • Pre-clear the lysates with protein A/G agarose (B213101) beads.

  • Incubate the lysates with an antibody specific for MDM2 overnight at 4°C.

  • Add protein A/G agarose beads to pull down the MDM2-antibody complex.

  • Wash the beads extensively to remove non-specific binding.

  • Elute the immunoprecipitated proteins and analyze them by Western blot using an anti-ubiquitin antibody to detect polyubiquitinated MDM2.

Conclusion

HBX 19818 demonstrates promising on-target activity in a preclinical in vivo model of chronic lymphocytic leukemia. Its ability to reduce tumor load, particularly in combination with standard chemotherapy, highlights its potential as a therapeutic agent. However, a comprehensive comparison with other USP7 inhibitors is currently limited by the lack of publicly available, detailed quantitative in vivo efficacy and survival data for HBX 19818. Further studies are warranted to fully elucidate its in vivo potency and to establish a clear comparative profile against other molecules in this class. The experimental protocols provided herein offer a framework for conducting such in vivo evaluations to confirm and quantify the on-target effects of HBX 19818 and other USP7 inhibitors.

References

• 1. benchchem.com [benchchem.com]
• 2. USP7 inhibitor P22077 inhibits neuroblastoma growth via inducing p53-mediated apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]
• 6. cancer-research-network.com [cancer-research-network.com]

Safety & Regulatory Compliance

Proper Disposal Procedures for HBX 19818: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the safe handling and disposal of chemical compounds are paramount to ensuring a secure and compliant laboratory environment. This guide provides essential, step-by-step procedures for the proper disposal of HBX 19818, a specific inhibitor of ubiquitin-specific protease 7 (USP7). Adherence to these protocols is critical for mitigating potential hazards and protecting both laboratory personnel and the environment.

HBX 19818 is a small molecule inhibitor used in research to study the deubiquitination processes regulated by USP7, which are implicated in various diseases, including cancer.[1] Due to its biological activity and hazard profile, all waste streams containing HBX 19818 must be treated as hazardous chemical waste.

Immediate Safety and Logistical Information

Before handling or disposing of HBX 19818, it is crucial to be familiar with its safety profile. All operations involving this compound, whether in solid form or in solution, should be conducted in a well-ventilated area, preferably within a certified chemical fume hood, while wearing appropriate Personal Protective Equipment (PPE).

Table 1: HBX 19818 Hazard and Safety Information

Category	Information
Chemical Name	HBX 19818
CAS Number	1426944-49-1
Primary Target	Ubiquitin-specific protease 7 (USP7)
Hazard Classifications	Acute toxicity, oral (Category 4), H302: Harmful if swallowed. Skin corrosion/irritation (Category 2), H315: Causes skin irritation. Serious eye damage/eye irritation (Category 2A), H319: Causes serious eye irritation. Specific target organ toxicity, single exposure (Category 3), H335: May cause respiratory irritation.
Required PPE	Safety goggles with side-shields, chemical-resistant gloves, lab coat.
Handling Precautions	Avoid breathing dust, fumes, gas, mist, vapors, or spray. Wash hands thoroughly after handling. Do not eat, drink, or smoke when using this product.
First Aid Measures	Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing and seek medical attention. Skin: Wash with plenty of soap and water. Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for breathing. Ingestion: Rinse mouth. Do NOT induce vomiting. Call a physician.

Step-by-Step Disposal Procedures

The fundamental principle for the disposal of HBX 19818 is that it must be managed as hazardous waste through your institution's Environmental Health and Safety (EHS) office. Under no circumstances should HBX 19818 or its solutions be disposed of down the drain or in the regular trash.

Disposal of Solid HBX 19818 Waste

This category includes expired or unused HBX 19818 powder, as well as contaminated weighing papers and disposable spatulas.

• Step 1: Collection. Carefully collect all solid waste in a designated, leak-proof hazardous waste container. If possible, use the original manufacturer's container.

• Step 2: Labeling. Clearly label the container with "Hazardous Waste," the full chemical name "HBX 19818," and the appropriate hazard symbols.

• Step 3: Storage. Store the sealed container in a designated satellite accumulation area, segregated from incompatible chemicals, until it is collected by your institution's EHS personnel.

Disposal of Liquid HBX 19818 Waste

This includes solutions of HBX 19818, most commonly prepared in aprotic polar solvents such as Dimethyl Sulfoxide (DMSO).

• Step 1: Collection. Collect all liquid waste containing HBX 19818 in a dedicated, chemically compatible, and leak-proof container. This container should be specifically designated for halogen-free organic solvent waste unless otherwise specified by your institution.

• Step 2: Labeling. Label the liquid waste container with "Hazardous Waste," the names of all chemical constituents (e.g., "HBX 19818, Dimethyl Sulfoxide"), and their approximate concentrations.

• Step 3: Storage. Keep the container tightly sealed when not in use. Store it in a designated satellite accumulation area, using secondary containment to prevent spills.

Disposal of Contaminated Labware

This waste stream includes disposable items that have come into contact with HBX 19818, such as pipette tips, centrifuge tubes, and gloves.

• Step 1: Collection. Place all contaminated disposable labware into a designated hazardous waste container, which is typically a lined cardboard box or a dedicated plastic container. Do not mix with non-hazardous lab waste.

• Step 2: Labeling. Label the container as "Hazardous Waste" and indicate that it contains materials contaminated with "HBX 19818."

• Step 3: Final Disposal. Once full, seal the container and arrange for pickup by your institution's EHS office for disposal via incineration.

Experimental Protocol Context: USP7 Inhibition Assay

To understand the context in which HBX 19818 waste is generated, a typical experimental workflow involves assessing its inhibitory effect on USP7.

• Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of HBX 19818 against USP7.

• Methodology: A common method is a biochemical assay using a fluorogenic ubiquitin substrate.

  • A solution of recombinant human USP7 enzyme is prepared in an appropriate assay buffer.

  • Serial dilutions of HBX 19818 (typically dissolved in DMSO) are added to the wells of a microplate.

  • The USP7 enzyme is added to the wells and incubated with the inhibitor for a defined period.

  • The enzymatic reaction is initiated by adding a fluorogenic ubiquitin substrate (e.g., Ub-AMC).

  • The plate is incubated, and the fluorescence generated by the cleavage of the substrate is measured over time using a plate reader.

  • The rate of reaction is calculated, and the data are plotted to determine the IC₅₀ value.[1]

• Waste Generation: This protocol generates liquid waste (assay plates, unused reagents) and solid waste (pipette tips, tubes) contaminated with HBX 19818, all of which must be disposed of as hazardous waste.

Signaling Pathway and Logical Relationships

HBX 19818 functions by inhibiting USP7, a deubiquitinase that plays a critical role in the p53-MDM2 pathway, a central regulator of cell cycle and apoptosis.

Caption: Logical workflow of the USP7-MDM2-p53 signaling pathway and the inhibitory action of HBX 19818.

By following these detailed procedures, laboratories can ensure the safe and compliant disposal of HBX 19818, fostering a secure research environment and upholding their commitment to environmental stewardship.

References

• 1. medchemexpress.com [medchemexpress.com]

Personal protective equipment for handling HBX 19818

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of HBX 19818, a USP7 and USP10 inhibitor. Adherence to these procedures is essential to ensure a safe laboratory environment and minimize exposure risks.

HBX 19818 is classified as a hazardous substance. According to its Safety Data Sheet (SDS), it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation[1].

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against accidental exposure. The following table summarizes the required PPE for handling HBX 19818, based on the manufacturer's safety data sheet.

PPE Component	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., Nitrile)	To prevent skin contact and irritation[1].
Eye/Face Protection	Safety goggles with side-shields or a face shield	To protect against splashes and airborne particles that can cause serious eye irritation[1].
Skin and Body Protection	Impervious lab coat or protective clothing	To provide a barrier between chemicals and the skin[1][2].
Respiratory Protection	Suitable respirator	To prevent inhalation of dust or aerosols, which may cause respiratory irritation[1][3].

Operational Plan: Handling and Storage

Engineering Controls:

• Work in a well-ventilated area, preferably within a chemical fume hood.

• Ensure a safety shower and eyewash station are readily accessible[1].

Safe Handling Protocol:

• Preparation: Before handling, ensure all required PPE is correctly worn. Prepare all necessary equipment and materials to minimize movement and potential for spills.

• Weighing and Aliquoting (if in solid form): Conduct any operations that may generate dust within a chemical fume hood or a ventilated balance enclosure. Avoid breathing dust or aerosols[1].

• In Solution: When working with HBX 19818 in solution, handle with the same level of precaution to avoid splashes and aerosol formation.

• Personal Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after handling the compound[1].

Storage:

• Store in a well-ventilated, locked location.

• Keep the container tightly closed[1].

Disposal Plan

Waste Disposal:

• Dispose of HBX 19818 and any contaminated materials in accordance with local, state, and federal regulations.

• Do not allow the product to enter drains, water courses, or the soil[1].

Spill Response:

• Evacuate: Evacuate personnel from the immediate area.

• Ventilate: Ensure adequate ventilation.

• Containment: Prevent further leakage or spillage if it is safe to do so.

• Cleanup: Absorb spills with an inert, non-combustible material (e.g., diatomite, universal binders). Decontaminate surfaces and equipment by scrubbing with a suitable solvent like alcohol. Collect all contaminated material in a sealed container for proper disposal[1].

Emergency Procedures

Exposure Route	First Aid Measures
Inhalation	Move the person to fresh air. If breathing is difficult, provide respiratory support. Seek immediate medical attention[1].
Skin Contact	Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing and wash it before reuse. Seek medical attention if irritation persists[1].
Eye Contact	Immediately rinse eyes cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention[1].
Ingestion	Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical attention[1].

HBX 19818 Handling Workflow

The following diagram illustrates the procedural workflow for safely handling HBX 19818.

Caption: Workflow for safe handling of HBX 19818.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. maxonchemicals.it.com [maxonchemicals.it.com]
• 3. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab Manager [labmanager.com]